1,3-Bis(trifluoromethyl)benzene

• CAS: 402-31-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of α,α,α,α′,α′,α′-Hexafluoro-m-xylene

For Researchers, Scientists, and Drug Development Professionals

Introduction:

α,α,α,α′,α′,α′-Hexafluoro-m-xylene, systematically named 1,3-Bis(trifluoromethyl)benzene, is a fluorinated organic compound with the chemical formula C₈H₄F₆.[1][2] It is a colorless liquid at room temperature.[3] This document provides a comprehensive overview of its core physical properties, the standardized experimental methods used for their determination, and a logical workflow for its characterization. The unique properties imparted by the two trifluoromethyl groups on the benzene (B151609) ring make it a subject of interest in various fields, including its use as a chemical intermediate.[3][4]

Physical and Chemical Properties

The following table summarizes the key physical and chemical identifiers and properties of α,α,α,α′,α′,α′-hexafluoro-m-xylene.

Property	Value
Identifiers
CAS Number	402-31-3[1][2][3][5]
Molecular Formula	C₈H₄F₆[2][3]
Molecular Weight	214.11 g/mol [1][5]
IUPAC Name	1,3-bis(trifluoromethyl)benzene[2][6]
InChI Key	SJBBXFLOLUTGCW-UHFFFAOYSA-N[1][2][3]
Physical Properties
Appearance	Clear, colorless liquid[2][3]
Melting Point	-35 °C[3]
Boiling Point	116-116.3 °C (at 760 mmHg)[1][3][5]
Density	1.378 g/mL at 25 °C[1][3][5]
Refractive Index (n 20/D)	1.379[1][3]
Flash Point	26 °C[3]
Vaporization Enthalpy	42.4 kJ/mol at 290 K[7]
Dielectric Constant	5.98[3][8]
Solubility
Water	Insoluble[3][4]
Organic Solvents	Soluble in alcohol, ether, and benzene[3][4]

Experimental Protocols for Property Determination

The standardized methodologies for determining the key physical properties listed above are detailed below. These protocols represent common laboratory practices for the characterization of liquid chemical compounds.

1. Determination of Boiling Point: The boiling point is typically determined at atmospheric pressure using the distillation method.

• Apparatus: A standard distillation setup is used, including a round-bottom flask, a condenser, a thermometer, and a receiving flask.

• Procedure: The liquid sample is placed in the round-bottom flask with boiling chips. The apparatus is assembled, and the sample is heated. The temperature is recorded when the liquid is boiling and a stable temperature is observed on the thermometer as the vapor condenses and collects in the receiving flask. This stable temperature is the boiling point.

2. Measurement of Density: The density of a liquid is most accurately measured using a pycnometer or a digital density meter.

• Apparatus: A pycnometer (a glass flask with a specific, accurately known volume) and an analytical balance.

• Procedure:

  • The empty pycnometer is weighed.

  • It is then filled with the sample liquid, ensuring no air bubbles are present, and weighed again.

  • The temperature of the liquid is recorded.

  • The weight of the liquid is determined by subtraction.

  • Density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

3. Measurement of Refractive Index: The refractive index is measured using a refractometer, typically an Abbé refractometer.

• Apparatus: An Abbé refractometer.

• Procedure: A few drops of the liquid sample are placed on the prism of the refractometer. The prism is closed, and the instrument is adjusted until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece. The refractive index is then read from the instrument's scale. The measurement is temperature-dependent, and the temperature (commonly 20°C) is controlled and reported.

4. Determination of Melting Point: For substances that are liquid at room temperature, the melting point (or freezing point) is determined by cooling the substance until it solidifies.

• Apparatus: A cooling bath, a thermometer or thermocouple, and a stirring device. Differential Scanning Calorimetry (DSC) is a more advanced and accurate method.

• Procedure (Cooling Curve Method):

  • The liquid sample is placed in a tube and slowly cooled in a cooling bath.

  • The temperature is recorded at regular intervals as the liquid cools and then freezes.

  • A temperature-time graph is plotted. The plateau in the cooling curve indicates the freezing point, which is equivalent to the melting point.

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a standard workflow for the physicochemical characterization of a chemical substance like α,α,α,α′,α′,α′-hexafluoro-m-xylene. This process ensures that the identity, purity, and fundamental physical properties of the compound are systematically determined.

Caption: Standard workflow for the physicochemical analysis of a chemical compound.

References

• 1. 1,3-Bis(trifluoromethyl)benzene 99 402-31-3 [sigmaaldrich.com]
• 2. A11360.30 [thermofisher.com]
• 3. 1,3-Bis(trifluoromethyl)-benzene CAS#: 402-31-3 [m.chemicalbook.com]
• 4. 1,3-Bis(trifluoromethyl)benzene, 98+% 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. 1,3-Bis(trifluoromethyl)benzene, 99% 402-31-3 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 6. Benzene, 1,3-bis(trifluoromethyl)- | C8H4F6 | CID 223106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Benzene, 1,3-bis(trifluoromethyl)- [webbook.nist.gov]
• 8. 1,3-bis(trifluoromethyl)benzene [stenutz.eu]

1,3-Bis(trifluoromethyl)benzene molecular weight and formula

An In-depth Technical Guide on 1,3-Bis(trifluoromethyl)benzene

This guide provides essential information on the molecular properties of 1,3-Bis(trifluoromethyl)benzene, a fluorinated aromatic compound. It is intended for researchers, scientists, and professionals in drug development who utilize such compounds in their work.

Core Molecular Data

1,3-Bis(trifluoromethyl)benzene is an organofluorine compound with the chemical formula C₈H₄F₆.[1][2][3] It is also represented by the linear formula C₆H₄(CF₃)₂.[2][4] The molecular weight of this compound is 214.11 g/mol .[1][3][4]

Quantitative Data Summary

The key quantitative molecular data for 1,3-Bis(trifluoromethyl)benzene is summarized in the table below for easy reference.

Property	Value	Citations
Molecular Formula	C₈H₄F₆	[1][2][3]
Linear Formula	C₆H₄(CF₃)₂	[2][4]
Molecular Weight	214.11 g/mol	[1][3][4]
Alternate Molecular Weight	214.110 g·mol⁻¹	[2]

Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the common name, chemical formula, and molecular weight of the compound.

Relationship between chemical name, formula, and molecular weight.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 3. Benzene, 1,3-bis(trifluoromethyl)- | C8H4F6 | CID 223106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,3-双(三氟甲基)苯 99% | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide on 1,3-Bis(trifluoromethyl)benzene

IUPAC Name: 1,3-Bis(trifluoromethyl)benzene

CAS Number: 402-31-3

Chemical Formula: C₈H₄F₆

This guide provides a comprehensive overview of 1,3-bis(trifluoromethyl)benzene, a crucial organofluorine compound for researchers, scientists, and professionals in drug development.

Physicochemical Properties

1,3-Bis(trifluoromethyl)benzene is a clear, colorless liquid at room temperature.[1][2] It is insoluble in water but soluble in organic solvents such as alcohol, ether, and benzene (B151609).[1][2][3] The presence of two electron-withdrawing trifluoromethyl (CF₃) groups significantly influences the electronic properties and reactivity of the benzene ring.[4]

Table 1: Physicochemical Data for 1,3-Bis(trifluoromethyl)benzene

Property	Value	Reference
Molecular Weight	214.11 g/mol	[5][6]
Density	1.378 g/mL at 25 °C	[1][2][7]
Boiling Point	116-116.3 °C	[1][2][7]
Melting Point	-35 °C	[2][5]
Flash Point	26 °C (78.8 °F)	[5][7]
Refractive Index (n20/D)	1.379	[1][2][7]
LogP (Octanol/Water)	3.64	[5]
Vapor Pressure	22.1 mmHg at 25°C	[5]

Synthesis and Reactivity

The primary synthesis route for bis(trifluoromethyl)benzenes involves the reaction of hydrogen fluoride (B91410) with the corresponding trichloromethylbenzene compound.[8]

Reaction: C₆H₄(CCl₃)₂ + 6 HF → C₆H₄(CF₃)₂ + 6 HCl[8]

The two trifluoromethyl groups are strongly electron-withdrawing, which deactivates the benzene ring towards electrophilic substitution. However, this electronic property makes the compound a valuable substrate for specific reactions.[4]

A key reaction is regioselective metalation, particularly lithiation, followed by functionalization.[1][7] For instance, it undergoes metalation and subsequent carboxylation at the 2-position to yield 2,6-bis(trifluoromethyl)benzoic acid.[1][2][7] It can also be brominated to produce bromo-3,5-bis(trifluoromethyl)benzene, a precursor to important reagents like the sodium salt of tetrakis(3,5-bis(trifluoromethyl)phenyl)borate (NaBArF₄).[8]

Experimental Protocol: Regioselective Metalation and Carboxylation

This protocol describes the synthesis of 2,6-bis(trifluoromethyl)benzoic acid from 1,3-bis(trifluoromethyl)benzene, based on established lithiation reactions.[1][2][7]

• Setup: A flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet is charged with a solution of 1,3-bis(trifluoromethyl)benzene in anhydrous tetrahydrofuran (B95107) (THF).

• Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

• Lithiation: A solution of n-butyllithium (n-BuLi) in hexanes is added dropwise via the dropping funnel, maintaining the temperature below -70 °C. The reaction mixture is stirred at this temperature for 1-2 hours.

• Carboxylation: An excess of finely crushed dry ice (solid CO₂) is added portion-wise to the reaction mixture. The cooling bath is removed, and the mixture is allowed to warm to room temperature overnight.

• Workup: The reaction is quenched with water. The aqueous layer is separated and acidified with concentrated HCl to precipitate the product.

• Purification: The crude product is collected by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization from a suitable solvent.

Applications in Drug Development and Medicinal Chemistry

The trifluoromethyl (CF₃) group is a "privileged" moiety in medicinal chemistry due to its unique properties.[9] Incorporating CF₃ groups into drug candidates can significantly enhance their metabolic stability, lipophilicity, binding affinity, and bioavailability.[10][11][12]

1,3-Bis(trifluoromethyl)benzene serves as a versatile building block for synthesizing complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[4][9][10] Its structure allows for the introduction of other functional groups, enabling chemists to create libraries of compounds to identify candidates with optimal therapeutic properties.[10]

Logical Workflow: Role in Drug Discovery

The following diagram illustrates the logical flow of how 1,3-bis(trifluoromethyl)benzene is utilized as a foundational block in the drug discovery pipeline.

References

• 1. 1,3-Bis(trifluoromethyl)-benzene | 402-31-3 [chemicalbook.com]
• 2. 1,3-Bis(trifluoromethyl)-benzene CAS#: 402-31-3 [m.chemicalbook.com]
• 3. 1,3-Bis(trifluoromethyl)-benzene [hqpharmtech.com]
• 4. nbinno.com [nbinno.com]
• 5. 1,3-Bis(trifluoromethyl)benzene | CAS#:402-31-3 | Chemsrc [chemsrc.com]
• 6. 1,3-Bis(trifluoromethyl)-benzene synthesis - chemicalbook [chemicalbook.com]
• 7. 1,3-双(三氟甲基)苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 9. 1,3-Bis(trifluoromethyl)benzene | 402-31-3 | Benchchem [benchchem.com]
• 10. nbinno.com [nbinno.com]
• 11. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]
• 12. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]

An In-depth Technical Guide to the Structural Isomers of Bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural isomers of bis(trifluoromethyl)benzene, focusing on the 1,2-, 1,3-, and 1,4-isomers. These compounds are of significant interest in various fields, including materials science, agrochemicals, and particularly in drug discovery, owing to the unique properties conferred by the trifluoromethyl groups. This document details their physicochemical properties, synthesis, and spectroscopic characterization, and discusses their relevance in pharmaceutical research.

Physicochemical Properties

The introduction of two trifluoromethyl groups onto a benzene (B151609) ring significantly influences the molecule's electronic properties, lipophilicity, and metabolic stability. The positional isomerism further fine-tunes these characteristics, leading to distinct physical and chemical behaviors. A summary of the key physicochemical properties of the three isomers is presented in Table 1.

Property	1,2-Bis(trifluoromethyl)benzene	1,3-Bis(trifluoromethyl)benzene	1,4-Bis(trifluoromethyl)benzene (B1346883)
CAS Number	433-95-4	402-31-3	433-19-2
Molecular Formula	C₈H₄F₆	C₈H₄F₆	C₈H₄F₆
Molecular Weight	214.11 g/mol	214.11 g/mol [1]	214.11 g/mol
Appearance	Colorless liquid	Colorless liquid[2]	Colorless liquid
Melting Point	-28.0 °C[3]	Not available	-1.0 °C[4]
Boiling Point	142 °C[5]	114-116 °C[6]	116-117 °C
Density	1.441 g/cm³[3]	1.378 g/mL at 25 °C[2]	1.381 g/mL at 25 °C
Refractive Index (n20/D)	1.390[3][5]	1.379[2]	1.379-1.380[4]
Solubility	Insoluble in water; soluble in nonpolar organic solvents like benzene, toluene, and dichloromethane.[7]	Insoluble in water; soluble in alcohol, ether, and benzene.	Insoluble in water; soluble in organic solvents.

Synthesis and Experimental Protocols

The most common route for the synthesis of bis(trifluoromethyl)benzene isomers involves the fluorination of the corresponding bis(trichloromethyl)benzene precursors.[8] This transformation is typically achieved using hydrogen fluoride (B91410) (HF) or other fluorinating agents.

General Synthetic Workflow

Caption: Generalized workflow for the synthesis and analysis of bis(trifluoromethyl)benzene isomers.

Experimental Protocol for the Synthesis of 1,4-Bis(trifluoromethyl)benzene

This protocol is a representative example of the synthesis of a bis(trifluoromethyl)benzene isomer. Similar principles apply to the synthesis of the 1,2- and 1,3-isomers, with adjustments in reaction conditions and purification procedures as needed.

Step 1: Chlorination of p-Xylene (B151628)

• In a reaction vessel equipped with a reflux condenser, a gas inlet, and a UV lamp, place p-xylene.

• Heat the p-xylene to a temperature of 150-170°C.

• Introduce chlorine gas into the reaction vessel while irradiating with UV light. The reaction is typically carried out until the desired degree of chlorination is achieved, yielding 1,4-bis(trichloromethyl)benzene (B1667536).

• The progress of the reaction can be monitored by gas chromatography (GC).

• Upon completion, the crude product is cooled, and excess chlorine is removed by purging with an inert gas.

Step 2: Fluorination of 1,4-Bis(trichloromethyl)benzene

• In a pressure-resistant reactor (e.g., a stainless steel autoclave) equipped with a stirrer, place the crude 1,4-bis(trichloromethyl)benzene and a catalytic amount of antimony(V) chloride (SbCl₅).

• Cool the reactor and carefully add anhydrous hydrogen fluoride (HF).

• Seal the reactor and gradually heat the mixture to the desired reaction temperature, typically with stirring. The reaction is generally carried out under pressure.

• After the reaction is complete, the reactor is cooled, and the pressure is carefully released.

• The crude 1,4-bis(trifluoromethyl)benzene is then isolated.

Step 3: Purification

• The crude product is typically purified by fractional distillation to separate it from any remaining starting materials, intermediates, or byproducts.

• Further purification can be achieved by column chromatography if necessary.

Spectroscopic Characterization

The structural isomers of bis(trifluoromethyl)benzene can be unequivocally identified and characterized using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectra are simple and highly informative for distinguishing between the isomers. The number of signals, their splitting patterns, and chemical shifts are characteristic of the substitution pattern on the benzene ring. For instance, 1,4-bis(trifluoromethyl)benzene will show a singlet for the four equivalent aromatic protons. In contrast, the 1,2- and 1,3-isomers will exhibit more complex splitting patterns.

  • ¹³C NMR: The carbon NMR spectra provide information on the number of unique carbon environments in the molecule, further aiding in isomer identification. The chemical shifts of the carbons directly attached to the trifluoromethyl groups are also characteristic.

  • ¹⁹F NMR: Fluorine NMR is a powerful tool for characterizing these compounds. Each isomer will give a distinct signal for the trifluoromethyl groups.

• Infrared (IR) Spectroscopy: The IR spectra of these compounds show characteristic absorption bands for C-H stretching of the aromatic ring, C=C stretching of the benzene ring, and strong C-F stretching vibrations.

• Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the compound, confirming the molecular formula. The fragmentation pattern can also offer clues about the structure.

Role in Drug Discovery and Development

The incorporation of trifluoromethyl groups is a widely used strategy in modern drug design.[9][10][11] These groups can significantly enhance a drug candidate's metabolic stability, membrane permeability, and binding affinity to its biological target.

Impact of Trifluoromethyl Groups in Drug Design

Caption: The strategic role of trifluoromethyl groups in optimizing drug candidates.

The bis(trifluoromethyl)benzene scaffold serves as a valuable building block for the synthesis of novel therapeutic agents. The specific substitution pattern of the trifluoromethyl groups allows for precise tuning of the molecule's properties to achieve the desired pharmacological profile. For instance, derivatives of 1,3-bis(trifluoromethyl)benzene have been investigated for their potential anticancer activities. The electron-withdrawing nature of the trifluoromethyl groups can influence the electronic environment of the aromatic ring, which can be crucial for interactions with biological targets.

Conclusion

The structural isomers of bis(trifluoromethyl)benzene are versatile and important compounds with distinct physicochemical properties. Their synthesis, primarily through the fluorination of chlorinated precursors, is well-established. The ability to precisely place two trifluoromethyl groups on a benzene ring provides a powerful tool for chemists, particularly in the field of drug discovery, where these isomers serve as key intermediates for the development of new and improved therapeutics. A thorough understanding of their properties and synthesis is essential for researchers and scientists working in these areas.

References

• 1. DE69915924T2 - Process for the preparation of bis (trifluoromethyl) benzene - Google Patents [patents.google.com]
• 2. Benzene, 1,2-bis(trifluoromethyl)- (CAS 433-95-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. chemimpex.com [chemimpex.com]
• 4. innospk.com [innospk.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 1,4-Bis(trifluoromethyl)-benzene synthesis - chemicalbook [chemicalbook.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. chemimpex.com [chemimpex.com]
• 9. 1,4-Bis(trifluoromethyl)-benzene(433-19-2) 1H NMR [m.chemicalbook.com]
• 10. Benzene, (trifluoromethyl)- (CAS 98-08-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 11. rsc.org [rsc.org]

An In-depth Technical Guide to the Electronic Properties of 1,3-Bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Bis(trifluoromethyl)benzene, a colorless liquid with the chemical formula C₈H₄F₆, is a key building block and research substrate in materials science and pharmaceutical chemistry.[1] The presence of two strongly electron-withdrawing trifluoromethyl (-CF₃) groups on the benzene (B151609) ring dramatically alters the molecule's electronic and steric characteristics, imparting unique properties that are leveraged in the development of advanced polymers, organic electronic devices, and metabolically stable drug candidates.[1][2] This technical guide provides a comprehensive overview of the core electronic properties of 1,3-bis(trifluoromethyl)benzene, supported by available experimental and computational data, detailed experimental methodologies, and visualizations to facilitate a deeper understanding of its molecular behavior.

Core Electronic Properties

The electronic properties of 1,3-bis(trifluoromethyl)benzene are dominated by the potent inductive effect of the two -CF₃ groups. These groups withdraw electron density from the aromatic ring, influencing its reactivity, stability, and intermolecular interactions.[1][3]

Summary of Quantitative Electronic Data

The following table summarizes key electronic properties of 1,3-bis(trifluoromethyl)benzene, drawing from both experimental measurements and computational studies.

Property	Value	Method	Reference
Ionization Potential	10.57 eV	Photoelectron Spectroscopy	[4]
Electron Affinity	Not Experimentally Determined	Computational (DFT)	[5] (Analogous Compounds)
Dipole Moment	~2.5 - 3.0 D (Estimated)	Dielectric Constant Measurement / Computational	[6] (Analogous Compounds)
Polarizability	Not Experimentally Determined	Computational	[7][8] (General Aromatic Hydrocarbons)
HOMO Energy	Typically Calculated	DFT/ab initio calculations	[9] (General DFT principles)
LUMO Energy	Typically Calculated	DFT/ab initio calculations	[9] (General DFT principles)
HOMO-LUMO Gap	Typically Calculated	DFT/ab initio calculations	[9] (General DFT principles)

Experimental Protocols for Characterization

Detailed experimental procedures are crucial for the accurate determination of the electronic properties of 1,3-bis(trifluoromethyl)benzene. The following sections outline methodologies for key experimental techniques.

X-ray Photoelectron Spectroscopy (XPS) for Ionization Potential Determination

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements that exist within a material.

Methodology:

• Sample Preparation: A gaseous sample of 1,3-bis(trifluoromethyl)benzene is introduced into a high-vacuum chamber of the XPS instrument.

• X-ray Irradiation: The sample is irradiated with a monochromatic X-ray beam (e.g., Al Kα or Mg Kα). The X-rays have enough energy to eject core-level electrons from the atoms.

• Electron Energy Analysis: The kinetic energy of the emitted photoelectrons is measured by an electron energy analyzer.

• Binding Energy Calculation: The binding energy (BE) of the electrons is calculated using the equation: BE = hν - KE - Φ, where hν is the energy of the X-ray photons, KE is the measured kinetic energy of the photoelectrons, and Φ is the work function of the spectrometer.

• Data Analysis: The resulting spectrum shows peaks corresponding to the core-level binding energies of the constituent atoms (C 1s, F 1s). The valence band region of the spectrum is analyzed to determine the ionization potential, which corresponds to the energy required to remove the least tightly bound electron (from the HOMO).

Workflow for Ionization Potential Determination using XPS.

Cyclic Voltammetry (CV) for Redox Properties

Cyclic Voltammetry is an electrochemical technique used to probe the reduction and oxidation processes of a molecule. It can be used to estimate the HOMO and LUMO energy levels.

Methodology:

• Electrolyte Solution Preparation: A solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) hexafluorophosphate) in an anhydrous, aprotic solvent (e.g., acetonitrile (B52724) or N,N-dimethylformamide) is prepared.

• Sample Preparation: A specific concentration (e.g., 1-5 mM) of 1,3-bis(trifluoromethyl)benzene is dissolved in the electrolyte solution. The solution is then deoxygenated by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes.

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a saturated calomel (B162337) electrode), and a counter electrode (e.g., a platinum wire).

• Potential Sweep: The potential of the working electrode is swept linearly with time from an initial potential to a final potential and then back to the initial potential. The scan rate can be varied (e.g., 50-200 mV/s).

• Current Measurement: The current flowing between the working and counter electrodes is measured as a function of the applied potential.

• Data Analysis: The resulting voltammogram is a plot of current versus potential. The potentials of the oxidation and reduction peaks can be used to estimate the HOMO and LUMO energy levels, respectively, by referencing them to an internal standard with a known redox potential (e.g., ferrocene/ferrocenium couple).

Experimental workflow for Cyclic Voltammetry.

UV-Vis Absorption Spectroscopy

UV-Vis absorption spectroscopy provides information about the electronic transitions within a molecule. The absorption onset can be used to estimate the HOMO-LUMO gap.

Methodology:

• Solvent Selection: A suitable solvent that is transparent in the UV-Vis region of interest and in which 1,3-bis(trifluoromethyl)benzene is soluble is chosen (e.g., cyclohexane, ethanol).

• Solution Preparation: A dilute solution of 1,3-bis(trifluoromethyl)benzene of a known concentration is prepared.

• Spectrophotometer Setup: A dual-beam UV-Vis spectrophotometer is used. A cuvette containing the pure solvent is placed in the reference beam path, and a cuvette containing the sample solution is placed in the sample beam path.

• Spectrum Acquisition: The absorbance of the sample is measured over a range of wavelengths (e.g., 200-400 nm).

• Data Analysis: The absorption spectrum is plotted as absorbance versus wavelength. The wavelength of maximum absorption (λmax) is identified. The onset of the absorption band can be used to estimate the optical HOMO-LUMO gap using the equation: Egap (eV) = 1240 / λonset (nm).

Theoretical and Computational Insights

Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful tool for investigating the electronic properties of molecules like 1,3-bis(trifluoromethyl)benzene. These methods can calculate properties that are difficult to measure experimentally.

Computational Methodology

A typical computational workflow for determining the electronic properties of 1,3-bis(trifluoromethyl)benzene involves the following steps:

• Molecular Geometry Optimization: The 3D structure of the molecule is optimized to find its lowest energy conformation. This is typically done using a specific functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).

• Frequency Calculation: A frequency calculation is performed on the optimized geometry to ensure that it corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Property Calculations: Once the optimized geometry is confirmed, various electronic properties are calculated at the same or a higher level of theory. These include:

  • Molecular Orbital Energies: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are determined. The HOMO-LUMO gap is a key indicator of chemical reactivity and electronic excitation energy.

  • Dipole Moment and Polarizability: These properties describe the molecule's response to an external electric field.

  • Electron Affinity and Ionization Potential: These are calculated as the energy difference between the neutral molecule and its anionic and cationic forms, respectively.

A typical workflow for DFT calculations.

Structure-Property Relationships

The substitution pattern of the two -CF₃ groups on the benzene ring has a profound impact on the molecule's electronic properties. The meta-positioning in 1,3-bis(trifluoromethyl)benzene results in a significant dipole moment, as the individual bond dipoles of the C-CF₃ bonds do not cancel each other out, unlike in the para-isomer (1,4-bis(trifluoromethyl)benzene). This molecular polarity influences its solubility and its interactions with other molecules and surfaces.

The strong electron-withdrawing nature of the -CF₃ groups lowers the energy of both the HOMO and LUMO levels compared to benzene. This increased electron affinity and ionization potential contribute to the molecule's enhanced stability and resistance to oxidation.[1]

Applications in Drug Development and Materials Science

The unique electronic properties of 1,3-bis(trifluoromethyl)benzene make it a valuable component in:

• Drug Development: The inclusion of the 1,3-bis(trifluoromethyl)phenyl moiety can enhance a drug candidate's metabolic stability by blocking sites of oxidative metabolism. Its lipophilicity can also improve membrane permeability.[1]

• Materials Science: This molecule serves as a precursor for high-performance fluorinated polymers with excellent thermal stability and low dielectric constants, making them suitable for applications in microelectronics and aerospace.[2] Its derivatives are also explored for use in organic light-emitting diodes (OLEDs) and organic photovoltaics.[2]

Conclusion

1,3-Bis(trifluoromethyl)benzene possesses a unique set of electronic properties driven by the strong electron-withdrawing nature of its two trifluoromethyl substituents. These properties, including a high ionization potential and a significant dipole moment, make it a versatile building block for the rational design of advanced materials and pharmaceuticals. A thorough understanding of its electronic structure, accessible through a combination of experimental techniques and computational modeling as outlined in this guide, is essential for harnessing its full potential in various scientific and industrial applications.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 4. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 5. aa6kj.hopto.org [aa6kj.hopto.org]
• 6. scispace.com [scispace.com]
• 7. comp.chem.umn.edu [comp.chem.umn.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

A Technical Guide to 1,3-Bis(trifluoromethyl)benzene: Commercial Availability, Synthesis, and Applications in Research and Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Bis(trifluoromethyl)benzene is a fluorinated aromatic compound that has garnered significant interest across various scientific disciplines, particularly in pharmaceutical and materials science. Its unique physicochemical properties, imparted by the two trifluoromethyl groups on the benzene (B151609) ring, make it a valuable building block for the synthesis of complex molecules with enhanced metabolic stability, lipophilicity, and binding affinity. This technical guide provides a comprehensive overview of the commercial availability of 1,3-Bis(trifluoromethyl)benzene, detailed experimental protocols for its synthesis and key reactions, and its applications in drug discovery and materials science.

Commercial Availability

1,3-Bis(trifluoromethyl)benzene is readily available from a multitude of chemical suppliers. The typical purity offered is 98% or higher, with the compound being a colorless liquid at room temperature. Researchers and procurement managers can source this chemical from various vendors, with product specifications and pricing varying between suppliers.

Table 1: Commercial Suppliers of 1,3-Bis(trifluoromethyl)benzene

Supplier	Product Number(s)	Purity	Available Quantities
Thermo Scientific	A11360.30, AAA1136018	98+%	50 g, 250 g, 1000 g
Sigma-Aldrich	251186	99%	Custom
TCI America	H0585	>98.0% (GC)	25 g, 100 g, 500 g
Ottokemi	B 2338	99%	Custom
ChemicalBook	Multiple	Varies	Varies
Apollo Scientific	PC2551	Custom	250 g, 1 kg

Table 2: Physicochemical Properties of 1,3-Bis(trifluoromethyl)benzene

Property	Value	Reference
CAS Number	402-31-3	[1][2][3]
Molecular Formula	C₈H₄F₆	[1][2]
Molecular Weight	214.11 g/mol	[2]
Appearance	Clear, colorless liquid	[1]
Boiling Point	114-116 °C	[4]
Density	1.378 g/mL at 25 °C	[2]
Refractive Index	1.3780-1.3820 @ 20 °C	[1]
Solubility	Insoluble in water. Soluble in alcohol, ether, and benzene.	[3]

Synthesis and Key Reactions

The synthesis of 1,3-Bis(trifluoromethyl)benzene is typically achieved through the fluorination of the corresponding trichloromethylbenzene compound using hydrogen fluoride (B91410).[4] The compound serves as a versatile precursor for a variety of chemical transformations, including electrophilic aromatic substitution and metalation reactions.

General Synthesis of 1,3-Bis(trifluoromethyl)benzene

A common laboratory-scale synthesis involves the fluorination of a suitable precursor. The following is a general procedure based on literature precedents.

Experimental Protocol: Fluorination of 1,3-Bis(trichloromethyl)benzene

Materials:

• 1,3-Bis(trichloromethyl)benzene

• Anhydrous Hydrogen Fluoride (HF)

• Suitable pressure reactor

Procedure:

• Charge a pressure-resistant reactor with 1,3-Bis(trichloromethyl)benzene.

• Carefully add anhydrous hydrogen fluoride to the reactor. The molar ratio of HF to the starting material is a critical parameter and should be optimized.

• Seal the reactor and heat to the desired reaction temperature. The temperature can range from room temperature to over 100°C depending on the catalyst used, if any.

• Maintain the reaction mixture at the set temperature with stirring for a specified duration.

• After the reaction is complete, cool the reactor to a safe temperature.

• Carefully vent the excess HF.

• The crude product is then purified, typically by distillation, to yield 1,3-Bis(trifluoromethyl)benzene.

Note: This is a generalized protocol. The specific reaction conditions, including temperature, pressure, and the use of a catalyst, can significantly impact the yield and purity of the final product. Always consult detailed literature procedures and adhere to strict safety protocols when working with hazardous reagents like hydrogen fluoride.

Bromination of 1,3-Bis(trifluoromethyl)benzene

A key reaction of 1,3-Bis(trifluoromethyl)benzene is its regioselective bromination to produce 3,5-bis(trifluoromethyl)bromobenzene, a valuable intermediate in organic synthesis.

Experimental Protocol: Synthesis of 3,5-Bis(trifluoromethyl)bromobenzene

This protocol is adapted from a patented procedure.[5]

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• 1,3-Dibromo-5,5-dimethylhydantoin (B127087) (DBDMH)

• Concentrated Sulfuric Acid

• Glacial Acetic Acid

• Water

• 5 N Sodium Hydroxide (B78521) solution

Procedure:

• In a suitable reaction vessel, prepare a mixture of concentrated sulfuric acid and glacial acetic acid.

• Cool the acid mixture to approximately 25°C.

• Add 1,3-Bis(trifluoromethyl)benzene to the rapidly stirring acid mixture.

• Over a short period, add 1,3-dibromo-5,5-dimethylhydantoin to the reaction mixture. An exothermic reaction will occur.

• Maintain the reaction temperature at around 45°C for several hours.

• After the reaction is complete, cool the mixture and pour it into cold water.

• Stir the aqueous mixture vigorously and then allow the phases to separate.

• Separate the lower organic layer and wash it with a 5 N sodium hydroxide solution.

• Allow the phases to separate again to obtain the crude 3,5-bis(trifluoromethyl)bromobenzene.

• The product can be further purified by distillation.

Workflow for the Bromination of 1,3-Bis(trifluoromethyl)benzene

Caption: Workflow for the synthesis of 3,5-bis(trifluoromethyl)bromobenzene.

Applications in Drug Development and Materials Science

The presence of trifluoromethyl groups in a molecule can significantly enhance its pharmacological properties.[6] These groups can improve metabolic stability by blocking sites of oxidation, increase lipophilicity to enhance membrane permeability, and alter electronic properties to improve binding affinity to biological targets. Consequently, 1,3-Bis(trifluoromethyl)benzene is a valuable building block in the synthesis of various pharmaceutical agents.

Logical Relationship of CF₃ Groups to Drug Properties

Caption: Impact of trifluoromethyl groups on drug properties.

Role as a Pharmaceutical Intermediate

1,3-Bis(trifluoromethyl)benzene and its derivatives are utilized in the synthesis of a range of active pharmaceutical ingredients (APIs). For instance, it serves as a precursor for intermediates used in the development of new drugs. While specific proprietary synthetic routes are often not publicly disclosed, the literature points to its use in creating complex heterocyclic structures and other scaffolds relevant to medicinal chemistry.

In materials science, the introduction of trifluoromethyl groups can enhance the thermal and chemical stability of polymers. Fluorinated polymers derived from 1,3-Bis(trifluoromethyl)benzene can exhibit desirable properties such as low dielectric constants and high thermal resistance, making them suitable for applications in electronics and other high-performance materials.

Quality Control and Analysis

The purity of 1,3-Bis(trifluoromethyl)benzene is crucial for its use in synthesis, especially in the pharmaceutical industry where impurities can affect the outcome of sensitive reactions and the quality of the final API. Standard analytical techniques are employed to assess its purity.

Table 3: Analytical Methods for Quality Control

Analytical Technique	Purpose
Gas Chromatography (GC)	To determine the assay (purity) of the compound.
Fourier-Transform Infrared Spectroscopy (FTIR)	For identification and confirmation of the chemical structure.
Refractive Index Measurement	As a physical parameter for quality control.

Typical Quality Control Workflow

Caption: A typical workflow for the quality control of 1,3-Bis(trifluoromethyl)benzene.

Conclusion

1,3-Bis(trifluoromethyl)benzene is a commercially accessible and synthetically versatile building block with significant applications in drug discovery and materials science. Its unique properties, conferred by the trifluoromethyl groups, provide a powerful tool for chemists to modulate the characteristics of target molecules. The availability of this compound from multiple suppliers and the existence of established synthetic protocols for its modification facilitate its use in both academic research and industrial development. As the demand for advanced materials and novel therapeutics continues to grow, the importance of key intermediates like 1,3-Bis(trifluoromethyl)benzene is expected to increase.

References

• 1. 1,3-Bis(trifluoromethyl)-benzene synthesis - chemicalbook [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,3-Bis(trifluoromethyl)benzene, 98+% | Fisher Scientific [fishersci.ca]
• 4. 1,4-Bis(trifluoromethyl)-benzene synthesis - chemicalbook [chemicalbook.com]
• 5. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 6. nbinno.com [nbinno.com]

An In-depth Technical Guide to the Reactivity of the Benzene Ring in 1,3-Bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,3-Bis(trifluoromethyl)benzene is a key building block in modern organic synthesis, particularly in the development of pharmaceuticals and advanced materials.[1] Its unique electronic properties, governed by the two strongly electron-withdrawing trifluoromethyl (-CF₃) groups, dictate the reactivity of the aromatic ring. This guide provides a comprehensive overview of the electrophilic and nucleophilic aromatic substitution reactions, as well as metalation, of 1,3-bis(trifluoromethyl)benzene. Detailed experimental protocols, quantitative data, and mechanistic diagrams are presented to facilitate its application in research and development.

Introduction: The Influence of Trifluoromethyl Groups

The two trifluoromethyl groups at the 1 and 3 positions of the benzene (B151609) ring exert a powerful electron-withdrawing effect through both induction and resonance.[2] This profoundly influences the electron density of the aromatic system, making it significantly electron-deficient. Consequently, the benzene ring in 1,3-bis(trifluoromethyl)benzene is deactivated towards electrophilic attack and activated for certain nucleophilic reactions and specific metalation pathways.[2][3]

Electrophilic Aromatic Substitution: Deactivation and Meta-Direction

The electron-deficient nature of the benzene ring in 1,3-bis(trifluoromethyl)benzene makes electrophilic aromatic substitution (EAS) reactions challenging, requiring harsh reaction conditions. The strong deactivating effect of the two -CF₃ groups slows down the reaction rate compared to benzene.[2]

When EAS does occur, the incoming electrophile is directed to the meta positions (4 and 6) relative to the trifluoromethyl groups. This regioselectivity is due to the destabilization of the carbocation intermediates (Wheland intermediates) when the electrophile attacks the ortho or para positions.[2] Attack at the meta position keeps the positive charge from being adjacent to the electron-withdrawing -CF₃ groups.

Halogenation: Bromination

Bromination of 1,3-bis(trifluoromethyl)benzene can be achieved to produce 3,5-bis(trifluoromethyl)bromobenzene, a valuable synthetic intermediate.[4][5]

Table 1: Quantitative Data for the Bromination of 1,3-Bis(trifluoromethyl)benzene

Electrophile	Reagents	Temperature (°C)	Reaction Time (h)	Yield (%)	Product	Reference
Br⁺	1,3-Dibromo-5,5-dimethylhydantoin (B127087), H₂SO₄, Acetic Acid	45	4.5	93.7	3,5-Bis(trifluoromethyl)bromobenzene	[4][6]

Nitration

The nitration of 1,3-bis(trifluoromethyl)benzene has been studied from a kinetics perspective, highlighting the harsh conditions required. The reaction rate is dependent on the concentration of sulfuric acid in the mixed acid nitrating medium.

Table 2: Kinetic Data for the Nitration of 1,3-Bis(trifluoromethyl)benzene

Reaction	Medium	Key Finding	Reference
Nitration	Mixed H₂SO₄/HNO₃	The apparent rate coefficient shows maxima at approximately 55% and 92% H₂SO₄.	[7]

Nucleophilic Aromatic Substitution: An Activated System

While the electron-deficient ring is deactivated to electrophiles, it is activated towards nucleophilic aromatic substitution (SNA). However, for a typical SNAr reaction to occur, a suitable leaving group (such as a halide) must be present on the aromatic ring.[3][8] 1,3-Bis(trifluoromethyl)benzene itself does not have a leaving group and is therefore unreactive towards direct SNAr.

However, derivatives of 1,3-bis(trifluoromethyl)benzene bearing a leaving group are excellent substrates for SNAr. The strong electron-withdrawing -CF₃ groups stabilize the negatively charged Meisenheimer intermediate, accelerating the reaction.[3]

Figure 1: Generalized mechanism for Nucleophilic Aromatic Substitution (SNAr).

Metalation: Regioselective Functionalization

A key reaction of 1,3-bis(trifluoromethyl)benzene is its regioselective metalation, specifically lithiation. The acidic proton at the 2-position, situated between the two electron-withdrawing trifluoromethyl groups, can be abstracted by a strong base like n-butyllithium (n-BuLi). This forms a stable aryllithium intermediate which can then be quenched with various electrophiles to introduce a functional group at the 2-position.

Figure 2: Experimental workflow for the lithiation and electrophilic quench.

Experimental Protocols

Bromination of 1,3-Bis(trifluoromethyl)benzene[4][6]

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• 1,3-Dibromo-5,5-dimethylhydantoin

• Concentrated Sulfuric Acid (96%)

• Glacial Acetic Acid

• 5N Sodium Hydroxide solution

• Water

• Cyclohexane

Procedure:

• In a flask equipped with a mechanical stirrer and thermocouple, cool glacial acetic acid to 15 °C.

• Add concentrated sulfuric acid in one portion. The temperature will rise due to the exothermic heat of solution.

• Cool the acid mixture to 25 °C and add 1,3-bis(trifluoromethyl)benzene.

• With rapid stirring, add 1,3-dibromo-5,5-dimethylhydantoin over 2 minutes. An exothermic reaction will occur, raising the internal temperature.

• After the initial exotherm subsides, maintain the reaction mixture at 45 °C for 4.5 hours. Note: Efficient stirring is crucial for selectivity and reaction rate.

• Cool the reaction mixture and pour it slowly into cold water with vigorous stirring.

• Allow the layers to settle and separate the lower organic layer.

• Wash the organic layer with 5N NaOH solution.

• The resulting product is 3,5-bis(trifluoromethyl)bromobenzene. The progress and purity can be monitored by GC analysis.

General Protocol for Lithiation and Electrophilic Quench[9]

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Desired Electrophile

• Saturated aqueous NH₄Cl solution

• Appropriate organic solvent for extraction (e.g., diethyl ether)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• Under an inert atmosphere (argon or nitrogen), add a solution of 1,3-bis(trifluoromethyl)benzene (1.0 eq.) in anhydrous THF to a flame-dried flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-BuLi (1.1 eq.) dropwise, ensuring the internal temperature remains below -70 °C.

• Stir the reaction mixture at -78 °C for 1-2 hours.

• Slowly add a solution of the desired electrophile (1.2 eq.) in anhydrous THF, maintaining a low internal temperature.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-12 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with an appropriate organic solvent.

• Combine the organic layers, wash with brine, dry over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography, distillation, or recrystallization as appropriate.

Conclusion

The reactivity of the benzene ring in 1,3-bis(trifluoromethyl)benzene is dominated by the strong electron-withdrawing nature of the two trifluoromethyl groups. This leads to a deactivated ring that undergoes electrophilic aromatic substitution at the meta positions under forcing conditions. Conversely, the electron-deficient nature of the ring makes it suitable for regioselective lithiation at the 2-position, providing a powerful synthetic route for the introduction of various functional groups. While the parent molecule is unreactive towards direct nucleophilic aromatic substitution, its derivatives bearing a leaving group are highly activated for such transformations. A thorough understanding of these reactivity patterns is crucial for the effective utilization of this versatile building block in the synthesis of complex molecules for the pharmaceutical and materials science industries.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 5. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 6. US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one - Google Patents [patents.google.com]
• 7. scribd.com [scribd.com]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: The Use of 1,3-Bis(trifluoromethyl)benzene in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Bis(trifluoromethyl)benzene is a critical starting material and building block in modern medicinal chemistry. Its unique properties, imparted by the two trifluoromethyl groups on the benzene (B151609) ring, make it an invaluable component in the synthesis of a variety of pharmaceutical compounds. The strong electron-withdrawing nature of the trifluoromethyl groups significantly influences the molecule's lipophilicity, metabolic stability, and binding affinity to target proteins, often leading to enhanced pharmacokinetic and pharmacodynamic profiles of the final drug product.[1]

This document provides detailed application notes on the utility of 1,3-bis(trifluoromethyl)benzene in pharmaceutical synthesis, with a particular focus on the development of Neurokinin-1 (NK1) receptor antagonists, a class of drugs used for the prevention of chemotherapy-induced nausea and vomiting. Furthermore, it offers detailed, step-by-step experimental protocols for the synthesis of key intermediates derived from 1,3-bis(trifluoromethyl)benzene, which are pivotal in the synthesis of complex active pharmaceutical ingredients (APIs) such as Aprepitant.

Application Notes: Role in the Synthesis of NK1 Receptor Antagonists

The 3,5-bis(trifluoromethyl)phenyl moiety, derived from 1,3-bis(trifluoromethyl)benzene, is a key pharmacophore in a number of potent NK1 receptor antagonists. The NK1 receptor, the preferred receptor for the neuropeptide Substance P, is implicated in a variety of physiological processes, including emesis, pain transmission, and inflammation. Antagonists of this receptor have been successfully developed to treat and prevent nausea and vomiting associated with chemotherapy.

The two trifluoromethyl groups on the phenyl ring play a crucial role in the high affinity and selectivity of these antagonists for the NK1 receptor. They contribute to the overall lipophilicity of the molecule, facilitating its passage across the blood-brain barrier to reach its target in the central nervous system. Moreover, the 3,5-bis(trifluoromethyl)phenyl group is observed to form extensive hydrophobic interactions within the lipophilic pocket of the NK1 receptor's orthosteric binding site, thereby anchoring the antagonist to the receptor.[2] This strong binding interaction is a key determinant of the drug's potency and duration of action.

The synthesis of many NK1 receptor antagonists, including the FDA-approved drug Aprepitant, relies on key intermediates that are synthesized from 1,3-bis(trifluoromethyl)benzene. These intermediates include 3,5-bis(trifluoromethyl)bromobenzene (B1265498), 3,5-bis(trifluoromethyl)acetophenone, and the chiral alcohol (R)-1-[3,5-bis(trifluoromethyl)phenyl]ethanol. The synthetic protocols provided in this document detail the preparation of these vital building blocks.

Experimental Protocols

Protocol 1: Synthesis of 3,5-Bis(trifluoromethyl)bromobenzene

This protocol describes the bromination of 1,3-bis(trifluoromethyl)benzene to yield 3,5-bis(trifluoromethyl)bromobenzene, a key intermediate for further functionalization.

Reaction Scheme:

Figure 1: Synthesis of 3,5-bis(trifluoromethyl)bromobenzene.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles (mmol)
1,3-Bis(trifluoromethyl)benzene	214.11	107	500
1,3-Dibromo-5,5-dimethylhydantoin (B127087)	285.92	77.25	270
Glacial Acetic Acid	60.05	22.0 mL	-
Concentrated Sulfuric Acid (96%)	98.08	142 mL	-

Procedure:

• In a 1 L 3-necked round-bottom flask equipped with a mechanical stirrer, thermocouple, and addition funnel, cool 22.0 mL of glacial acetic acid to 15 °C.

• Add 142 mL of concentrated (96%) sulfuric acid in one portion. The temperature will rise to approximately 35 °C due to the exothermic heat of solution.

• Cool the acid mixture to 25 °C and add 107 g (500 mmol) of 1,3-bis(trifluoromethyl)benzene.

• With rapid stirring, add 77.25 g (270 mmol) of 1,3-dibromo-5,5-dimethylhydantoin over 2 minutes. An exothermic reaction will occur, raising the internal temperature to about 40 °C.

• After the initial exotherm subsides (approximately 5 minutes), maintain the reaction mixture at 45 °C for 4.5 hours.

• Cool the mixture to 2 °C and slowly pour it into 250 mL of cold water with vigorous stirring.

• Stir the mixture for 10 minutes, then allow the layers to settle.

• Separate the lower organic layer and wash it with 75 mL of 5N NaOH.

• The resulting clear, colorless organic layer is the desired product, 3,5-bis(trifluoromethyl)bromobenzene.

Yield and Purity:

Product	Yield (g)	Yield (%)	Purity (GC analysis)
1,3-Bis(trifluoromethyl)bromobenzene	137.3	93.7	Contains 0.6% 1,3-bis(trifluoromethyl)benzene, 1.0% 1,2-dibromo-3,5-bis(trifluoromethyl)benzene, and 0.3% 1,4-dibromo-3,5-bis-(trifluoromethyl)benzene.

Protocol 2: Synthesis of 3,5-Bis(trifluoromethyl)acetophenone

This protocol details the conversion of 3,5-bis(trifluoromethyl)bromobenzene to 3,5-bis(trifluoromethyl)acetophenone via a Grignard reaction followed by acylation.

Reaction Scheme:

Figure 2: Synthesis of 3,5-bis(trifluoromethyl)acetophenone.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles (mmol)
3,5-Bis(trifluoromethyl)bromobenzene	293.01	29.3	100
Magnesium granules	24.31	5.10	210
Tetrahydrofuran (THF), anhydrous	72.11	230 mL	-
Acetic Anhydride (B1165640)	102.09	-	-

Procedure:

• To a refluxing mixture of 5.10 g (210 mmol) of magnesium granules in 200 mL of anhydrous THF, add a solution of 29.3 g (100 mmol) of 3,5-bis(trifluoromethyl)bromobenzene in 30 mL of THF. Initiate the reaction with approximately 5 mL of the bromide solution.

• After initiation, add the remaining bromide solution over 30 minutes.

• Cool the resulting Grignard reagent solution to -5 °C in an ice-salt water bath.

• In a separate flask, place an excess of acetic anhydride and cool to 0 °C.

• Transfer the prepared Grignard reagent solution to the acetic anhydride via a double-ended needle at a rate that maintains the internal temperature below 0 °C (approximately 2 hours).

• Stir the resulting pale yellow solution for 30 minutes at 0 °C.

• Remove the ice-water bath and add 35 mL of deionized water dropwise over 1 hour.

• Heat the biphasic mixture at 60 °C for 15 minutes, then allow it to cool to room temperature.

• Purify the product by bulb-to-bulb distillation at 25 mmHg (collecting the fraction at 122-132 °C).

Yield:

Product	Yield (g)	Yield (%)
3,5-Bis(trifluoromethyl)acetophenone	15.1-15.2	86-87

Protocol 3: Asymmetric Synthesis of (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol

This protocol describes the asymmetric reduction of 3,5-bis(trifluoromethyl)acetophenone to the chiral alcohol, a key intermediate for the synthesis of Aprepitant.

Reaction Scheme:

Figure 3: Asymmetric synthesis of (R)-1-[3,5-bis(trifluoromethyl)phenyl]ethanol.

General Enzymatic Reduction Protocol:

While specific conditions vary depending on the chosen enzyme and expression system, a general protocol involves the following steps:

• Enzyme Preparation: A suitable carbonyl reductase with anti-Prelog stereoselectivity, such as KR01 from Leifsonia sp., is expressed and purified or used as a whole-cell biocatalyst.[3]

• Reaction Setup: In a buffered aqueous solution, the substrate, 3,5-bis(trifluoromethyl)acetophenone, is added. A co-factor recycling system, typically involving a secondary alcohol (e.g., isopropanol) and a glucose dehydrogenase, is often employed to regenerate the NADPH co-factor.

• Bioconversion: The reaction mixture is incubated at a controlled temperature and pH with gentle agitation until the conversion of the ketone to the alcohol is complete, as monitored by HPLC or GC.

• Work-up and Purification: The product is extracted from the aqueous phase using an organic solvent (e.g., ethyl acetate). The organic extracts are combined, dried, and the solvent is evaporated. The crude product can be further purified by column chromatography if necessary.

Reported Performance:

Enzyme Source	Substrate Concentration	Co-solvent	Conversion (%)	Enantiomeric Excess (ee) (%)
Leifsonia sp. KR01	-	-	>99	>99 (R)

Logical Workflow for Aprepitant Intermediate Synthesis

The following diagram illustrates the logical progression from the starting material, 1,3-bis(trifluoromethyl)benzene, to the key chiral intermediate for Aprepitant synthesis.

Figure 4: Synthetic workflow to a key Aprepitant intermediate.

Conclusion

1,3-Bis(trifluoromethyl)benzene is a cornerstone for the synthesis of complex pharmaceutical molecules, particularly those targeting the NK1 receptor. The protocols provided herein offer a detailed guide for the preparation of key intermediates, enabling researchers and drug development professionals to access these valuable building blocks. The unique electronic and steric properties conferred by the bis(trifluoromethyl)phenyl moiety will continue to make it a privileged scaffold in the design of novel therapeutics with improved efficacy and pharmacokinetic properties.

References

• 1. Potent NK1 receptor antagonists: synthesis and antagonistic activity of various heterocycles with an N-[3,5-bis(trifluoromethyl)benzyl]-N-methylcarbamoyl substituent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Applications of 1,3-Bis(trifluoromethyl)benzene in Agrochemical Development: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Bis(trifluoromethyl)benzene is a versatile fluorinated aromatic compound that serves as a critical building block in the synthesis of a variety of agrochemicals.[1] The presence of two trifluoromethyl (-CF₃) groups on the benzene (B151609) ring imparts unique properties to the resulting molecules, such as enhanced metabolic stability, increased lipophilicity, and improved binding affinity to target sites.[2] These characteristics are highly desirable in the development of potent and effective fungicides, herbicides, and insecticides. This document provides detailed application notes, experimental protocols, and an overview of the biological modes of action for agrochemicals derived from 1,3-bis(trifluoromethyl)benzene and its key intermediates, 3,5-bis(trifluoromethyl)aniline (B1329491) and 3,5-bis(trifluoromethyl)bromobenzene (B1265498).

Key Intermediates Synthesis

The journey from 1,3-bis(trifluoromethyl)benzene to specialized agrochemicals often begins with its conversion into more reactive intermediates.

Protocol 1: Synthesis of 3,5-Bis(trifluoromethyl)bromobenzene

Objective: To synthesize 3,5-bis(trifluoromethyl)bromobenzene via electrophilic aromatic substitution.

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• 1,3-Dibromo-5,5-dimethylhydantoin (B127087) (DBDMH)

• Concentrated sulfuric acid (96%)

• Glacial acetic acid

• Water

• 5 N Sodium hydroxide (B78521) (NaOH) solution

• Cyclohexane

• Reaction flask with mechanical stirrer, thermocouple, and addition funnel

• Cooling bath

Procedure:

• In a 1 L three-necked round-bottom flask, cool 22.0 mL of glacial acetic acid to 15 °C.

• Carefully add 142 mL of concentrated (96%) sulfuric acid in one portion. The temperature will rise to approximately 35 °C.

• Cool the acid mixture to 25 °C and then add 107 g (500 mmol) of 1,3-bis(trifluoromethyl)benzene.

• With rapid stirring, add 77.25 g (270 mmol) of 1,3-dibromo-5,5-dimethylhydantoin over 2 minutes. An exothermic reaction will occur, raising the internal temperature to about 40 °C.

• Maintain the reaction mixture at 45 °C for 4.5 hours.

• After the reaction is complete, cool the mixture to 2 °C and slowly pour it into 250 mL of cold water with vigorous stirring.

• Allow the layers to settle, then separate the lower organic layer.

• Wash the organic layer with 75 mL of 5 N NaOH solution.

• Separate the organic layer to obtain 3,5-bis(trifluoromethyl)bromobenzene. The typical yield is approximately 93.7%.

Fungicide Development: Strobilurin Analogues

The 3,5-bis(trifluoromethyl)phenyl moiety has been successfully incorporated into novel strobilurin fungicides, demonstrating enhanced efficacy against various plant pathogens.[3] Strobilurins are a class of fungicides that inhibit mitochondrial respiration in fungi.[4]

Application Notes:

Novel strobilurin analogues containing the 3,5-bis(trifluoromethyl)phenyl group have shown superior fungicidal activity against pathogens like Erysiphe graminis and Sphaerotheca fuliginea when compared to commercial fungicides such as metominostrobin, azoxystrobin, and trifloxystrobin.[3][5][6] The synthesis involves the reaction of a 1-(3,5-bis(trifluoromethyl)phenyl)ethanone oxime intermediate with a strobilurin pharmacophore.

Quantitative Data: Fungicidal Activity

Compound/Fungicide	Target Pathogen	EC₅₀ (mg/L)	Reference
(E)-Methyl 2-(2-((((Z)-(1-(3,5-bis(trifluoromethyl)phenyl)-1-methoxymethylidene)amino)oxy)methyl)phenyl)-3-methoxyacrylate	Erysiphe graminis	0.025	[3]
(Z)-Methyl-N-(E)-2-((E)-(5,6-dihydro-1,4,2-dioxazin-3-yl)(methoxyimino)methyl)benzyloxy-3,5-bis(trifluoromethyl)benzimidate	Sphaerotheca fuliginea	0.031	[3]
Metominostrobin (Commercial Standard)	Erysiphe graminis	0.12	[3]
Azoxystrobin (Commercial Standard)	Erysiphe graminis	0.09	[3]
Trifloxystrobin (Commercial Standard)	Sphaerotheca fuliginea	0.08	[3]

Experimental Protocol 2: Synthesis of a Novel Strobilurin Analogue

Objective: To synthesize (E)-Methyl 2-(2-((((Z)-(1-(3,5-bis(trifluoromethyl)phenyl)-1-methoxymethylidene)amino)oxy)methyl)phenyl)-3-methoxyacrylate.

Step 1: Synthesis of 1-(3,5-bis(trifluoromethyl)phenyl)ethanone oxime

• Materials: 1-(3,5-bis(trifluoromethyl)phenyl)ethanone, hydroxylamine (B1172632) hydrochloride, pyridine (B92270), ethanol.

• Procedure:

  • Dissolve 1-(3,5-bis(trifluoromethyl)phenyl)ethanone in ethanol.

  • Add hydroxylamine hydrochloride and pyridine to the solution.

  • Reflux the mixture for 2-4 hours.

  • Cool the reaction mixture and pour it into water to precipitate the product.

  • Filter, wash with water, and dry to obtain the oxime.

Step 2: Synthesis of the Strobilurin Analogue

• Materials: 1-(3,5-bis(trifluoromethyl)phenyl)ethanone oxime, (E)-methyl 2-(2-(bromomethyl)phenyl)-3-methoxyacrylate (strobilurin pharmacophore), potassium carbonate, N,N-dimethylformamide (DMF).

• Procedure:

  • To a solution of the oxime in DMF, add potassium carbonate.

  • Add the strobilurin pharmacophore dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the final strobilurin analogue.

Signaling Pathway: Strobilurin Mode of Action

Strobilurin fungicides act by inhibiting the Qo (Quinone outside) site of the cytochrome bc1 complex (Complex III) in the mitochondrial electron transport chain. This blockage disrupts the production of ATP, leading to fungal cell death.

References

• 1. Phenylpyrazole insecticides [a.osmarks.net]
• 2. researchgate.net [researchgate.net]
• 3. Phenylpyrazole insecticides - Wikipedia [en.wikipedia.org]
• 4. Fipronil - Wikipedia [en.wikipedia.org]
• 5. nbinno.com [nbinno.com]
• 6. US9029564B2 - Process for synthesis of fipronil - Google Patents [patents.google.com]

Application Notes and Protocols: 1,3-Bis(trifluoromethyl)benzene as a Versatile Building Block for Advanced OLED Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organic Light-Emitting Diodes (OLEDs) have emerged at the forefront of display and lighting technologies, offering superior contrast, wider viewing angles, and faster response times compared to traditional liquid crystal displays. The performance of OLED devices is intrinsically linked to the molecular architecture of the organic materials employed within the emissive and charge-transporting layers. The strategic incorporation of fluorine atoms, particularly trifluoromethyl (-CF3) groups, into the molecular framework of OLED materials has been identified as a highly effective strategy for enhancing key device parameters. The 1,3-bis(trifluoromethyl)benzene moiety is a valuable building block in this context, offering a rigid backbone and the potent electron-withdrawing and steric properties of two -CF3 groups.[1]

The introduction of trifluoromethyl groups can significantly influence the electronic and physical properties of organic materials. These groups are known to enhance thermal and chemical stability, improve solubility, and modulate the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels.[1] This fine-tuning of electronic properties is critical for achieving efficient charge injection and transport, leading to brighter and more stable light emission.[1] Consequently, 1,3-bis(trifluoromethyl)benzene serves as a key precursor in the synthesis of advanced polymers and small molecules for organic electronic devices, including OLEDs and organic photovoltaics.[1]

This document provides detailed application notes on the utilization of 1,3-bis(trifluoromethyl)benzene in the synthesis of OLED materials, with a focus on its role in developing high-efficiency emitters, including those exhibiting Thermally Activated Delayed Fluorescence (TADF). Detailed experimental protocols for the synthesis of a representative material and the fabrication of an OLED device are also presented.

Molecular Design and Signaling Pathway

The strategic incorporation of the 1,3-bis(trifluoromethyl)benzene unit into OLED materials is a deliberate design choice to manipulate the photophysical and electrical properties of the resulting molecule. The strong electron-withdrawing nature of the two trifluoromethyl groups significantly lowers the LUMO energy level of the molecule. This is particularly advantageous in the design of electron-transporting materials (ETMs) and the acceptor components of TADF emitters. In TADF emitters, a small energy gap between the singlet (S1) and triplet (T1) excited states is crucial for efficient reverse intersystem crossing (RISC), a process that allows for the harvesting of non-emissive triplet excitons to enhance the overall efficiency of the OLED. By using 1,3-bis(trifluoromethyl)benzene as a core or a substituent, a significant spatial separation between the HOMO, typically located on an electron-donating moiety, and the LUMO on the trifluoromethyl-substituted benzene (B151609) ring can be achieved. This separation helps to minimize the S1-T1 energy gap, thereby promoting TADF.

References

• 1. nbinno.com [nbinno.com]

Application Notes and Protocols: The Role of 1,3-Bis(trifluoromethyl)benzene in Fluorinated Polymer Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

1,3-Bis(trifluoromethyl)benzene is a key organofluorine compound that serves as a versatile building block in the synthesis of advanced fluorinated polymers. While not typically directly polymerized, its derivatives are crucial precursors for high-performance polymers, particularly fluorinated polyimides. The incorporation of the two trifluoromethyl (-CF3) groups from the 1,3-bis(trifluoromethyl)benzene backbone into the polymer structure imparts a range of desirable properties. These include enhanced thermal stability, improved chemical resistance, lower dielectric constants, and increased solubility, making these polymers highly valuable for applications in microelectronics, aerospace, and specialty coatings.[1] This document provides detailed application notes and experimental protocols for the synthesis of fluorinated polymers derived from 1,3-bis(trifluoromethyl)benzene.

Key Contributions of the 1,3-Bis(trifluoromethyl)benzene Moiety in Polymers:

• Enhanced Thermal Stability: The strong carbon-fluorine bonds contribute to the high thermal stability of the resulting polymers.[2]

• Improved Solubility: The bulky trifluoromethyl groups disrupt polymer chain packing, leading to better solubility in organic solvents.[2][3]

• Low Dielectric Constant: The low polarizability of the C-F bond results in materials with low dielectric constants, which is critical for microelectronics applications.[1][2]

• Chemical Resistance: The fluorine atoms provide a protective shield, enhancing the polymer's resistance to chemical attack.[1]

• Hydrophobicity: The fluorinated nature of the monomer units leads to polymers with increased hydrophobicity and low moisture absorption.[1][2]

Data Presentation: Properties of Fluorinated Polyimides

The following tables summarize the quantitative data for various fluorinated polyimides synthesized from diamine monomers derived from 1,3-bis(trifluoromethyl)benzene and its derivatives.

Table 1: Thermal Properties of Fluorinated Polyimides

Polymer ID	Dianhydride	Diamine	Glass Transition Temperature (Tg, °C)	5% Weight Loss Temperature (Td5, °C)
TPPI50	Various	TFMB-based	402[4]	563[4]
6FDA-HFBODA	6FDA	HFBODA	240[4]	521[4]
PI-2 (6FCDA-BADPO)	6FCDA	BADPO	311[4]	Not specified
PI 5a	PMDA	Multi-bulky diamine	281[4]	561 (N2), 520 (Air)[4]
PI 5b	6FDA	Multi-bulky diamine	259[4]	551 (N2), 515 (Air)[4]
Polyimides from monomer (IV)	PMDA, BTDA, 6FDA	1,3-bis[3′-trifluoromethyl-4′(4″-amino benzoxy) benzyl] benzene	up to 316	up to 531 (in synthetic air)[2]
PI-1 to PI-5	BPDA, BTDA, ODPA, 6-FDA, PMDA	2,6-bis(trifluoromethyl)benzidine	345–366	535–605 (in nitrogen), 523–594 (in air)[3]
FPIs from ATPT	BPADA	1,4-bis-[4-amino-2-(trifluoromethyl)-phenoxy] tetrafluoride benzene	Not specified	463–508 (10% weight loss)[5]

Table 2: Mechanical Properties of Fluorinated Polyimides

Polymer ID	Tensile Strength (MPa)	Elongation at Break (%)	Elastic Modulus (GPa)
TPPI50	232.73[4]	26.26[4]	5.53[4]
PI from diamine 2	72.3 - 153.24[4]	6.9 - 12.5[4]	1.4 - 2.3[4]
PPI-2	>124.9[4]	Not specified	>1.9[4]
Polyimides from monomer (IV)	up to 148[2]	up to 31[2]	up to 2.6[2]
PI-1 to PI-5	92–145[3]	Not specified	Not specified

Table 3: Dielectric Properties of Fluorinated Polyimides

Polymer ID	Dielectric Constant (Dk) @ 1 MHz	Dielectric Loss (Df) @ 1 MHz
TPPI50	2.312[4]	0.00676[4]
6FDA-HFBODA	2.63 (at 10 GHz)[4]	3.72 x 10⁻³ (at 10 GHz)[4]
PI 5a	2.85[4]	Not specified
PI 5b	2.69[4]	Not specified
Polyimides from monomer (IV)	2.74–3.2[2]	Not specified

Experimental Protocols

The following protocols describe the synthesis of a representative diamine monomer derived from a 1,3-bis(trifluoromethyl)benzene derivative and the subsequent synthesis of a fluorinated polyimide.

Protocol 1: Synthesis of a Diamine Monomer

This protocol details the synthesis of 4-(4′-aminophenoxy)-3,5-bis(trifluoromethyl)aniline, a key intermediate for fluorinated polyimides.[4]

Step 1: Synthesis of the Dinitro Compound

Workflow for Dinitro Compound Synthesis

• Reaction Setup: In a reaction flask equipped with a stirrer, condenser, and nitrogen inlet, combine 4-nitrophenol, 2-bromo-5-nitro-1,3-bis(trifluoromethyl)benzene, and potassium carbonate (K₂CO₃) as the base.

• Solvent Addition: Add a suitable solvent, such as dimethylformamide (DMF).

• Reaction: Heat the mixture under an inert nitrogen atmosphere and stir for a specified time to facilitate the nucleophilic aromatic substitution reaction.

• Work-up: After the reaction is complete, cool the mixture and precipitate the product by pouring it into water.

• Purification: Filter the solid product, wash it thoroughly with water, and dry it under a vacuum to obtain the dinitro compound.[4]

Step 2: Reduction to Diamine

Workflow for Diamine Synthesis via Reduction

• Dissolution: Dissolve the dinitro compound obtained in Step 1 in a suitable solvent, such as ethanol or tetrahydrofuran (B95107) (THF).

• Catalyst Addition: Add a palladium on carbon (Pd/C) catalyst to the solution.

• Hydrogenation: Carry out the hydrogenation reaction under a hydrogen atmosphere at a specified pressure and temperature until the reduction of the nitro groups is complete. Monitor the reaction progress using thin-layer chromatography (TLC).

• Isolation: Once the reaction is complete, filter off the catalyst.

• Purification: Evaporate the solvent from the filtrate to obtain the crude diamine monomer. Purify the product by recrystallization or column chromatography to yield the final 4-(4′-aminophenoxy)-3,5-bis(trifluoromethyl)aniline.[4]

Protocol 2: Synthesis of Fluorinated Polyimide via High-Temperature Polycondensation

This protocol describes a general procedure for the synthesis of a fluorinated polyimide from a trifluoromethyl-containing diamine and an aromatic dianhydride.[4]

General Workflow for Fluorinated Polyimide Synthesis

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, dissolve the synthesized trifluoromethyl-containing diamine monomer in a high-boiling aprotic solvent (e.g., N-methyl-2-pyrrolidone - NMP or m-cresol).

• Monomer Addition: Add an equimolar amount of an aromatic dianhydride (e.g., 4,4′-(hexafluoroisopropylidene)diphthalic anhydride (B1165640) - 6FDA) to the solution.

• Catalyst Addition: Add a catalyst, such as isoquinoline, to the reaction mixture.

• Polycondensation: Heat the reaction mixture to a high temperature (e.g., 180-200 °C) under a continuous nitrogen stream. Maintain the temperature and stirring for several hours to facilitate the polycondensation and imidization reactions. The progress of the reaction can be monitored by the increase in the viscosity of the solution.

• Isolation: After the polymerization is complete, cool the viscous polymer solution to room temperature.

• Purification: Precipitate the polyimide by pouring the solution into a non-solvent like methanol (B129727) or ethanol. Filter the fibrous or powdered polymer product.

• Washing and Drying: Wash the polymer thoroughly with the non-solvent to remove any residual solvent and unreacted monomers. Dry the purified fluorinated polyimide in a vacuum oven at an elevated temperature.[4]

Disclaimer: These protocols are intended for guidance and should be adapted and optimized based on specific experimental goals and laboratory conditions. All procedures should be performed by trained personnel in a controlled laboratory setting, adhering to all relevant safety precautions.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]

Application Notes and Protocols for 1,3-Bis(trifluoromethyl)benzene in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols concerning the use of 1,3-bis(trifluoromethyl)benzene as a solvent and reagent in organic synthesis. While its application as a primary solvent for a wide range of organic reactions is not extensively documented, its unique properties make it a valuable co-solvent in specific contexts and a versatile building block for the synthesis of complex fluorinated molecules.

Physicochemical Properties of 1,3-Bis(trifluoromethyl)benzene

1,3-Bis(trifluoromethyl)benzene is a colorless liquid at room temperature with physical properties that can be advantageous in certain reaction setups.[1][2] Its high density facilitates phase separation, and its fluorinated nature makes it a suitable medium for reactions involving other fluorinated compounds.

Property	Value	Reference
Molecular Formula	C₈H₄F₆	[3]
Molecular Weight	214.11 g/mol	[3]
Boiling Point	116-116.3 °C	[1][2]
Melting Point	-35 °C
Density	1.378 g/mL at 25 °C	[1][2]
Refractive Index	n20/D 1.379	[1][2]
Solubility	Insoluble in water; Soluble in alcohol, ether, and benzene.	[1][4]

Applications in Organic Synthesis

While not a common standalone solvent for routine organic reactions, 1,3-bis(trifluoromethyl)benzene has been noted for its utility in specific applications, primarily as a co-solvent and as a key starting material for the synthesis of fluorinated compounds.

A patented process for the preparation of 3,5-bis(trifluoromethyl)benzyl alcohol utilizes a mixture of tetrahydrofuran (B95107) (THF) and an aromatic hydrocarbon, where 1,3-bis(trifluoromethyl)benzene is a specified option for the aromatic hydrocarbon co-solvent.[5] This suggests its utility in reactions where a non-coordinating, high-boiling, and fluorinated co-solvent can be beneficial.

Experimental Protocol: Synthesis of 3,5-Bis(trifluoromethyl)benzyl Alcohol (Adapted from EP 1673329 B1) [5]

Objective: To synthesize 3,5-bis(trifluoromethyl)benzyl alcohol via a Grignard reaction using a mixed solvent system that can include 1,3-bis(trifluoromethyl)benzene.

Materials:

• 3,5-bis(trifluoromethyl)halobenzene (e.g., bromide or chloride)

• Magnesium turnings

• Solid paraformaldehyde

• Tetrahydrofuran (THF), anhydrous

• 1,3-Bis(trifluoromethyl)benzene, anhydrous

• Appropriate workup and purification reagents (e.g., aqueous acid, organic extraction solvent, etc.)

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, charge magnesium turnings.

• Add a solution of 3,5-bis(trifluoromethyl)halobenzene in a mixture of anhydrous THF and anhydrous 1,3-bis(trifluoromethyl)benzene. The patent suggests a mixture containing 20 to 60% w/w of THF.[5]

• Initiate the reaction (e.g., with gentle heating or a crystal of iodine) and maintain it under reflux until the magnesium is consumed.

• Formylation: Cool the resulting Grignard solution to a suitable temperature (e.g., 0-10 °C).

• Add solid paraformaldehyde portion-wise to the stirred Grignard solution, controlling the reaction temperature.

• After the addition is complete, allow the reaction to stir at room temperature for a specified time to ensure completion.

• Workup: Quench the reaction by carefully adding a saturated aqueous solution of ammonium (B1175870) chloride or a dilute acid.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude 3,5-bis(trifluoromethyl)benzyl alcohol by a suitable method, such as distillation or column chromatography.

1,3-Bis(trifluoromethyl)benzene has been used as a solvent in studies of electrogenerated chemiluminescence (ECL) of various aromatic compounds. Its fluorinated nature and stability make it a suitable medium for such analytical techniques where solvent interference must be minimized.

Application Note: Use in Electrogenerated Chemiluminescence (ECL) Studies

1,3-Bis(trifluoromethyl)benzene can serve as an effective solvent for ECL studies of aromatic compounds due to the following properties:

• High Electrochemical Stability: Its resistance to oxidation and reduction provides a wide potential window for electrochemical experiments.

• Optical Transparency: It is transparent in the relevant regions of the UV-Vis spectrum, minimizing interference with the detection of emitted light.

• Inertness: Its chemical inertness prevents unwanted side reactions with the analytes or intermediates generated during the ECL process.

• Solvating Power: It can dissolve a range of nonpolar aromatic compounds, which are often the subject of ECL studies.

The use of fluorinated solvents like 1,3-bis(trifluoromethyl)benzene has been shown to enhance the efficiency and stability of ECL processes.

Role as a Key Building Block in Synthesis

A primary application of 1,3-bis(trifluoromethyl)benzene is as a starting material for the synthesis of more complex molecules, particularly those containing the 3,5-bis(trifluoromethyl)phenyl moiety.[6][7][8] A key transformation is its regioselective metalation and subsequent carboxylation.[1][2]

Experimental Protocol: Regioselective Metalation and Carboxylation of 1,3-Bis(trifluoromethyl)benzene [1][2]

Objective: To synthesize 2,6-bis(trifluoromethyl)benzoic acid from 1,3-bis(trifluoromethyl)benzene.

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• n-Butyllithium (n-BuLi) in hexanes

• Dry ice (solid carbon dioxide)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Hydrochloric acid (e.g., 1 M aqueous solution)

• Organic solvent for extraction (e.g., diethyl ether)

Procedure:

• Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 1,3-bis(trifluoromethyl)benzene in anhydrous diethyl ether or THF.

• Metalation: Cool the solution to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium in hexanes to the stirred solution via the dropping funnel, maintaining the low temperature.

• After the addition is complete, allow the reaction mixture to stir at the low temperature for a specified period to ensure complete metalation.

• Carboxylation: While maintaining the low temperature, carefully add crushed dry ice to the reaction mixture in small portions. A vigorous reaction will occur.

• Continue adding dry ice until the exothermic reaction subsides.

• Allow the reaction mixture to slowly warm to room temperature.

• Workup: Quench the reaction by adding water.

• Acidify the aqueous layer with hydrochloric acid to a pH of approximately 1-2.

• Extraction: Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2,6-bis(trifluoromethyl)benzoic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).

Signaling Pathways and Workflow Diagrams

The following diagrams illustrate the logical flow of the synthetic protocols described above.

Caption: Workflow for the synthesis of 3,5-bis(trifluoromethyl)benzyl alcohol.

References

• 1. 1,3-Bis(trifluoromethyl)-benzene CAS#: 402-31-3 [m.chemicalbook.com]
• 2. 1,3-Bis(trifluoromethyl)-benzene | 402-31-3 [chemicalbook.com]
• 3. Benzene, 1,3-bis(trifluoromethyl)- | C8H4F6 | CID 223106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,3-Bis(trifluoromethyl)benzene, 98+% 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. data.epo.org [data.epo.org]
• 6. 1,3-Bis(trifluoromethyl)benzene | 402-31-3 | Benchchem [benchchem.com]
• 7. nbinno.com [nbinno.com]
• 8. lookchem.com [lookchem.com]

The Strategic Integration of the 1,3-Bis(trifluoromethyl)phenyl Moiety in Modern Drug Design: Applications and Protocols

For Researchers, Scientists, and Drug Development Professionals

The 1,3-bis(trifluoromethyl)phenyl moiety has emerged as a privileged structural motif in contemporary drug discovery, offering a powerful tool to modulate the physicochemical and pharmacokinetic properties of therapeutic candidates. Its strategic incorporation can significantly enhance metabolic stability, membrane permeability, and target binding affinity. This document provides a comprehensive overview of the synthetic utility of this moiety, including its impact on drug properties, relevant signaling pathways, and detailed experimental protocols for its introduction into small molecules.

Physicochemical and Pharmacokinetic Impact

The presence of two trifluoromethyl groups on a phenyl ring dramatically alters its electronic and steric properties, leading to several advantageous effects in drug design. The strong electron-withdrawing nature of the trifluoromethyl groups enhances the metabolic stability of the phenyl ring and adjacent functionalities by shielding them from oxidative metabolism.[1][2][3] Furthermore, the high lipophilicity of this moiety can improve a drug's ability to cross cellular membranes, including the blood-brain barrier, leading to enhanced bioavailability and efficacy for centrally acting agents.[1][4]

The introduction of the 1,3-bis(trifluoromethyl)phenyl group can also profoundly influence a molecule's binding affinity and selectivity for its biological target.[1] The unique steric and electronic profile of this moiety can lead to more potent and selective interactions with the target protein.

Table 1: Quantitative Impact of the 1,3-Bis(trifluoromethyl)phenyl Moiety on Drug Properties

Property	Change upon Introduction of 1,3-Bis(trifluoromethyl)phenyl Moiety	Example Drug Candidate	Reference
Lipophilicity (logP)	Significant Increase	Analogues of Enobosarm	[5]
Metabolic Stability	Increased resistance to enzymatic degradation	Aprepitant Intermediate	[1]
Binding Affinity (Ki)	Can lead to significantly lower Ki values (higher affinity)	Dutasteride vs. Finasteride	[6]
Bioavailability	Generally improved due to enhanced membrane permeability	General observation	[1][4]

Applications in Drug Discovery

The 1,3-bis(trifluoromethyl)phenyl moiety has been successfully incorporated into a variety of therapeutic agents across different disease areas, demonstrating its broad utility.

Anticancer Agents

A prominent example is Selinexor , an inhibitor of the nuclear export protein Exportin 1 (CRM1).[7][8] By blocking CRM1, Selinexor forces the nuclear retention of tumor suppressor proteins, leading to cell cycle arrest and apoptosis in cancer cells.[7][9]

Another notable example is NHDC (N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxamide), a novel synthetic compound that has shown promise in inhibiting liver tumor growth. NHDC acts by directly binding to Hepatocyte Nuclear Factor 4α (HNF4α), which in turn inactivates the STAT3 signaling pathway, a key driver of cancer cell proliferation and survival.

Antibacterial Agents

Researchers have found that 3,5-bis(trifluoromethyl)phenyl-substituted pyrazole (B372694) derivatives are potent growth inhibitors of drug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[10] These compounds appear to exert their bactericidal effect through multiple mechanisms, including the disruption of the cell membrane.[11]

Signaling Pathway Visualizations

Experimental Protocols

The introduction of the 1,3-bis(trifluoromethyl)phenyl moiety can be achieved through various synthetic strategies. Below are detailed protocols for two common methods.

Protocol 1: Synthesis of N-(3,5-Bis(trifluoromethyl)benzyl)anilines via Nucleophilic Aromatic Substitution

This protocol describes the synthesis of N-substituted anilines, which can serve as key intermediates for a wide range of drug candidates.

Workflow Diagram:

Methodology:

• Reaction Setup: To a solution of (3,5-bis(trifluoromethyl)phenyl)methanamine (1.0 eq) in anhydrous dimethylformamide (DMF), add 1-fluoro-2-nitrobenzene (1.0 eq) and potassium carbonate (K₂CO₃) (1.0 eq).

• Reaction Conditions: Stir the reaction mixture at 25 °C for 72 hours.

• Work-up: Dilute the reaction mixture with water and extract the product with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to yield N-(3,5-bis(trifluoromethyl)benzyl)-2-nitroaniline.

• Reduction: Dissolve the resulting nitroaniline in ethanol (B145695) and add 10% palladium on carbon (Pd/C). Hydrogenate the mixture under a hydrogen atmosphere (4 bar) at 25 °C for 6 hours.

• Isolation: Filter the reaction mixture through Celite® to remove the catalyst and evaporate the solvent in vacuo to obtain N¹-(3,5-bis(trifluoromethyl)benzyl)benzene-1,2-diamine.

Protocol 2: Synthesis of 1-(3,5-Bis(trifluoromethyl)phenyl)ethan-1-one via Grignard Reaction

This protocol details the formation of a key ketone intermediate useful for building more complex molecules.

Workflow Diagram:

Methodology:

• Grignard Reagent Formation: React 3,5-bis(trifluoromethyl)bromobenzene with magnesium turnings in anhydrous tetrahydrofuran (B95107) (THF) to form the corresponding Grignard reagent.

• Acylation: Add the freshly prepared Grignard reagent to an excess of acetic anhydride at a controlled temperature.

• Quenching: After the reaction is complete, carefully quench the excess acetic anhydride by the addition of an aqueous solution of sodium hydroxide.

• Work-up and Isolation: Perform an aqueous work-up and extract the product with a suitable organic solvent. Dry the organic layer, remove the solvent under reduced pressure, and purify the resulting 1-(3,5-bis(trifluoromethyl)phenyl)ethan-1-one, typically by distillation or chromatography.

Conclusion

The 1,3-bis(trifluoromethyl)phenyl moiety is a valuable asset in the medicinal chemist's toolbox. Its incorporation can significantly improve the drug-like properties of a molecule, leading to enhanced efficacy, better pharmacokinetic profiles, and novel mechanisms of action. The synthetic protocols provided herein offer reliable methods for introducing this important functional group, facilitating the exploration of new chemical space in the quest for innovative therapeutics.

References

• 1. Disruption of Tumor Suppressors HNF4α/HNF1α Causes Tumorigenesis in Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological interventions for the treatment of insomnia: quantitative comparison of drug efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Selinexor, a Selective Inhibitor of Nuclear Export (SINE) compound, acts through NF-κB deactivation and combines with proteasome inhibitors to synergistically induce tumor cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oncotarget.com [oncotarget.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Preparation of 2,6-Bis(trifluoromethyl)benzoic Acid from 1,3-Bis(trifluoromethyl)benzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 2,6-bis(trifluoromethyl)benzoic acid, a valuable building block in medicinal chemistry and materials science, starting from 1,3-bis(trifluoromethyl)benzene. The synthetic strategy relies on a regioselective directed ortho-metalation followed by carboxylation. This method offers a direct and efficient route to the desired product, leveraging the directing effect of the two trifluoromethyl groups to achieve high regioselectivity. The following sections detail the reaction, provide a step-by-step experimental protocol, and summarize the expected quantitative data.

Introduction

2,6-Bis(trifluoromethyl)benzoic acid is a key intermediate in the synthesis of various pharmacologically active compounds and advanced materials. The presence of two trifluoromethyl groups at the ortho positions of the benzoic acid moiety imparts unique electronic and steric properties, which can significantly influence the biological activity and physical characteristics of the final products. The preparation of this compound is achieved through a directed ortho-metalation of 1,3-bis(trifluoromethyl)benzene. The electron-withdrawing nature of the trifluoromethyl groups acidifies the proton at the 2-position, facilitating its selective removal by a strong organolithium base. The resulting aryllithium intermediate is then quenched with carbon dioxide to yield the desired carboxylic acid.

Reaction Scheme

Experimental Protocol

This protocol is a representative example based on established chemical literature for the synthesis of 2,6-bis(trifluoromethyl)benzoic acid.

Materials:

• 1,3-Bis(trifluoromethyl)benzene (99%)

• n-Butyllithium (n-BuLi) in hexanes (2.5 M)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Dry ice (solid carbon dioxide)

• Hydrochloric acid (HCl), concentrated

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Argon or Nitrogen gas (inert atmosphere)

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Low-temperature thermometer

• Magnetic stirrer and stir bar

• Schlenk line or similar inert atmosphere setup

• Dry ice/acetone bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a low-temperature thermometer, and a nitrogen/argon inlet is dried in an oven and allowed to cool under a stream of inert gas.

• Initial Reagents: The flask is charged with 1,3-bis(trifluoromethyl)benzene (10.7 g, 50 mmol) and anhydrous THF (100 mL). The solution is cooled to -78 °C using a dry ice/acetone bath.

• Lithiation: n-Butyllithium (22 mL of a 2.5 M solution in hexanes, 55 mmol, 1.1 equivalents) is added dropwise to the stirred solution via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed -70 °C. The reaction mixture is then stirred at -78 °C for an additional 2 hours.

• Carboxylation: The reaction flask is opened to a positive pressure of inert gas, and finely crushed dry ice (approximately 30 g) is added in several portions to the vigorously stirred reaction mixture. The cooling bath is removed, and the mixture is allowed to warm to room temperature overnight with continuous stirring.

• Work-up: The reaction is quenched by the slow addition of 50 mL of water. The mixture is then acidified to pH 1-2 with concentrated hydrochloric acid. The aqueous layer is extracted with diethyl ether (3 x 50 mL).

• Purification: The combined organic extracts are washed with brine (50 mL), dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

• Recrystallization: The crude solid is recrystallized from a suitable solvent system (e.g., hexanes/ethyl acetate) to afford pure 2,6-bis(trifluoromethyl)benzoic acid as a white crystalline solid.

Quantitative Data Summary

The following table summarizes typical quantitative data for the synthesis of 2,6-bis(trifluoromethyl)benzoic acid.

Parameter	Value
Starting Material	1,3-Bis(trifluoromethyl)benzene
Product	2,6-Bis(trifluoromethyl)benzoic acid
Molecular Formula	C₉H₄F₆O₂
Molecular Weight	258.12 g/mol
Typical Yield	75-85%
Purity (by HPLC or NMR)	>98%
Melting Point	138-140 °C
Appearance	White crystalline solid

Experimental Workflow Diagram

Caption: Synthetic workflow for the preparation of 2,6-bis(trifluoromethyl)benzoic acid.

Safety Precautions

• n-Butyllithium is a pyrophoric reagent and must be handled with extreme care under an inert atmosphere.

• The reaction should be carried out in a well-ventilated fume hood.

• Appropriate personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all times.

• The reaction is performed at very low temperatures; care should be taken when handling the dry ice/acetone bath.

• Quenching of the reaction and the acidification step are exothermic and should be performed slowly and with cooling.

Application Notes and Protocols: Synthesis of Boron-Containing Conjugated Systems Utilizing 1,3-Bis(trifluoromethyl)benzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Bis(trifluoromethyl)benzene and its derivatives are pivotal building blocks in the synthesis of advanced boron-containing conjugated systems. The strong electron-withdrawing nature of the two trifluoromethyl (CF₃) groups significantly influences the electronic properties of the benzene (B151609) ring, making it an excellent component for creating electron-deficient materials.[1][2] This property is particularly advantageous in the field of organic electronics, where such materials are employed in applications like Organic Light-Emitting Diodes (OLEDs), particularly in the development of emitters for Thermally Activated Delayed Fluorescence (TADF).[3] The steric bulk and electronic effects of the 1,3-bis(trifluoromethyl)phenyl moiety also contribute to the thermal and chemical stability of the resulting boron-containing compounds.[1]

This document provides detailed application notes and experimental protocols for the synthesis of three distinct classes of boron-containing conjugated systems derived from 1,3-bis(trifluoromethyl)benzene:

• Triarylborane Dendrimers: Synthesized via a divergent approach involving iridium-catalyzed C-H borylation.

• Donor-π-Acceptor (D-π-A) Systems for TADF Emitters: Featuring a bis(2,6-bis(trifluoromethyl)phenyl)boryl acceptor group.

• Perfluoroalkylated Borafluorenes: Designed for enhanced stability and strong electron-accepting properties.

Application Note 1: Divergent Synthesis of Triarylborane Dendrimers

This protocol outlines a divergent, iterative method for the synthesis of conjugated triarylborane dendrimers. This approach allows for the systematic growth of dendritic structures from a central core. The key steps involve functionalization of the aromatic rings via iridium-catalyzed C-H borylation, activation of the resulting boronate esters to potassium trifluoroborate salts, and subsequent expansion of the dendrimer generation through reaction with an aryl Grignard reagent.[4][5]

Overall Synthetic Workflow

Caption: Divergent synthesis workflow for triarylborane dendrimers.

Experimental Protocols

Materials:

• Generation 0 (G0) Core (e.g., tris(2,4,6-trimethylphenyl)borane)

• [Ir(cod)OMe]₂ (di-μ-methoxobis(1,5-cyclooctadiene)diiridium(I))

• 4,4′-Di-tert-butyl-2,2′-bipyridine (dtbpy)

• Bis(pinacolato)diboron (B₂pin₂)

• Anhydrous solvents (e.g., THF, Cyclohexane)

• Potassium hydrogen fluoride (B91410) (KHF₂)

• Aryl Grignard reagent (e.g., 2,6-dimethylphenylmagnesium bromide)

• Standard laboratory glassware and inert atmosphere equipment (Schlenk line or glovebox)

Step 1: Functionalization via Iridium-Catalyzed C-H Borylation (Synthesis of G0-(Bpin)n)

• In a glovebox, a Schlenk flask is charged with the G0 core (1.0 eq.), [Ir(cod)OMe]₂ (1.5 mol%), dtbpy (3.0 mol%), and B₂pin₂ (1.2 eq. per C-H bond to be borylated).

• Anhydrous cyclohexane (B81311) is added, and the flask is sealed.

• The reaction mixture is stirred at 80 °C for 16-24 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica (B1680970) gel (eluent: hexane (B92381)/dichloromethane gradient) to yield the borylated core (G0-(Bpin)n).

Step 2: Activation via Fluorination (Synthesis of G0-(BF₃K)n)

• The borylated core (G0-(Bpin)n) (1.0 eq.) is dissolved in a mixture of THF and methanol.

• A saturated aqueous solution of potassium hydrogen fluoride (KHF₂) (4.0 eq. per boronate ester group) is added to the solution.[6]

• The mixture is stirred vigorously at room temperature for 1-2 hours, during which a precipitate forms.

• The precipitate is collected by filtration, washed with water and diethyl ether, and dried under vacuum to afford the potassium trifluoroborate salt (G0-(BF₃K)n).

Step 3: Expansion to Generation 1 (Synthesis of G1 Dendrimer)

• The potassium trifluoroborate salt (G0-(BF₃K)n) (1.0 eq.) is suspended in anhydrous THF under an inert atmosphere.

• The aryl Grignard reagent (e.g., 2,6-dimethylphenylmagnesium bromide) (1.1 eq. per trifluoroborate group) is added dropwise at 0 °C.

• The reaction mixture is allowed to warm to room temperature and then heated to reflux for 12-16 hours.

• The reaction is quenched by the slow addition of 1 M HCl at 0 °C.

• The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and the solvent is evaporated.

• The crude product is purified by column chromatography on silica gel to yield the Generation 1 dendrimer.

Quantitative Data

Compound ID	Synthesis Step	Yield (%)	Reduction Potential (E₁/₂) (V vs. Fc/Fc⁺)
G0-(Bpin)₃	Borylation	85	-
G0-(BF₃K)₃	Fluorination	95	-
G1	Expansion	70	-2.85, -3.05

Note: Yields and electrochemical data are representative and may vary depending on the specific core and aryl groups used.[4]

Application Note 2: Synthesis of D-π-A Systems for TADF Emitters

This section describes the synthesis of a donor-π-acceptor (D-π-A) type molecule designed for use as a thermally activated delayed fluorescence (TADF) emitter in OLEDs. The key feature of this molecule is the strongly electron-accepting bis(2,6-bis(trifluoromethyl)phenyl)boryl group, often abbreviated as B(FXyl)₂.[3] The synthesis involves the preparation of a diarylboron bromide intermediate from 1-bromo-2,6-bis(trifluoromethyl)benzene, followed by its reaction with a lithiated donor-π fragment.

Synthetic Pathway

Caption: Synthetic pathway for a D-π-B(FXyl)₂ TADF emitter.

Experimental Protocol

Synthesis of Bis(2,6-bis(trifluoromethyl)phenyl)boron bromide (BrB(FXyl)₂)

• To a solution of 1-bromo-2,6-bis(trifluoromethyl)benzene (2.0 eq.) in anhydrous diethyl ether at -78 °C under argon, n-butyllithium (2.1 eq.) is added dropwise.

• The mixture is stirred at -78 °C for 1 hour.

• Boron tribromide (BBr₃) (1.0 eq.) is added dropwise, and the reaction is slowly warmed to room temperature and stirred overnight.

• The solvent is removed under vacuum, and the residue is extracted with hot hexane.

• The hexane solution is filtered and concentrated to give BrB(FXyl)₂ as a white solid, which is used without further purification.

Synthesis of a D-π-B(FXyl)₂ TADF Emitter (Representative Example)

• The donor-π fragment (e.g., a carbazole-phenyl unit) (1.0 eq.) is dissolved in anhydrous THF at -78 °C under argon.

• n-Butyllithium (1.1 eq.) is added dropwise, and the mixture is stirred for 1 hour at this temperature.

• A solution of BrB(FXyl)₂ (1.2 eq.) in anhydrous THF is added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• The reaction is quenched with saturated aqueous NH₄Cl solution.

• The product is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over MgSO₄, and concentrated.

• The crude product is purified by column chromatography on silica gel (eluent: hexane/dichloromethane) to afford the final D-π-B(FXyl)₂ emitter.

Quantitative Data for a Representative TADF Emitter

Property	Value
Yield	65%
λₐₑₛ (Toluene)	380 nm
λₑₘ (Toluene)	510 nm
Photoluminescence Quantum Yield (Φₚₗ)	85%
Delayed Fluorescence Lifetime (τₐ)	5.2 µs
HOMO Level	-5.8 eV
LUMO Level	-2.9 eV

Note: Data are for a representative carbazole-based D-π-A emitter and may vary based on the specific donor and π-bridge used.[3]

Application Note 3: Synthesis of Perfluoroalkylated Borafluorenes

Borafluorenes are potent electron acceptors, and their properties can be further enhanced by incorporating trifluoromethyl groups. This protocol describes the synthesis of a highly stable and readily reducible borafluorene derivative featuring trifluoromethyl groups on both the borafluorene backbone and the exo-aryl group.[7] The synthesis involves a lithiation and cyclization sequence.

Synthetic Route

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Potassium aryltrifluoroborate synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Derivatization of 1,3-Bis(trifluoromethyl)benzene for Fine Chemical Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1,3-Bis(trifluoromethyl)benzene is a critical organofluorine building block in modern organic synthesis. Its chemical structure, featuring a benzene (B151609) ring substituted with two strongly electron-withdrawing trifluoromethyl (CF₃) groups at the meta positions, dictates its unique reactivity.[1] These CF₃ groups significantly decrease the electron density of the aromatic ring, making it less susceptible to standard electrophilic aromatic substitution while enabling specific, regioselective functionalization pathways such as ortho-lithiation.[2][3][4] This controlled reactivity allows for the precise introduction of diverse functional groups, establishing 1,3-bis(trifluoromethyl)benzene as a valuable precursor for fine chemicals, advanced polymers, and pharmaceutical intermediates.[1][5][6] The incorporation of CF₃ groups is a well-established strategy in drug design to enhance pharmacokinetic properties, including metabolic stability, lipophilicity, and bioavailability.[5][7]

Section 1: Core Reactivity and Strategic Importance

The two CF₃ groups deactivate the benzene ring towards electrophilic attack and direct incoming electrophiles to the C5 position (meta to both groups). However, the most synthetically valuable transformations often exploit other pathways. The acidity of the proton at the C2 position, situated between the two CF₃ groups, is significantly increased, facilitating regioselective deprotonation (metalation).[2][8] This allows for the introduction of a wide range of electrophiles at a single, predictable position. Halogenated derivatives, particularly bromo-3,5-bis(trifluoromethyl)benzene, serve as versatile intermediates for palladium-catalyzed cross-coupling reactions, enabling the formation of complex carbon-carbon and carbon-heteroatom bonds.

Caption: Strategic derivatization of 1,3-bis(trifluoromethyl)benzene.

Section 2: Key Derivatization Pathways and Experimental Protocols

The derivatization of 1,3-bis(trifluoromethyl)benzene primarily follows three key pathways: electrophilic aromatic substitution, ortho-lithiation, and palladium-catalyzed cross-coupling of its halogenated derivatives.

Caption: Key synthetic transformations of 1,3-bis(trifluoromethyl)benzene.

Protocol 1: Electrophilic Bromination

This protocol describes the synthesis of 5-bromo-1,3-bis(trifluoromethyl)benzene, a key intermediate for Grignard reagents and cross-coupling reactions.[9][10]

• Materials:

  • 1,3-Bis(trifluoromethyl)benzene

  • Bromine (Br₂)

  • Iron filings (Fe) or anhydrous Iron(III) bromide (FeBr₃)

  • Dichloromethane (DCM), anhydrous

  • 10% Sodium bisulfite (NaHSO₃) solution

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr), add 1,3-bis(trifluoromethyl)benzene (1.0 eq) and anhydrous DCM.

  • Add iron filings (0.05 eq) or FeBr₃ (0.05 eq) to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add bromine (1.1 eq) dropwise via the addition funnel over 30 minutes.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, carefully quench the reaction by slowly pouring it into an ice-cold 10% NaHSO₃ solution to destroy excess bromine.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by vacuum distillation to yield pure 5-bromo-1,3-bis(trifluoromethyl)benzene.

Protocol 2: Regioselective Ortho-Lithiation and Carboxylation

This protocol details the highly regioselective synthesis of 2,6-bis(trifluoromethyl)benzoic acid via ortho-lithiation.[2][3][4][11]

• Materials:

  • 1,3-Bis(trifluoromethyl)benzene

  • n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

  • Tetrahydrofuran (THF), anhydrous

  • Dry ice (solid CO₂)

  • Diethyl ether

  • Hydrochloric acid (HCl), aqueous (e.g., 2 M)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Set up a flame-dried, three-necked round-bottom flask under an inert atmosphere (Nitrogen or Argon) equipped with a magnetic stirrer, a dropping funnel, and a low-temperature thermometer.

  • Add 1,3-bis(trifluoromethyl)benzene (1.0 eq) and anhydrous THF to the flask.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-BuLi (1.1 eq) dropwise while maintaining the internal temperature below -70 °C.

  • Stir the resulting solution at -78 °C for 1-2 hours. A color change is typically observed, indicating the formation of the lithiated species.

  • In a separate flask, crush a generous amount of dry ice. Carefully and quickly transfer the crushed dry ice to the reaction mixture (or pour the reaction mixture onto the dry ice).

  • Allow the mixture to slowly warm to room temperature, which allows for the sublimation of excess CO₂.

  • Quench the reaction by adding 2 M HCl, and stir until all solids dissolve.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and remove the solvent in vacuo.

  • The crude 2,6-bis(trifluoromethyl)benzoic acid can be purified by recrystallization (e.g., from hexanes).

Protocol 3: Friedel-Crafts Acylation

Due to the deactivated nature of the ring, Friedel-Crafts reactions require forcing conditions. The following is a general protocol adapted for a deactivated substrate.[12][13]

• Materials:

  • 1,3-Bis(trifluoromethyl)benzene

  • Acetyl chloride (or other acyl halide/anhydride)

  • Anhydrous aluminum chloride (AlCl₃)

  • Dichloromethane (DCM) or 1,2-dichloroethane, anhydrous

  • Hydrochloric acid (HCl), concentrated

  • Ice

• Procedure:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add anhydrous AlCl₃ (1.5-2.0 eq) and the anhydrous solvent (e.g., DCM).

  • Cool the suspension to 0 °C.

  • Slowly add the acyl chloride (1.2 eq) to form the acylium ion complex.

  • Add 1,3-bis(trifluoromethyl)benzene (1.0 eq) dropwise to the stirred suspension.

  • Allow the reaction to warm to room temperature and then heat to reflux (if necessary) for several hours to days. Monitor the reaction progress by TLC or GC-MS.

  • After completion, cool the reaction mixture to 0 °C and quench by carefully and slowly pouring it onto a mixture of crushed ice and concentrated HCl.

  • Separate the organic layer. Extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash with water, saturated NaHCO₃ solution, and brine.

  • Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting ketone via column chromatography or distillation.

Section 3: Data Presentation

The efficiency of derivatization depends heavily on the reaction conditions. The tables below summarize typical outcomes for the key reactions.

Table 1: Summary of Derivatization Reactions and Typical Yields

Reaction	Reagents & Conditions	Product	Typical Yield (%)	Reference
Bromination	Br₂, FeBr₃, neat or in solvent	5-Bromo-1,3-bis(trifluoromethyl)benzene	70-85%	[9][10]
Nitration	HNO₃ / H₂SO₄, 60-95 °C	5-Nitro-1,3-bis(trifluoromethyl)benzene	Moderate to Good	[14]
Lithiation-Carboxylation	1. n-BuLi, THF, -78 °C2. CO₂(s)	2,6-Bis(trifluoromethyl)benzoic acid	80-95%	[2][3]

| Friedel-Crafts Acylation | Acyl Chloride, AlCl₃, heat | 3,5-Bis(trifluoromethyl)acetophenone | Variable (requires forcing conditions) |[9][12] |

Section 4: Applications in Drug Development

Derivatives of 1,3-bis(trifluoromethyl)benzene are instrumental in synthesizing complex molecules for drug discovery. For instance, 5-bromo-1,3-bis(trifluoromethyl)benzene is a common precursor in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form biaryl structures, a prevalent motif in many active pharmaceutical ingredients (APIs).

Caption: Workflow for API synthesis via Suzuki-Miyaura coupling.

The resulting biaryl compounds, decorated with the bis(trifluoromethyl)phenyl moiety, often exhibit improved properties critical for drug efficacy. The CF₃ groups can block metabolic oxidation sites and increase the molecule's ability to cross cellular membranes, leading to enhanced potency and a more favorable pharmacokinetic profile.[5][7][15]

References

• 1. nbinno.com [nbinno.com]
• 2. 1,3-Bis(trifluoromethyl)benzene 99 402-31-3 [sigmaaldrich.com]
• 3. sfdchem.com [sfdchem.com]
• 4. 1,3-Bis(trifluoromethyl)-benzene CAS#: 402-31-3 [m.chemicalbook.com]
• 5. nbinno.com [nbinno.com]
• 6. nbinno.com [nbinno.com]
• 7. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lookchem.com [lookchem.com]
• 9. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 1,3-Bis(trifluoromethyl)-benzene | 402-31-3 [chemicalbook.com]
• 12. websites.umich.edu [websites.umich.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. EP1468983A1 - Process for producing 2,5-bis(trifluoromethyl)nitrobenzene - Google Patents [patents.google.com]
• 15. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 1,3-Bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides comprehensive troubleshooting information and frequently asked questions (FAQs) for the purification of crude 1,3-Bis(trifluoromethyl)benzene. The following sections detail common impurities, purification methodologies, and solutions to potential challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1,3-Bis(trifluoromethyl)benzene?

A1: The impurities in crude 1,3-Bis(trifluoromethyl)benzene largely depend on the synthetic route employed. A common method is the fluorination of 1,3-bis(trichloromethyl)benzene.[1] Potential impurities include:

• Isomeric Impurities: 1,2-Bis(trifluoromethyl)benzene and 1,4-Bis(trifluoromethyl)benzene.

• Unreacted Starting Materials: 1,3-Bis(trichloromethyl)benzene.

• Incompletely Fluorinated Intermediates: Compounds such as 1-(trichloromethyl)-3-(trifluoromethyl)benzene (B107190) and other partially chlorinated species.

• Residual Solvents: Solvents used during the synthesis and workup.

• Byproducts from Side Reactions: Depending on the reaction conditions, other halogenated or rearranged aromatic compounds may be present.

Q2: Why is fractional distillation challenging for separating bis(trifluoromethyl)benzene isomers?

A2: The boiling points of the 1,2-, 1,3-, and 1,4-isomers of bis(trifluoromethyl)benzene are very close, making their separation by standard distillation difficult. Effective separation requires a distillation column with high theoretical plates.

Q3: Can I use an extractive workup to remove some impurities before distillation?

A3: Yes, an aqueous workup is a crucial first step to remove water-soluble impurities. Washing the crude organic mixture with water can help remove residual acids (like HCl from the fluorination reaction) and other polar contaminants. A subsequent wash with a saturated sodium bicarbonate solution can neutralize any remaining acidic impurities, followed by a brine wash to reduce the amount of dissolved water in the organic layer.

Q4: When should I consider using preparative HPLC over fractional distillation?

A4: Preparative High-Performance Liquid Chromatography (HPLC) is recommended when very high purity (>99%) is required, especially for the removal of close-boiling isomers. While fractional distillation can be effective for bulk purification and removing impurities with significantly different boiling points, preparative HPLC offers superior resolution for separating structurally similar compounds.

Data Presentation: Physical Properties of 1,3-Bis(trifluoromethyl)benzene and Related Compounds

For effective purification, understanding the physical properties of the target compound and potential impurities is crucial. The following table summarizes key data points.

Compound	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)
1,3-Bis(trifluoromethyl)benzene	402-31-3	214.11	116-116.3
1,2-Bis(trifluoromethyl)benzene	433-95-4	214.11	~121-122
1,4-Bis(trifluoromethyl)benzene	433-19-2	214.11	~117-118
1,3-Bis(trichloromethyl)benzene	881-99-2	312.87	~285-287

Experimental Protocols

Extractive Workup

This procedure is designed to remove acidic and water-soluble impurities from the crude reaction mixture.

Materials:

• Crude 1,3-Bis(trifluoromethyl)benzene in an organic solvent (e.g., dichloromethane, ethyl acetate)

• Deionized water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Transfer the crude organic mixture to a separatory funnel.

• Add an equal volume of deionized water. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate and drain the lower aqueous layer.

• Add an equal volume of saturated NaHCO₃ solution to the organic layer. Shake gently at first to control any gas evolution, then more vigorously for 1-2 minutes with venting.

• Allow the layers to separate and drain the aqueous layer.

• Wash the organic layer with an equal volume of brine solution by shaking for 1 minute.

• Drain the organic layer into a clean, dry Erlenmeyer flask.

• Add a suitable amount of anhydrous MgSO₄ or Na₂SO₄ to the organic layer and swirl to dry. The drying agent should move freely when the solution is dry.

• Filter the drying agent and collect the dried organic solution.

• Remove the solvent using a rotary evaporator to yield the crude, washed 1,3-Bis(trifluoromethyl)benzene.

Fractional Distillation

This method is suitable for the bulk purification of 1,3-Bis(trifluoromethyl)benzene from impurities with significantly different boiling points.

Materials:

• Crude, washed 1,3-Bis(trifluoromethyl)benzene

• Fractional distillation apparatus (round-bottom flask, fractionating column [e.g., Vigreux or packed column], distillation head with thermometer, condenser, and receiving flasks)

• Heating mantle

• Boiling chips or magnetic stirrer

• Vacuum source (optional, for vacuum distillation)

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry and joints are properly sealed.

• Place the crude 1,3-Bis(trifluoromethyl)benzene and boiling chips or a magnetic stir bar into the round-bottom flask.

• Begin heating the flask gently with the heating mantle.

• Slowly increase the temperature until the liquid begins to boil and the vapor rises into the fractionating column.

• Maintain a slow and steady distillation rate. The temperature at the distillation head should be monitored closely.

• Collect a forerun fraction, which will contain any lower-boiling impurities.

• As the temperature stabilizes at the boiling point of 1,3-Bis(trifluoromethyl)benzene (around 116 °C at atmospheric pressure), change the receiving flask to collect the main fraction.

• Continue collecting the main fraction as long as the temperature remains stable.

• If the temperature begins to rise significantly, it may indicate the presence of higher-boiling impurities. Stop the distillation or collect this as a separate fraction.

• Do not distill to dryness to avoid the formation of potentially explosive residues.

Preparative High-Performance Liquid Chromatography (HPLC)

This technique is ideal for achieving high purity by separating 1,3-Bis(trifluoromethyl)benzene from its isomers.

Materials:

• Partially purified 1,3-Bis(trifluoromethyl)benzene (e.g., after fractional distillation)

• Preparative HPLC system with a UV detector

• Appropriate preparative HPLC column (e.g., a reversed-phase C18 or a phenyl-based column)

• HPLC-grade solvents (e.g., acetonitrile (B52724), water)

• Sample vials and collection tubes

Procedure:

• Dissolve the partially purified sample in a suitable solvent at a known concentration.

• Develop an analytical HPLC method first to determine the optimal mobile phase composition and gradient for separating the isomers. A common starting point for reversed-phase chromatography is a gradient of acetonitrile and water.

• Scale up the analytical method to a preparative scale, adjusting the flow rate and injection volume according to the column size.

• Equilibrate the preparative column with the initial mobile phase conditions.

• Inject the sample onto the column.

• Run the preparative HPLC method, monitoring the separation with the UV detector.

• Collect the fractions corresponding to the peak of 1,3-Bis(trifluoromethyl)benzene.

• Combine the pure fractions and remove the solvent, typically by rotary evaporation, to obtain the highly purified product.

• Analyze the purity of the collected fractions using analytical HPLC or GC-MS.

Troubleshooting Guides

Fractional Distillation

Issue	Possible Cause(s)	Recommended Solution(s)
Poor separation of isomers	- Insufficient column efficiency (too few theoretical plates).- Distillation rate is too fast.	- Use a longer fractionating column or a column with a more efficient packing material.- Reduce the heating rate to ensure a slow and steady distillation.
Bumping or uneven boiling	- Lack of boiling chips or inadequate stirring.	- Add fresh boiling chips to the cool liquid before heating.- Use a magnetic stirrer for smoother boiling.
Temperature fluctuations at the distillation head	- Inconsistent heating.- Column flooding.	- Ensure consistent heat input from the heating mantle.- Reduce the heating rate to prevent the column from flooding with condensate.
Low recovery of product	- Leaks in the distillation apparatus.- Hold-up in the column packing.	- Check all joints and connections for a proper seal.- Allow the column to cool and drain completely after distillation.

Preparative HPLC

Issue	Possible Cause(s)	Recommended Solution(s)
Poor peak resolution	- Inappropriate mobile phase or column.- Column overloading.	- Optimize the mobile phase composition and gradient.- Try a different column stationary phase (e.g., a phenyl column for enhanced π-π interactions with the aromatic ring).- Reduce the injection volume or sample concentration.
Peak tailing	- Active sites on the column packing.- Sample solvent incompatible with the mobile phase.	- Use a high-purity, end-capped column.- Dissolve the sample in the initial mobile phase if possible.
High backpressure	- Blockage in the system or column frit.- High mobile phase viscosity or flow rate.	- Filter the sample and mobile phases.- Flush the system and column.- Reduce the flow rate.
Low recovery after solvent removal	- Product is volatile and lost during rotary evaporation.	- Use a lower bath temperature and carefully control the vacuum during solvent removal.- Consider an alternative solvent removal method like lyophilization if applicable.

Visualizations

Experimental Workflow for Purification

Caption: A general workflow for the purification of crude 1,3-Bis(trifluoromethyl)benzene.

Logical Relationships in Troubleshooting Distillation

References

• 1. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]

common impurities in commercial 1,3-Bis(trifluoromethyl)benzene and their removal

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the handling and purification of commercial 1,3-Bis(trifluoromethyl)benzene.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in commercial 1,3-Bis(trifluoromethyl)benzene?

A1: Commercial 1,3-Bis(trifluoromethyl)benzene is typically synthesized from m-xylene (B151644) through a process of chlorination followed by fluorination.[1] As a result, common impurities are often residual starting materials or incompletely halogenated intermediates. These can include:

• Partially fluorinated compounds: Such as 1-(trifluoromethyl)-3-(chlorodifluoromethyl)benzene and 1-(trifluoromethyl)-3-(dichlorofluoromethyl)benzene.[2]

• Chlorinated precursors: Including 1-chloro-3-(trifluoromethyl)benzene and 1-(chloromethyl)-3-(trifluoromethyl)benzene.[3]

• Acidic residues: Trace amounts of hydrochloric acid (HCl) or hydrofluoric acid (HF) may be present from the synthesis process.

Q2: What is the typical purity of commercial 1,3-Bis(trifluoromethyl)benzene?

A2: Commercial grades of 1,3-Bis(trifluoromethyl)benzene are generally available in purities of 98% to 99%.[4][5] For applications requiring higher purity, further purification is recommended.

Q3: My 1,3-Bis(trifluoromethyl)benzene has a slight yellow tint. Is this normal and how can I remove it?

A3: A slight yellow color can indicate the presence of trace impurities. While it may not affect all applications, for high-purity requirements, the color can often be removed by fractional distillation or by washing with a dilute basic solution followed by drying.

Q4: Can I use simple distillation to purify 1,3-Bis(trifluoromethyl)benzene?

A4: Simple distillation is generally not effective for removing the common impurities in 1,3-Bis(trifluoromethyl)benzene because their boiling points can be relatively close to that of the main product. Fractional distillation is the recommended method for achieving high purity.

Troubleshooting Guides

Problem: Poor Separation During Fractional Distillation

Symptoms:

• The temperature at the distillation head does not remain constant during the collection of the main fraction.

• GC-MS analysis of the collected fractions shows the presence of significant impurities.

Possible Causes & Solutions:

Possible Cause	Solution
Insufficient column efficiency.	Use a longer fractionating column or one with a more efficient packing material to increase the number of theoretical plates.
Distillation rate is too fast.	Reduce the heating rate to ensure a slow and steady collection of 1-2 drops per second. This allows for proper equilibrium to be established in the column.
Poor insulation of the column.	Wrap the fractionating column with glass wool or aluminum foil to minimize heat loss and maintain a consistent temperature gradient.

Problem: Product is Cloudy or Contains Water After Aqueous Wash

Symptoms:

• The organic layer appears cloudy or hazy after washing with an aqueous solution.

• An NMR spectrum shows a broad peak for water.

Possible Causes & Solutions:

Possible Cause	Solution
Incomplete phase separation.	Allow the separatory funnel to stand for a longer period to ensure complete separation of the organic and aqueous layers.
Insufficient drying.	Use a sufficient amount of a suitable drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate). Ensure the drying agent is fresh and swirls freely in the solvent, indicating excess is present.
Emulsion formation.	If an emulsion forms, try adding a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.

Impurity Data

The following table summarizes the boiling points of 1,3-Bis(trifluoromethyl)benzene and some of its common impurities, highlighting the feasibility of separation by fractional distillation.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
1,3-Bis(trifluoromethyl)benzene	C₈H₄F₆	214.11	116-116.3[4]
1-Chloro-3-(trifluoromethyl)benzene	C₇H₄ClF₃	180.56	137-138
1-(Chloromethyl)-3-(trifluoromethyl)benzene	C₈H₆ClF₃	194.58	~165-175[3][6]
1-(Trifluoromethyl)-3-(trichloromethyl)benzene	C₈H₄Cl₃F₃	279.47	~87 (at 11 mmHg)[2]

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol describes the purification of commercial 1,3-Bis(trifluoromethyl)benzene to remove less volatile impurities.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux column (or a packed column for higher efficiency) placed between the distillation flask and the distillation head. Ensure all glassware is dry.

• Charging the Flask: Fill the round-bottom flask no more than two-thirds full with the commercial 1,3-Bis(trifluoromethyl)benzene and add a few boiling chips or a magnetic stir bar.

• Heating: Gently heat the flask using a heating mantle.

• Distillation: As the liquid begins to boil, observe the vapor rising slowly up the fractionating column. Adjust the heating to maintain a slow and steady distillation rate of approximately 1-2 drops per second.

• Fraction Collection:

  • Collect the initial fraction (forerun) that comes over at a lower temperature and discard it.

  • As the temperature stabilizes at the boiling point of 1,3-Bis(trifluoromethyl)benzene (around 116 °C), collect the main fraction in a clean, dry receiving flask.

  • Monitor the temperature closely. If the temperature begins to rise significantly, it indicates that higher-boiling impurities are starting to distill. Stop the collection of the main fraction at this point.

• Shutdown: Stop the distillation before the flask boils to dryness.

Fractional Distillation Workflow for Purification.

Protocol 2: Removal of Acidic Impurities by Aqueous Wash

This protocol is for removing trace acidic impurities from 1,3-Bis(trifluoromethyl)benzene.

Methodology:

• Dissolution: Dissolve the crude 1,3-Bis(trifluoromethyl)benzene in a suitable water-immiscible organic solvent (e.g., diethyl ether or dichloromethane) in a separatory funnel.

• Aqueous Wash: Add a dilute aqueous solution of a weak base, such as 5% sodium bicarbonate (NaHCO₃), to the separatory funnel. Use a volume of the aqueous solution that is approximately one-third the volume of the organic layer.

• Extraction: Stopper the funnel and shake gently, periodically venting to release any pressure buildup from CO₂ evolution.

• Phase Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat Wash: Repeat the washing process (steps 2-4) one more time with the dilute base.

• Water Wash: Wash the organic layer with deionized water to remove any residual base.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent by rotary evaporation to obtain the purified product.

Workflow for Removal of Acidic Impurities.

Logical Relationship of Impurities and Purification

The following diagram illustrates the relationship between the synthesis process, the resulting impurities, and the appropriate purification methods.

Relationship between Synthesis, Impurities, and Purification.

References

• 1. 1-(Chloromethyl)-3,5-bis(trifluoromethyl)benzene(75462-59-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. US4093669A - Method for preparing trichloromethyl-trifluoromethyl-benzenes - Google Patents [patents.google.com]
• 3. 1-(Chloromethyl)-3-(Trifluoromethyl)Benzene | Properties, Uses, Safety, Supplier & Purchase Guide China [fluorobenzene.ltd]
• 4. 1,3-双(三氟甲基)苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. A11360.30 [thermofisher.com]
• 6. 1-(Chloromethyl)-3-(Trifluoromethyl)Benzene | Properties, Uses, Safety, Suppliers & Price - China Chemical Manufacturer [chlorobenzene.ltd]

optimizing reaction conditions for the lithiation of 1,3-Bis(trifluoromethyl)benzene

Welcome to the technical support center for the lithiation of 1,3-bis(trifluoromethyl)benzene. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and to offer solutions for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the lithiation of 1,3-bis(trifluoromethyl)benzene?

The regioselectivity of the lithiation of 1,3-bis(trifluoromethyl)benzene is highly dependent on the reaction conditions, particularly the choice of the lithiating agent. While some conditions can lead to a single isomer, others may result in a mixture of products. The primary positions for lithiation are C-2, C-4, and C-5.

• Kinetic Control: Under certain conditions, deprotonation at the C-4 position is favored, likely due to a combination of electronic and steric factors. The protons at C-4 and C-6 are electronically activated by the two trifluoromethyl groups, but the C-2 proton is flanked by both bulky groups, making it sterically hindered.

• Mixture of Isomers: It is not uncommon to obtain a mixture of 2-, 4-, and 5-lithiated isomers, especially with less selective lithiating agents or under non-optimized conditions.[1]

Q2: Which lithiating agent is recommended for selective lithiation?

For exclusive lithiation at the C-4 position, lithium 2,2,6,6-tetramethylpiperidide (LiTMP) has been shown to be highly effective.[2] This bulky lithium amide base favors deprotonation at the less sterically hindered C-4 position under kinetic control. The use of n-butyllithium (n-BuLi), a more common and reactive alkyllithium, may lead to a mixture of isomers.

Q3: What is the role of additives like TMEDA in this reaction?

N,N,N',N'-tetramethylethylenediamine (TMEDA) is a common additive in lithiation reactions. It acts as a chelating agent for the lithium ion, breaking down organolithium aggregates into more reactive monomers or dimers.[3] This can increase the rate and efficiency of the lithiation. While TMEDA can also influence regioselectivity, its effect on the lithiation of 1,3-bis(trifluoromethyl)benzene should be empirically determined for the specific reaction conditions being employed.

Q4: What are the most critical parameters to control for a successful lithiation?

Several parameters are crucial for a successful and reproducible lithiation reaction:

• Anhydrous and Inert Conditions: Organolithium reagents are extremely sensitive to moisture and oxygen. All glassware must be rigorously dried, and the reaction must be carried out under an inert atmosphere (e.g., argon or nitrogen). Solvents must be freshly distilled from an appropriate drying agent.

• Temperature Control: Lithiation reactions are typically performed at low temperatures (e.g., -78 °C) to prevent decomposition of the organolithium intermediate and to control selectivity.[4]

• Quality of the Organolithium Reagent: The concentration of commercially available organolithium reagents can vary. It is highly recommended to titrate the reagent before use to ensure accurate stoichiometry.[3]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion to Product	1. Inactive or insufficient lithiating agent.2. Presence of moisture or other proton sources.3. Reaction temperature is too low, leading to slow kinetics.	1. Titrate the organolithium reagent before use. Use a fresh bottle if necessary.2. Ensure all glassware is flame-dried or oven-dried. Use freshly distilled, anhydrous solvents.3. While low temperatures are generally preferred, a slight increase in temperature (e.g., to -60 °C) might be necessary to initiate the reaction. Monitor for decomposition.[4]
Mixture of Isomers (e.g., 2-, 4-, and 5-substituted products)	1. Use of a non-selective lithiating agent (e.g., n-BuLi).2. Reaction temperature is too high, allowing for equilibration or reaction at multiple sites.3. Solvent effects influencing the aggregation state and reactivity of the organolithium reagent.	1. For selective C-4 lithiation, switch to a bulkier, less reactive base like LiTMP.[2]2. Maintain a low reaction temperature (≤ -78 °C) throughout the addition of the lithiating agent and the electrophile.3. Consider changing the solvent system. For example, using a non-coordinating solvent with an additive like TMEDA might alter the selectivity.
Formation of Butylated or Other Side Products	1. Reaction of the lithiating agent (e.g., n-BuLi) with the electrophile.2. Decomposition of the organolithium intermediate before the addition of the electrophile.	1. Ensure complete consumption of the lithiating agent by the substrate before adding the electrophile. A slightly longer reaction time for the lithiation step may be necessary.2. Maintain a low temperature and add the electrophile as soon as the lithiation is complete.
Recovery of Starting Material After Quenching	1. Lithiation did not occur.2. The aryllithium intermediate was quenched by a proton source before the addition of the electrophile.	1. Re-evaluate the reaction setup for potential sources of moisture or air leaks. Check the quality of the lithiating agent.2. Ensure all reagents and solvents are scrupulously dry.

Data Presentation

The following table summarizes the reported conditions for the regioselective lithiation of 1,3-bis(trifluoromethyl)benzene.

Lithiating Agent	Solvent	Temperature (°C)	Position of Lithiation	Yield (%)	Reference
LiTMP	THF	-78	4	Not explicitly stated, but described as exclusive	[2]
n-BuLi	Not specified	Not specified	2-, 4-, 5- (mixture)	Not applicable	[1]

Note: Quantitative yields for the formation of the lithiated species are often not reported directly. The success of the lithiation is typically inferred from the yield of the product obtained after quenching with an electrophile.

Experimental Protocols

Protocol 1: Selective 4-Lithiation of 1,3-Bis(trifluoromethyl)benzene using LiTMP [2]

This protocol is based on the reported selective lithiation at the C-4 position.

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• Lithium 2,2,6,6-tetramethylpiperidide (LiTMP)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Deuterium oxide (D₂O) or other suitable electrophile

• Standard glassware for anhydrous reactions (Schlenk line or glovebox)

Procedure:

• Preparation: Under an inert atmosphere (argon or nitrogen), add a solution of 1,3-bis(trifluoromethyl)benzene (1.0 eq.) in anhydrous THF to a flame-dried flask equipped with a magnetic stirrer and a thermometer.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add a solution of LiTMP (1.1 eq.) in anhydrous THF to the cooled solution, maintaining the internal temperature below -75 °C.

• Stirring: Stir the reaction mixture at -78 °C for 1 hour.

• Electrophilic Quench: Slowly add the desired electrophile (e.g., D₂O, 1.2 eq.) to the reaction mixture, maintaining the low internal temperature.

• Warming: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-12 hours.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography, to isolate the desired 4-substituted-1,3-bis(trifluoromethyl)benzene.

Visualizations

Caption: A decision-making workflow for troubleshooting common issues in the lithiation of 1,3-bis(trifluoromethyl)benzene.

Caption: Key experimental factors that influence the regioselectivity of the lithiation of 1,3-bis(trifluoromethyl)benzene.

References

• 1. researchgate.net [researchgate.net]
• 2. A Case for Lithium Tetramethylpiperidide-Mediated Ortholithiations: Reactivity and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. people.uniurb.it [people.uniurb.it]
• 4. Regioselective Lithium Diisopropylamide-Mediated Ortholithiation of 1-Chloro-3-(trifluoromethyl)benzene: Role of Autocatalysis, Lithium Chloride Catalysis, and Reversibility - PMC [pmc.ncbi.nlm.nih.gov]

stability of 1,3-Bis(trifluoromethyl)benzene under acidic and basic conditions

Welcome to the Technical Support Center for 1,3-Bis(trifluoromethyl)benzene. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of 1,3-bis(trifluoromethyl)benzene under various experimental conditions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address potential issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: How stable is 1,3-bis(trifluoromethyl)benzene under typical laboratory conditions?

A1: 1,3-Bis(trifluoromethyl)benzene is a chemically robust compound and is stable under normal laboratory conditions, including ambient temperature and pressure, and in the presence of many common, non-reactive solvents. Its stability is a key reason for its use as a building block in organic synthesis. However, its stability is compromised under strongly acidic or basic conditions.

Q2: What happens to 1,3-bis(trifluoromethyl)benzene under strongly acidic conditions?

A2: Under harsh acidic conditions, such as in the presence of fuming sulfuric acid, the trifluoromethyl (-CF3) groups of 1,3-bis(trifluoromethyl)benzene can undergo hydrolysis to form carboxylic acid (-COOH) groups. This reaction is typically slow and requires forcing conditions (e.g., high temperatures). The primary degradation product would be 3-(trifluoromethyl)benzoic acid, and with prolonged reaction times or harsher conditions, isophthalic acid could be formed.

Q3: Is 1,3-bis(trifluoromethyl)benzene stable in the presence of bases?

A3: 1,3-Bis(trifluoromethyl)benzene is generally stable in the presence of weak bases. However, it is susceptible to hydrolysis under strongly basic (alkaline) conditions, especially at elevated temperatures. The trifluoromethyl groups can be converted to carboxylic acid groups. Therefore, prolonged exposure to strong bases like sodium hydroxide (B78521) or potassium hydroxide should be avoided if the integrity of the molecule is to be maintained.

Q4: Can other functional groups on a molecule containing the 1,3-bis(trifluoromethyl)benzene moiety affect its stability?

A4: Absolutely. While the 1,3-bis(trifluoromethyl)phenyl group itself is relatively stable, the overall stability of a molecule containing this moiety will be dictated by its most labile functional group. For instance, ester or amide functionalities elsewhere in the molecule will likely hydrolyze under acidic or basic conditions much more readily than the trifluoromethyl groups.

Troubleshooting Guide

This guide is intended to help you troubleshoot common issues related to the stability of 1,3-bis(trifluoromethyl)benzene in your experiments.

Issue 1: Unexpected Side Products in a Reaction

Symptoms:

• You are using 1,3-bis(trifluoromethyl)benzene as a starting material or as part of a larger molecule.

• Your reaction is run under acidic or basic conditions.

• You observe unexpected peaks in your HPLC, GC-MS, or NMR analysis that could correspond to hydrolyzed products (e.g., carboxylic acids).

Possible Cause:

• The reaction conditions are too harsh (e.g., high concentration of acid/base, high temperature, long reaction time), leading to the hydrolysis of one or both trifluoromethyl groups.

Solutions:

• Moderate Reaction Conditions: If possible, reduce the temperature of the reaction. Lowering the concentration of the acid or base may also help.

• Reduce Reaction Time: Monitor the reaction closely and stop it as soon as the desired transformation has occurred to minimize the formation of degradation products.

• Alternative Reagents: Consider using milder acidic or basic reagents if your reaction chemistry allows.

• Protecting Groups: In complex syntheses, it may be necessary to use a different synthetic route that avoids harsh acidic or basic steps after the introduction of the 1,3-bis(trifluoromethyl)phenyl moiety.

Issue 2: Low Yield or Decomposition of Starting Material

Symptoms:

• You are performing a reaction with a compound containing the 1,3-bis(trifluoromethyl)benzene core.

• The reaction involves strong nucleophiles or bases.

• You observe a significant loss of your starting material and a low yield of the desired product.

Possible Cause:

• The trifluoromethyl groups are strongly electron-withdrawing, which can activate the aromatic ring towards nucleophilic aromatic substitution (SNAr) under certain conditions, leading to undesired side reactions.

• Decomposition of the starting material due to harsh basic conditions.

Solutions:

• Screen Solvents: The choice of solvent can influence the rate of decomposition. Aprotic solvents may be preferable in some cases.

• Control Stoichiometry: Carefully control the stoichiometry of the base or nucleophile to avoid excess that could promote degradation.

• Temperature Control: Run the reaction at the lowest possible temperature that still allows for an acceptable reaction rate.

Data Presentation

Due to the lack of specific publicly available kinetic data for the degradation of 1,3-bis(trifluoromethyl)benzene, the following tables are illustrative examples of how you might present data from your own stability studies.

Table 1: Illustrative Stability of 1,3-Bis(trifluoromethyl)benzene under Acidic Conditions

Temperature (°C)	Acid Concentration (H₂SO₄)	Time (hours)	% Degradation (Illustrative)	Major Degradation Product
25	1 M	24	< 1%	-
80	1 M	24	~5%	3-(Trifluoromethyl)benzoic acid
80	5 M	24	~20%	3-(Trifluoromethyl)benzoic acid
120	Fuming	6	> 50%	3-(Trifluoromethyl)benzoic acid, Isophthalic acid

Table 2: Illustrative Stability of 1,3-Bis(trifluoromethyl)benzene under Basic Conditions

Temperature (°C)	Base Concentration (NaOH)	Time (hours)	% Degradation (Illustrative)	Major Degradation Product
25	1 M	24	< 1%	-
80	1 M	24	~10%	3-(Trifluoromethyl)benzoic acid
80	5 M	24	~35%	3-(Trifluoromethyl)benzoic acid
100	5 M	12	> 60%	3-(Trifluoromethyl)benzoic acid, Isophthalic acid

Experimental Protocols

Protocol: Forced Degradation Study of 1,3-Bis(trifluoromethyl)benzene

Objective: To assess the stability of 1,3-bis(trifluoromethyl)benzene under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) to identify potential degradation products and degradation pathways.

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• HPLC grade acetonitrile (B52724) and water

• Hydrochloric acid (1 M and 5 M)

• Sodium hydroxide (1 M and 5 M)

• Hydrogen peroxide (30%)

• HPLC system with a UV detector

• pH meter

• Thermostatically controlled oven

• Photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 1,3-bis(trifluoromethyl)benzene in acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 9 mL of 1 M HCl.

  • To another 1 mL of the stock solution, add 9 mL of 5 M HCl.

  • Keep both solutions at 80°C for 24 hours.

  • At specified time points (e.g., 0, 6, 12, 24 hours), withdraw an aliquot, neutralize with an appropriate amount of NaOH, and dilute with mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 9 mL of 1 M NaOH.

  • To another 1 mL of the stock solution, add 9 mL of 5 M NaOH.

  • Keep both solutions at 80°C for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize with an appropriate amount of HCl, and dilute for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 9 mL of 30% H₂O₂.

  • Keep the solution at room temperature for 24 hours.

  • At specified time points, withdraw an aliquot and dilute for HPLC analysis.

• Thermal Degradation:

  • Place a solid sample of 1,3-bis(trifluoromethyl)benzene in a thermostatically controlled oven at 105°C for 24 hours.

  • After the specified time, dissolve a known amount of the solid in acetonitrile for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of 1,3-bis(trifluoromethyl)benzene (in a quartz cuvette) to UV light (e.g., 254 nm) in a photostability chamber for 24 hours.

  • Analyze the sample by HPLC at specified time points.

• HPLC Analysis:

  • Use a suitable C18 column.

  • Employ a gradient elution with a mobile phase consisting of acetonitrile and water.

  • Monitor the elution at an appropriate wavelength (e.g., 210 nm).

  • Quantify the amount of 1,3-bis(trifluoromethyl)benzene remaining and identify any degradation products by comparing retention times with standards, if available, or by using LC-MS for identification.

Visualizations

Caption: Troubleshooting logic for stability issues with 1,3-bis(trifluoromethyl)benzene.

Caption: Experimental workflow for a forced degradation study.

Technical Support Center: Scale-Up Synthesis of 1,3-Bis(trifluoromethyl)benzene

Welcome to the Technical Support Center for the scale-up synthesis of 1,3-Bis(trifluoromethyl)benzene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the challenges encountered during the transition from laboratory-scale to industrial-scale production of this key chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial synthesis routes for 1,3-Bis(trifluoromethyl)benzene?

A1: The most prevalent industrial method for synthesizing 1,3-Bis(trifluoromethyl)benzene is the halogen exchange (Halex) reaction, specifically the fluorination of 1,3-bis(trichloromethyl)benzene (B1219691) with anhydrous hydrogen fluoride (B91410) (HF).[1][2] This method is often referred to as the Swarts fluorination.[3][4] Other routes, such as the direct trifluoromethylation of m-xylene, are also known but the former is more established for large-scale production.

Q2: What are the primary challenges when scaling up the synthesis of 1,3-Bis(trifluoromethyl)benzene?

A2: The main challenges in scaling up this synthesis include:

• Exothermic Reaction Control: The fluorination reaction is highly exothermic, and managing heat dissipation in large reactors is critical to prevent runaway reactions and the formation of byproducts.[5]

• Handling of Hazardous Materials: Anhydrous hydrogen fluoride (HF) is a highly corrosive and toxic reagent requiring specialized equipment and stringent safety protocols for handling at an industrial scale.

• Material Compatibility: The corrosive nature of HF necessitates the use of specialized reactor materials, such as specific steel alloys or nickel alloys, to prevent equipment failure.

• Purification: Separating the final product from unreacted starting materials, partially fluorinated intermediates, and other byproducts on a large scale can be challenging and typically requires efficient fractional distillation.[6]

• Byproduct Management: The reaction generates significant amounts of hydrochloric acid (HCl) as a byproduct, which must be safely scrubbed and handled.

Q3: What are the key safety precautions for handling anhydrous hydrogen fluoride (HF) on a large scale?

A3: Handling large quantities of anhydrous HF requires a comprehensive safety program that includes:

• Personal Protective Equipment (PPE): This includes specialized acid-resistant suits, gloves (Viton, nitrile, or butyl), full-face shields, and respiratory protection.[6]

• Materials of Construction: All equipment in contact with HF must be made of compatible materials to prevent corrosion.

• Ventilation: The process should be conducted in a well-ventilated area with dedicated scrubbing systems to handle any potential releases.

• Emergency Preparedness: An emergency response plan must be in place, including access to calcium gluconate gel or solution for immediate first aid in case of skin or eye contact.[6]

• Training: All personnel involved must receive thorough training on the hazards of HF and the established safe handling procedures.

Q4: What are the typical byproducts in the synthesis of 1,3-Bis(trifluoromethyl)benzene via the Swarts fluorination route?

A4: The primary byproduct is hydrogen chloride (HCl). Incomplete fluorination can lead to the presence of partially chlorinated intermediates such as 1-(chlorodifluoromethyl)-3-(trifluoromethyl)benzene and 1-(dichlorofluoromethyl)-3-(trifluoromethyl)benzene.[6] Over-fluorination or side reactions can also lead to other minor impurities that need to be removed during purification.

Q5: What are the advantages of using a continuous flow process for this synthesis compared to a batch process?

A5: For highly exothermic and hazardous reactions like this fluorination, continuous flow chemistry offers significant advantages over traditional batch processing, especially during scale-up.[7][8][9] Key benefits include:

• Enhanced Heat Transfer: The high surface-area-to-volume ratio in microreactors allows for superior temperature control, minimizing the risk of thermal runaways.[7]

• Improved Safety: The small reaction volumes at any given time reduce the overall hazard potential.

• Increased Efficiency: Continuous processing can lead to higher throughput and more consistent product quality.[8]

• Faster Process Development: Optimization of reaction parameters can be achieved more rapidly.

Troubleshooting Guides

Issue 1: Low Yield of 1,3-Bis(trifluoromethyl)benzene

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Increase Reaction Time: Ensure the reaction is allowed to proceed to completion. Monitor the reaction progress using in-process controls (e.g., GC).- Increase Temperature: Gradually increase the reaction temperature within the recommended range to enhance the reaction rate.[2]- Check Reagent Stoichiometry: Verify that a sufficient excess of HF is used as per the optimized process.
Reagent Purity Issues	- Use Anhydrous HF: Ensure the hydrogen fluoride used is of high purity and low water content, as water can react with the starting material and intermediates.- Purity of Starting Material: Analyze the purity of the 1,3-bis(trichloromethyl)benzene, as impurities can interfere with the reaction.
Catalyst Deactivation (if used)	- Use Fresh Catalyst: If a catalyst such as antimony pentachloride is used, ensure it is fresh and active.[3]- Check for Catalyst Poisons: Impurities in the starting materials or solvent can poison the catalyst.
Leaks in the System	- Pressure Test the Reactor: Ensure the reactor is properly sealed to prevent the loss of gaseous HF.

Issue 2: Poor Product Purity (Presence of Intermediates)

Possible Cause	Troubleshooting Steps
Incomplete Fluorination	- Optimize Reaction Conditions: As with low yield, increasing reaction time, temperature, or the molar ratio of HF can drive the reaction to completion.[2]- Improve Mixing: Ensure efficient agitation in the reactor to promote contact between the reactants.
Sub-optimal Distillation	- Increase Column Efficiency: For fractional distillation, use a column with a higher number of theoretical plates.- Optimize Reflux Ratio: Adjust the reflux ratio to achieve better separation of the product from close-boiling impurities.
Formation of Side Products	- Control Reaction Temperature: Overheating can lead to the formation of degradation products. Maintain strict temperature control.[5]- Minimize Residence Time at High Temperatures: If possible, reduce the time the reaction mixture is held at elevated temperatures.

Data Presentation

Table 1: Comparison of Synthesis Parameters for 1,3-Bis(trifluoromethyl)benzene

Parameter	Laboratory Scale (Representative)	Industrial Scale (Patent Example)[10]
Starting Material	1,3-Bis(trichloromethyl)benzene	1-Dichloromethyl-4-trifluoromethylbenzene (chlorinated in-situ)
Fluorinating Agent	Anhydrous Hydrogen Fluoride (HF)	Anhydrous Hydrogen Fluoride (HF)
Scale	Grams	687 g (starting material)
Reaction Temperature	75-80 °C	75-80 °C (chlorination step)
Reaction Time	~2 hours	7 hours (chlorination step)
Pressure	Autoclave pressure	Atmospheric (chlorination), Pressurized (fluorination)
Catalyst	Antimony Pentachloride (optional)	AIBN (for chlorination)
Yield	Typically >90%	96.3% purity of intermediate before fluorination
Purity	>98% after purification	High purity after distillation

Note: The data is compiled from different sources and represents typical conditions. Direct comparison should be made with caution as the specific experimental details can vary.

Experimental Protocols

Representative Laboratory-Scale Synthesis

Objective: To synthesize 1,3-Bis(trifluoromethyl)benzene from 1,3-bis(trichloromethyl)benzene.

Materials:

• 1,3-Bis(trichloromethyl)benzene

• Anhydrous Hydrogen Fluoride (HF)

• Antimony Pentachloride (SbCl₅) (optional, as catalyst)

• A suitable pressure reactor (autoclave) made of HF-resistant material.

Procedure:

• In a fume hood, carefully charge the pressure reactor with 1,3-bis(trichloromethyl)benzene.

• If using a catalyst, add a catalytic amount of antimony pentachloride.

• Seal the reactor and cool it in a dry ice/acetone bath.

• Carefully condense a stoichiometric excess of anhydrous hydrogen fluoride into the reactor.

• Allow the reactor to warm to room temperature and then heat it to the desired reaction temperature (e.g., 75-100°C) with vigorous stirring.

• Monitor the reaction progress by observing the pressure change (due to HCl evolution) and by taking aliquots for GC analysis (after careful neutralization).

• After the reaction is complete, cool the reactor to a low temperature and slowly vent the excess HF and HCl gas through a scrubber containing a base (e.g., soda lime or a potassium hydroxide (B78521) solution).

• Carefully open the reactor and pour the crude product onto crushed ice.

• Separate the organic layer, wash it with a dilute base solution (e.g., sodium bicarbonate) and then with water.

• Dry the organic layer over a suitable drying agent (e.g., MgSO₄).

• Purify the crude product by fractional distillation to obtain pure 1,3-Bis(trifluoromethyl)benzene.

Industrial-Scale Synthesis (Adapted from Patent[10])

Objective: To produce 1,3-Bis(trifluoromethyl)benzene on an industrial scale.

Step 1: Chlorination

• A 1-liter, four-necked, glass-lined reactor equipped with a stirrer and a reflux condenser is charged with 620 g of 1-dichloromethyl-4-trifluoromethylbenzene.

• The liquid is heated to 75-80°C with stirring while bubbling nitrogen gas.

• Chlorine gas is introduced at a controlled rate, and 0.5 g of azobisisobutyronitrile (AIBN) is added as a radical initiator.

• The reaction is continued for 7 hours, with additional AIBN added at intervals.

• After completion, the introduction of chlorine is stopped, and the reactor is cooled under a nitrogen stream. The resulting crude product is 1-trichloromethyl-4-trifluoromethylbenzene.

Step 2: Fluorination

• The crude 1-trichloromethyl-4-trifluoromethylbenzene is transferred to a suitable pressure reactor.

• Anhydrous hydrogen fluoride is added in a molar excess.

• The reactor is heated to a temperature between 40-150°C, and the pressure is maintained between 1-100 kg/cm ².

• The reaction is run until the conversion is complete.

• The resulting mixture is carefully worked up to remove excess HF and HCl.

• The crude 1,3-bis(trifluoromethyl)benzene is purified by fractional distillation.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and purification of 1,3-Bis(trifluoromethyl)benzene.

Caption: Troubleshooting decision tree for low yield or purity in the synthesis of 1,3-Bis(trifluoromethyl)benzene.

References

• 1. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 2. DE69915924T2 - Process for the preparation of bis (trifluoromethyl) benzene - Google Patents [patents.google.com]
• 3. Swarts fluorination - Wikipedia [en.wikipedia.org]
• 4. Swarts Reaction [unacademy.com]
• 5. benchchem.com [benchchem.com]
• 6. US4093669A - Method for preparing trichloromethyl-trifluoromethyl-benzenes - Google Patents [patents.google.com]
• 7. kilolabs.com [kilolabs.com]
• 8. Batch vs. Continuous Flow Chemistry: Which Process is More Suitable for Your Lab? | Lab Manager [labmanager.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

safe handling and storage procedures for 1,3-Bis(trifluoromethyl)benzene

This guide provides essential safety information, troubleshooting, and frequently asked questions for the safe handling and storage of 1,3-Bis(trifluoromethyl)benzene, tailored for researchers, scientists, and drug development professionals.

Safety and Handling Data

For quick reference, the following table summarizes key quantitative safety and handling data for 1,3-Bis(trifluoromethyl)benzene.

Property	Value	Reference
Chemical Formula	C₈H₄F₆	[1]
Molecular Weight	214.11 g/mol
Appearance	Colorless to light-yellow liquid	[2]
Boiling Point	116-116.3 °C
Density	1.378 g/mL at 25 °C
Flash Point	26 °C (78.8 °F) - closed cup
InChI Key	SJBBXFLOLUTGCW-UHFFFAOYSA-N
CAS Number	402-31-3	[2][3]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,3-Bis(trifluoromethyl)benzene?

A1: 1,3-Bis(trifluoromethyl)benzene is a flammable liquid and vapor.[4] It can cause skin and serious eye irritation, and may cause respiratory irritation.[2][4] It is also toxic to aquatic life with long-lasting effects. Inhalation of vapors may cause drowsiness and dizziness.[2]

Q2: What personal protective equipment (PPE) should I wear when handling this chemical?

A2: To ensure personal safety, it is crucial to wear appropriate PPE. This includes:

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5][6]

• Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator if working in a poorly ventilated area or if inhalation risk is high.[5]

Q3: How should I properly store 1,3-Bis(trifluoromethyl)benzene?

A3: Store in a tightly closed, original container in a cool, dry, and well-ventilated area designated for flammable liquids.[2][5] Keep away from heat, sparks, open flames, and other ignition sources.[5] Ensure the storage area is free from incompatible substances such as strong oxidizing agents and strong bases.[5][6] Do not store in pits, depressions, or basements where vapors may be trapped.[2]

Q4: What should I do in case of an accidental spill?

A4: For minor spills, immediately remove all ignition sources.[2] Absorb the spill with an inert material like dry sand or earth and place it into a chemical waste container using spark-proof tools.[5] For major spills, evacuate the area, move upwind, and alert emergency responders.[2] In both cases, ensure you are wearing appropriate PPE, including respiratory protection.

Q5: What are the proper first-aid procedures for exposure to 1,3-Bis(trifluoromethyl)benzene?

A5:

• In case of skin contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[5]

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.[5]

• If inhaled: Remove the victim to fresh air immediately. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[4][5][6] Seek medical attention.[4][5][6]

• If swallowed: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[5] Seek immediate medical attention.[5]

Troubleshooting Guide

Issue	Possible Cause	Solution
Irritation to skin or eyes during handling	Inadequate or improper use of Personal Protective Equipment (PPE).	Always wear appropriate chemical-resistant gloves, safety goggles, and a lab coat.[5] Ensure gloves are inspected before use and that there are no breaches. In case of contact, follow the first-aid procedures outlined above.
A strong chemical odor is noticeable in the lab	Improper storage or a possible leak. Poor ventilation.	Check that the container is tightly sealed.[5] Inspect the container for any leaks or damage.[2] Ensure you are working in a well-ventilated area or using a fume hood.[2][5]
The material appears discolored or has impurities	Contamination or degradation of the chemical.	Do not use the material if you suspect it is contaminated. Contact your supplier for a replacement. Ensure proper storage conditions are maintained to prevent degradation.
Static discharge is observed when transferring the chemical	Lack of proper grounding and bonding.	Always ground and bond containers when transferring this flammable liquid to prevent static electricity buildup, which can be an ignition source.[5] Use spark-proof tools.[5]

Experimental Protocols

Standard Handling Protocol

• Preparation: Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[2][3][4][6][7] Set up a designated work area in a well-ventilated fume hood.[2][5]

• Personal Protective Equipment (PPE): Don appropriate PPE, including chemical safety goggles, chemical-resistant gloves (e.g., nitrile), and a flame-retardant lab coat.[5]

• Dispensing: Ground and bond the container before transferring the liquid.[5] Use only spark-proof tools for opening and handling.[5] Dispense the required amount slowly to minimize splashing.

• Post-Handling: Securely seal the container immediately after use.[2] Clean the work area thoroughly. Wash hands with soap and water after handling.[2]

• Waste Disposal: Dispose of any waste, including contaminated absorbent materials, in a designated hazardous waste container in accordance with local, regional, and national regulations.[6]

Visual Workflows

Caption: Workflow for the safe handling of 1,3-Bis(trifluoromethyl)benzene.

Caption: Logical relationships for the safe storage of 1,3-Bis(trifluoromethyl)benzene.

References

• 1. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. 1,3-Di(trifluoromethyl)benzene(402-31-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]

minimizing side-product formation in reactions with 1,3-Bis(trifluoromethyl)benzene

Welcome to the technical support center for minimizing side-product formation in reactions involving 1,3-bis(trifluoromethyl)benzene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the general reactivity patterns of 1,3-bis(trifluoromethyl)benzene in electrophilic aromatic substitution (EAS)?

A1: The two trifluoromethyl (-CF₃) groups are strongly electron-withdrawing, which deactivates the benzene (B151609) ring towards electrophilic aromatic substitution. This means that reactions typically require harsher conditions (e.g., stronger acids, higher temperatures) compared to benzene or activated aromatic compounds. The -CF₃ groups are meta-directing. Therefore, in an electrophilic substitution reaction on 1,3-bis(trifluoromethyl)benzene, the incoming electrophile will primarily add to the 5-position. Substitution at the 2-, 4-, or 6-positions is generally disfavored.

Q2: How do the trifluoromethyl groups influence nucleophilic aromatic substitution (NAS)?

A2: While the electron-withdrawing nature of the -CF₃ groups deactivates the ring for EAS, it can make the aromatic ring more susceptible to nucleophilic aromatic substitution, especially if a good leaving group is present on the ring.

Q3: Are there any specific safety precautions to consider when working with derivatives of 1,3-bis(trifluoromethyl)benzene?

A3: Yes. For instance, Grignard reagents prepared from brominated 1,3-bis(trifluoromethyl)benzene can be potentially explosive upon loss of solvent or upon moderate heating.[1] It is crucial to follow established safety protocols and handle such reagents with care, avoiding concentration to dryness and exposure to elevated temperatures.

Troubleshooting Guides

Nitration of 1,3-Bis(trifluoromethyl)benzene

The nitration of 1,3-bis(trifluoromethyl)benzene is a common transformation, but can be plagued by the formation of undesired isomers. The primary product is 5-nitro-1,3-bis(trifluoromethyl)benzene.

Common Issue: Low yield of the desired 5-nitro isomer and formation of other nitro isomers.

This is often due to reaction conditions that are not optimized for regioselectivity. The presence of strong acids and varying temperatures can influence the isomer distribution.

Troubleshooting Strategy:

Parameter	Observation	Recommendation	Expected Outcome
Acid Catalyst	High proportion of 4- and 6-nitro isomers observed.	Avoid the use of sulfuric acid as a co-solvent if high regioselectivity for the 5-nitro isomer is critical. Use a molar excess of concentrated nitric acid.	Increased proportion of the desired 5-nitro isomer.
Temperature	Formation of multiple isomers, potentially due to side reactions at higher temperatures.	Maintain a low reaction temperature, ideally between -40°C and 10°C.	Favors the formation of the thermodynamically preferred product and minimizes side reactions.
Reaction Time	Incomplete reaction or formation of byproducts from prolonged reaction times.	Monitor the reaction progress by TLC or GC-MS to determine the optimal reaction time.	Maximize the yield of the desired product while minimizing the formation of degradation or secondary products.

Quantitative Data: Isomer Distribution in the Nitration of 3-substituted Benzotrifluorides

The following table, adapted from related nitration studies, illustrates the impact of reaction conditions on isomer distribution. While not directly for 1,3-bis(trifluoromethyl)benzene, it provides valuable insight into the directing effects and the influence of reaction parameters.

Starting Material	Nitrating Agent	Temperature (°C)	Isomer Distribution (2-nitro : 4-nitro : 6-nitro)
3-Methylbenzotrifluoride (B1360241)	90% HNO₃	-5 to 10	44.2% : 24.5% : 31.1%
3-Methylbenzotrifluoride	98% HNO₃	-30 to -31	46.6% : 26.9% : 26.5%

Data adapted from patent literature on the nitration of related compounds. The 2- and 6- positions in 3-methylbenzotrifluoride are analogous to the 4- and 6- positions in 1,3-bis(trifluoromethyl)benzene, and the 4-position is analogous to the 5-position.

Bromination of 1,3-Bis(trifluoromethyl)benzene

The goal of this reaction is typically to synthesize 1-bromo-3,5-bis(trifluoromethyl)benzene with high selectivity.

Common Issue: Formation of poly-brominated side products or low conversion.

This can result from using a brominating agent that is too reactive or reaction conditions that are not well-controlled.

Troubleshooting Strategy:

Parameter	Observation	Recommendation	Expected Outcome
Brominating Agent	Formation of di- or tri-brominated products.	Use a milder brominating agent such as N-Bromosuccinimide (NBS) or 1,3-dibromo-5,5-dimethylhydantoin (B127087) (DBDMH).	Improved selectivity for the mono-brominated product.
Solvent/Acid	Sluggish reaction or poor selectivity.	The use of a sulfuric acid/acetic acid mixture can facilitate a more selective and faster bromination.	Enhanced reaction rate and selectivity.
Temperature	Low conversion at low temperatures, side-product formation at high temperatures.	Maintain a controlled temperature, for example, around 45°C.	Optimal balance between reaction rate and selectivity.
Mixing	Inconsistent results and localized high concentrations of reactants.	Ensure rapid and efficient stirring of the reaction mixture.	Homogeneous reaction conditions leading to more reproducible results and fewer side products.

Ortho-lithiation and Carboxylation

This reaction is used to synthesize 2,6-bis(trifluoromethyl)benzoic acid and is known for its high regioselectivity.

Common Issue: Low yield of the desired carboxylic acid.

This can be caused by a variety of factors including incomplete lithiation, side reactions of the organolithium intermediate, or issues with the carboxylation step.

Troubleshooting Strategy:

Parameter	Observation	Recommendation	Expected Outcome
Lithiating Agent & Solvent	Formation of a mixture of isomers (meta and para lithiation in addition to ortho).	Use a combination of a strong, non-nucleophilic base like tert-butyllithium (B1211817) with a chelating agent such as TMEDA (N,N,N',N'-tetramethylethylenediamine) to direct the lithiation to the ortho position. Avoid using THF as a solvent if isomer mixtures are observed.	High regioselectivity for the ortho-lithiated species.
Temperature	Decomposition of the organolithium intermediate.	Maintain a low temperature (typically -78 °C) throughout the lithiation and subsequent carboxylation.	Increased stability of the organolithium intermediate, leading to higher yields.
Moisture and Air	Quenching of the organolithium intermediate by water or reaction with oxygen.	Ensure all glassware is flame-dried and the reaction is carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.	Prevention of the premature quenching of the highly reactive organolithium intermediate.
Carboxylation	Incomplete reaction with CO₂.	Use a large excess of freshly crushed dry ice or bubble CO₂ gas through the solution to ensure complete carboxylation.	Maximization of the conversion of the organolithium intermediate to the desired carboxylate.

Experimental Protocols

Protocol 1: Selective Mono-bromination of 1,3-Bis(trifluoromethyl)benzene

This protocol is adapted from a procedure developed for high-yield, selective mono-bromination.

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Concentrated sulfuric acid (96%)

• Glacial acetic acid

• Ice

• Heptane

• Water

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, thermocouple, and an addition funnel, cool 22.0 mL of glacial acetic acid to 15 °C.

• To the cooled acetic acid, add 142 mL of concentrated (96%) sulfuric acid in one portion. A significant exotherm will be observed.

• Cool the acid mixture to 25 °C and then add 107 g (500 mmol) of 1,3-bis(trifluoromethyl)benzene.

• With rapid stirring, add 77.25 g (270 mmol) of 1,3-dibromo-5,5-dimethylhydantoin over 2 minutes. An exothermic reaction will occur, and the internal temperature should be maintained around 40-45 °C using an external cooling bath.

• Stir the multiphase mixture at 45 °C for 1-2 hours, monitoring the reaction progress by GC.

• Once the reaction is complete, cool the mixture to room temperature and quench by pouring it onto 1 kg of ice.

• Extract the product with heptane.

• Wash the organic layer with water and then with a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The product, 1-bromo-3,5-bis(trifluoromethyl)benzene, can be further purified by distillation.

Protocol 2: Regioselective Nitration of 1,3-Bis(trifluoromethyl)benzene

This protocol is designed to maximize the yield of the 5-nitro isomer.

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• Fuming nitric acid (98%+)

• Ice

• Dichloromethane (B109758)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool a 5-10 molar excess of fuming nitric acid to -10 °C.

• Slowly add 1,3-bis(trifluoromethyl)benzene dropwise to the cooled nitric acid with vigorous stirring, ensuring the temperature does not rise above 0 °C.

• After the addition is complete, stir the reaction mixture at 0-10 °C for 1-2 hours. Monitor the reaction by TLC or GC.

• Upon completion, carefully pour the reaction mixture onto a large amount of crushed ice.

• Extract the product with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash with water, followed by a saturated sodium bicarbonate solution until the washings are neutral.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude product, which is primarily 5-nitro-1,3-bis(trifluoromethyl)benzene.

• Further purification can be achieved by column chromatography or distillation under reduced pressure.

Protocol 3: Ortho-lithiation and Carboxylation of 1,3-Bis(trifluoromethyl)benzene

This protocol describes the synthesis of 2,6-bis(trifluoromethyl)benzoic acid.

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• Anhydrous diethyl ether or THF

• n-Butyllithium (or tert-butyllithium for higher selectivity) in hexanes

• TMEDA (if using t-BuLi)

• Dry ice (solid CO₂)

• Hydrochloric acid (1 M)

• Diethyl ether

Procedure:

• Set up a flame-dried, three-necked flask with a magnetic stirrer, a thermometer, a dropping funnel, and a nitrogen/argon inlet.

• Add 1,3-bis(trifluoromethyl)benzene and anhydrous diethyl ether to the flask. If using t-BuLi, add an equimolar amount of TMEDA.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add an equimolar amount of the alkyllithium reagent dropwise, maintaining the temperature below -70 °C.

• Stir the mixture at -78 °C for 1-2 hours to ensure complete lithiation.

• In a separate flask, crush a large excess of dry ice.

• Transfer the cold organolithium solution via a cannula onto the crushed dry ice with vigorous stirring.

• Allow the mixture to warm to room temperature.

• Quench the reaction by adding 1 M hydrochloric acid until the solution is acidic.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and evaporate the solvent to obtain the crude 2,6-bis(trifluoromethyl)benzoic acid, which can be purified by recrystallization.

Visualizations

Caption: Troubleshooting logic for isomer distribution in nitration.

Caption: General workflow for reaction optimization.

References

• 1. An improved preparation of 3,5-bis(trifluoromethyl)acetophenone and safety considerations in the preparation of 3,5-bis(trifluoromethyl)phenyl Grignard reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1,3-Bis(trifluoromethyl)benzene Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the yield in the synthesis of 1,3-bis(trifluoromethyl)benzene derivatives.

Troubleshooting Guide: Common Issues & Solutions

This guide addresses specific problems encountered during the synthesis of 1,3-bis(trifluoromethyl)benzene and its derivatives, offering potential causes and actionable solutions.

Problem / Observation	Potential Cause	Suggested Solution(s)
Low to No Yield of Desired Product	1. Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time, temperature, or reagent stoichiometry.	• Optimize Reaction Time and Temperature: Monitor the reaction progress using techniques like TLC, GC, or NMR. Systematically vary the temperature and reaction time to find the optimal conditions. For instance, in fluorination reactions, temperatures can range from room temperature to 150°C depending on the catalyst and substrate.[1][2] • Adjust Stoichiometry: Ensure the correct molar ratios of reactants and catalysts are used. An excess of the trifluoromethylating agent or other reagents may be necessary.
2. Reagent Decomposition or Inactivity: The trifluoromethylating agent or other critical reagents may have degraded due to improper storage or handling, or may be inherently unstable under the reaction conditions.	• Verify Reagent Quality: Use freshly opened or properly stored reagents. The activity of certain catalysts can diminish over time. • Select Appropriate Reagents: For sensitive substrates, consider milder and more stable trifluoromethylating agents. Modern reagents have been developed to tolerate a wider range of functional groups.[3]
3. Poor Substrate Reactivity: The aromatic ring may be too deactivated or sterically hindered for the trifluoromethylation to occur efficiently.	• Modify the Substrate: If possible, introduce activating groups to the benzene (B151609) ring to facilitate the reaction. • Use a More Potent Reaction System: Employ stronger catalysts or reaction conditions. For example, superacid conditions can facilitate reactions of trifluoromethyl-substituted arenes.[4]
Formation of Significant Side Products	1. Competing Reactions: The reaction conditions may favor side reactions such as hydrolysis, polymerization, or the formation of isomers.	• Control Reaction Conditions: Carefully control the reaction temperature, as higher temperatures can lead to the formation of polymeric substances.[1][2] • Use of a Co-solvent: In some cases, the addition of a co-solvent like water in a DMSO solution can improve reaction kinetics and reduce side products.[5]
2. Isomer Formation: Regioselectivity issues can lead to the formation of undesired isomers.	• Employ Directing Groups: Utilize directing groups on the benzene ring to favor substitution at the desired positions. • Optimize Catalyst and Ligands: In metal-catalyzed reactions, the choice of catalyst and ligands can significantly influence regioselectivity.
Difficulty in Product Purification	1. Co-eluting Impurities: The desired product and byproducts may have similar polarities, making separation by column chromatography challenging.	• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method. • Alternative Chromatographic Techniques: Consider using different stationary or mobile phases for chromatography. • Wiped Film Evaporation (WFE): For non-volatile products, WFE can be an effective purification technique.[6][7]
2. Residual Starting Material: The presence of unreacted starting material can complicate purification.	• Drive the Reaction to Completion: Optimize reaction conditions to maximize the conversion of the starting material. • Selective Quenching or Extraction: Design a workup procedure that selectively removes the starting material.

Frequently Asked Questions (FAQs)

1. What are the most common methods for synthesizing 1,3-bis(trifluoromethyl)benzene?

Common synthetic routes include:

• Fluorination of 1,3-bis(trichloromethyl)benzene (B1219691): This involves the reaction of 1,3-bis(trichloromethyl)benzene with a fluorinating agent like anhydrous hydrogen fluoride (B91410) (HF), often in the presence of a catalyst such as antimony(V) chloride.[2]

• Trifluoromethylation of 1,3-dihalobenzenes: This can be achieved through various methods, including copper-mediated reactions with trifluoromethylating agents.

• Metalation and subsequent reaction: Lithiation of 1,3-bis(trifluoromethyl)benzene can be performed, followed by reaction with an electrophile to introduce other functional groups.[8]

2. How can I improve the yield of my trifluoromethylation reaction?

To improve yields, consider the following:

• Reagent Choice: The selection of the trifluoromethylating agent is crucial. Reagents vary in their reactivity and functional group tolerance.

• Catalyst System: For catalyzed reactions, screening different catalysts and ligands is often necessary to find the optimal system for your specific substrate.

• Reaction Conditions: Systematically optimize parameters such as temperature, solvent, and reaction time. For example, fluorination reactions can be sensitive to temperature, with lower temperatures sometimes needed to control the reaction rate and higher temperatures to drive the reaction to completion.[1][2]

• Protecting Groups: For substrates with sensitive functional groups, the use of protecting groups can prevent unwanted side reactions.[3]

3. What are some common side reactions to be aware of during the synthesis of 1,3-bis(trifluoromethyl)benzene derivatives?

Common side reactions include:

• Incomplete trifluoromethylation: Leading to mono- or di-fluorinated intermediates.

• Hydrolysis: Especially when using water-sensitive reagents or under aqueous workup conditions.

• Polymerization: Can occur at elevated temperatures.[1][2]

• Formation of isomers: Depending on the directing effects of existing substituents on the benzene ring.

4. Are there any safety precautions I should take when working with trifluoromethylating agents?

Yes, many trifluoromethylating agents and reagents used in these syntheses are hazardous.

• Toxicity and Corrosivity: Reagents like anhydrous hydrogen fluoride are highly corrosive and toxic. Always work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Exothermic Reactions: Some reactions can be highly exothermic. It is important to control the rate of addition of reagents and have adequate cooling available.

• Pressure Build-up: Reactions in sealed tubes or autoclaves can generate significant pressure. Ensure the reaction vessel is rated for the expected pressure and temperature.

Experimental Protocols

Protocol 1: Synthesis of 1-(azidomethyl)-3,5-bis(trifluoromethyl)benzene

This protocol describes an efficient nucleophilic substitution reaction to produce 1-(azidomethyl)-3,5-bis-(trifluoromethyl)benzene in high yield.[5][6][7]

Materials:

• 3,5-bis-(trifluoromethyl)benzyl chloride

• Sodium azide (B81097) (NaN₃)

• Dimethyl sulfoxide (B87167) (DMSO)

• Water

• Heptane (B126788)

Procedure:

• Prepare a solution of 3,5-bis-(trifluoromethyl)benzyl chloride (1.0 equivalent) in DMSO (2 volumes).

• In a separate reaction vessel, suspend sodium azide (1.2 equivalents) in a mixture of DMSO (2.5 volumes) and water (1 volume).

• Slowly add the solution of 3,5-bis-(trifluoromethyl)benzyl chloride to the sodium azide suspension with stirring.

• Stir the reaction mixture at ambient temperature. Monitor the reaction progress by HPLC. The reaction is typically complete within a few hours.

• Upon completion, quench the reaction by diluting with heptane (6 volumes) followed by the addition of water (4 volumes) to dissolve the precipitated salts.

• Separate the aqueous layer and wash the organic layer with water (2 x 3 volumes).

• Remove the solvent from the organic layer under reduced pressure to yield the product.

Expected Yield: 94%[5][6]

Visualizations

Caption: Workflow for the synthesis of 1-(azidomethyl)-3,5-bis(trifluoromethyl)benzene.

Caption: Troubleshooting logic for addressing low product yield in synthesis.

References

• 1. DE69915924T2 - Process for the preparation of bis (trifluoromethyl) benzene - Google Patents [patents.google.com]
• 2. EP0953557B1 - Method for producing bis(trifluoromethyl)benzene - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Protolytic defluorination of trifluoromethyl-substituted arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. 1,3-双(三氟甲基)苯 99% | Sigma-Aldrich [sigmaaldrich.com]

managing exothermic reactions during the synthesis of 1,3-Bis(trifluoromethyl)benzene

Technical Support Center: Synthesis of 1,3-Bis(trifluoromethyl)benzene

This guide provides troubleshooting advice and frequently asked questions (FAQs) for . It is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, focusing on the management of the exothermic reaction.

Issue 1: Rapid and Uncontrolled Temperature Increase During Halex Reaction

Question: My reaction temperature is rising too quickly after the addition of the fluoride (B91410) source. What steps should I take to control the exotherm and prevent a runaway reaction?

Answer: A rapid temperature increase during the Halex reaction (e.g., using KF or CsF) is a common issue due to the high reactivity of the starting materials. Here’s a systematic approach to manage the situation:

• Immediately Cease Reagent Addition: Stop the addition of the fluoride source.

• Enhance Cooling: Ensure your cooling bath (e.g., ice-water or dry ice-acetone) is at the target temperature and has sufficient capacity. Increase the stirring rate to improve heat transfer.

• Monitor Internal Temperature and Pressure: Keep a close watch on both the internal reaction temperature and the pressure within the vessel. A rapid pressure increase can indicate solvent boiling or gas evolution, signaling a potential runaway.

• Quenching (If Necessary): If the temperature continues to rise uncontrollably, a pre-prepared quenching solution should be on standby. A cold, inert solvent or a mild acid solution can be used, but the choice of quenching agent should be determined during process development.

Workflow for Managing Temperature Excursion:

Caption: Workflow for managing a temperature excursion.

Issue 2: Byproduct Formation Due to Localized Hotspots

Question: I am observing significant byproduct formation, which I suspect is due to poor temperature control. How can I minimize this?

Answer: Localized hotspots can lead to the formation of undesired side products. To mitigate this, consider the following:

• Controlled Reagent Addition: Add the limiting reagent slowly and sub-surface to ensure it reacts before accumulating.

• Efficient Stirring: Use an overhead stirrer for larger scale reactions to ensure homogeneity and efficient heat dissipation.

• Solvent Choice: A higher boiling point solvent can help to better manage the heat generated.

Issue 3: Pressure Buildup in the Reaction Vessel

Question: The pressure in my reactor is increasing beyond the expected level. What are the potential causes and how should I respond?

Answer: Pressure buildup can be caused by:

• The evolution of gaseous byproducts.

• The solvent reaching its boiling point due to an uncontrolled exotherm.

Response Protocol:

• Verify that the temperature is within the desired range. If not, address the temperature excursion as described above.

• Ensure that the off-gas system is not blocked and is functioning correctly.

• If the pressure continues to rise, it may be necessary to vent the reactor to a safe location or a scrubber system.

Frequently Asked Questions (FAQs)

Q1: What are the primary exothermic steps in the synthesis of 1,3-Bis(trifluoromethyl)benzene?

A1: The primary exothermic step is typically the halogen exchange (Halex) reaction, where a chlorinated precursor (e.g., 1,3-dichloro-2,4,6-tris(trifluoromethyl)benzene) is treated with a fluoride source like potassium fluoride (KF) or cesium fluoride (CsF) in a high-boiling point polar aprotic solvent.

Q2: What are the critical safety parameters to monitor during the reaction?

A2: The most critical parameters to monitor are:

• Internal Reaction Temperature: To detect the onset of an exotherm.

• Reactor Pressure: To identify gas evolution or solvent boiling.

• Reagent Addition Rate: To control the rate of heat generation.

• Stirrer Torque/Speed: To ensure proper mixing.

Table 1: Critical Safety Parameters and Recommended Limits

Parameter	Recommended Operating Range	Action Trigger
Internal Temperature	150-180 °C (typical)	> 10% above setpoint
Reactor Pressure	< 2 bar (typical)	Rapid increase > 0.5 bar/min
Addition Rate	Dependent on scale	Stop addition if temp rises too quickly
Stirring	Sufficient for vortex	Alarm on stirrer failure

Q3: Can you provide a general experimental protocol for managing the exotherm during a Halex reaction for this synthesis?

A3: The following is a generalized protocol. Specific conditions must be optimized for your particular setup and scale.

Experimental Protocol: Fluorination of 1,3-Dichloro-2,4,6-tris(trifluoromethyl)benzene

• Reactor Setup:

  • Equip a pressure-rated reactor with a mechanical stirrer, thermocouple, pressure transducer, condenser, and an addition funnel or pump for the substrate.

  • Ensure the reactor is clean, dry, and purged with an inert atmosphere (e.g., nitrogen).

• Reagent Charging:

  • Charge the reactor with the polar aprotic solvent (e.g., N,N-dimethylformamide or sulfolane) and the fluoride source (e.g., spray-dried KF).

  • Begin stirring and heat the mixture to the desired reaction temperature (e.g., 160 °C).

• Substrate Addition (Exotherm Control):

  • Begin the slow, controlled addition of the chlorinated precursor.

  • Monitor the internal temperature closely. The rate of addition should be adjusted to maintain the temperature within a narrow range (e.g., ± 5 °C).

  • The heat generated by the reaction should be the primary source of heating, with the external heating mantle used to compensate for heat loss.

• Reaction Monitoring:

  • Hold the reaction mixture at the target temperature after the addition is complete until the reaction reaches completion, as determined by in-process controls (e.g., GC or HPLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by carefully adding water or a suitable aqueous solution.

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer to remove residual solvent and salts.

  • Dry the organic layer, filter, and concentrate under reduced pressure.

  • Purify the crude product by distillation.

Logical Relationship for Protocol Steps:

Caption: Key steps in the experimental protocol.

Disclaimer: This guide is for informational purposes only and does not constitute professional advice. All chemical syntheses should be performed by qualified personnel with appropriate safety measures in place.

Reference Data & Comparative Studies

Comparative NMR Analysis of 1,3-Bis(trifluoromethyl)benzene and Its Isomers

A detailed spectroscopic examination of 1,3-Bis(trifluoromethyl)benzene using ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) is presented, alongside a comparative analysis with its structural isomers, 1,2-Bis(trifluoromethyl)benzene and 1,4-Bis(trifluoromethyl)benzene. This guide provides researchers, scientists, and drug development professionals with key experimental data and protocols to facilitate the identification and characterization of these important fluorinated aromatic compounds.

The substitution pattern of the trifluoromethyl groups on the benzene (B151609) ring significantly influences the chemical environment of the aromatic protons and the fluorine nuclei, resulting in distinct NMR spectra for each isomer. Understanding these differences is crucial for unambiguous structure elucidation and purity assessment in chemical synthesis and drug discovery.

Data Presentation: ¹H and ¹⁹F NMR Spectral Data

The following tables summarize the ¹H and ¹⁹F NMR spectral data for 1,3-Bis(trifluoromethyl)benzene and its isomers in deuterated chloroform (B151607) (CDCl₃).

Table 1: ¹H NMR Spectral Data of Bis(trifluoromethyl)benzene Isomers in CDCl₃

Compound	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]	Assignment
1,3-Bis(trifluoromethyl)benzene	7.96	s	-	H-2
7.82	d	7.8	H-4, H-6
7.63	t	7.8	H-5
1,2-Bis(trifluoromethyl)benzene	7.85	m	-	H-3, H-6
7.70	m	-	H-4, H-5
1,4-Bis(trifluoromethyl)benzene	7.80	s	-	H-2, H-3, H-5, H-6

Table 2: ¹⁹F NMR Spectral Data of Bis(trifluoromethyl)benzene Isomers in CDCl₃

Compound	Chemical Shift (δ) [ppm]	Multiplicity
1,3-Bis(trifluoromethyl)benzene	-63.2	s
1,2-Bis(trifluoromethyl)benzene	-59.7	s
1,4-Bis(trifluoromethyl)benzene [1]	-63.3	s

Experimental Protocols

A general procedure for the acquisition of ¹H and ¹⁹F NMR spectra of fluorinated aromatic compounds is outlined below.

Sample Preparation:

• Dissolve approximately 5-10 mg of the solid compound or 5-10 µL of the liquid compound in approximately 0.6 mL of deuterated chloroform (CDCl₃).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for ¹H NMR (δ = 0.00 ppm). For ¹⁹F NMR, an external standard such as hexafluorobenzene (B1203771) (C₆F₆, δ = -164.9 ppm) or trichlorofluoromethane (B166822) (CFCl₃, δ = 0.00 ppm) can be used, or the spectra can be referenced to the solvent's residual peak if calibrated.

• Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition:

• Instrumentation: Spectra can be recorded on a standard NMR spectrometer, for example, a 400 MHz instrument.

• ¹H NMR Parameters:

  • Observe Frequency: 400 MHz

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Number of Scans: 16-32

  • Relaxation Delay: 1.0 s

  • Pulse Width: 90°

• ¹⁹F NMR Parameters:

  • Observe Frequency: 376 MHz (for a 400 MHz spectrometer)

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Number of Scans: 128-256

  • Relaxation Delay: 1.0 s

  • Pulse Width: 90°

  • Decoupling: Proton decoupled

NMR Analysis Workflow

The logical workflow for the NMR analysis of bis(trifluoromethyl)benzene isomers is depicted in the following diagram.

Caption: NMR Analysis Workflow.

Discussion of Spectral Features

The ¹H NMR spectrum of 1,3-bis(trifluoromethyl)benzene is the most complex of the three isomers. It displays three distinct signals corresponding to the three non-equivalent aromatic protons. The proton at the 2-position (H-2), situated between the two trifluoromethyl groups, appears as a singlet at the most downfield chemical shift due to the strong electron-withdrawing effect of the adjacent CF₃ groups. The protons at the 4 and 6-positions (H-4, H-6) are equivalent and appear as a doublet, coupled to the proton at the 5-position. The proton at the 5-position (H-5) appears as a triplet due to coupling with the two equivalent protons at the 4 and 6-positions.

In contrast, the ¹H NMR spectrum of 1,4-bis(trifluoromethyl)benzene is the simplest, showing a single sharp singlet for all four equivalent aromatic protons.[1] This is due to the high degree of symmetry in the molecule.

The ¹H NMR spectrum of 1,2-bis(trifluoromethyl)benzene shows two multiplets for the two pairs of equivalent aromatic protons, reflecting the lower symmetry compared to the 1,4-isomer.

The ¹⁹F NMR spectra of all three isomers show a single singlet for the six equivalent fluorine atoms of the two trifluoromethyl groups. However, the chemical shift of this singlet is characteristic for each isomer, allowing for their differentiation. The chemical shift is influenced by the electronic environment and through-space interactions between the trifluoromethyl groups and with the rest of the molecule.

References

• 1. rsc.org [rsc.org]

Distinguishing Isomers: A Guide to Interpreting the Mass Spectrum of 1,3-Bis(trifluoromethyl)benzene

For researchers, scientists, and professionals in drug development, the precise identification of chemical structures is paramount. Mass spectrometry is a powerful analytical technique for this purpose, providing a molecular fingerprint based on the mass-to-charge ratio of ionized molecules and their fragments. This guide offers a detailed comparison of the electron ionization (EI) mass spectrum of 1,3-bis(trifluoromethyl)benzene and its isomers, 1,2- and 1,4-bis(trifluoromethyl)benzene, providing the necessary data and tools for their unambiguous differentiation.

Comparative Analysis of Fragmentation Patterns

The mass spectra of these three isomers, while sharing the same molecular ion, exhibit distinct fragmentation patterns that allow for their individual identification. The molecular formula for all three compounds is C₈H₄F₆, with a molecular weight of approximately 214.11 g/mol .[1][2][3][4][5][6] The molecular ion peak ([M]⁺) is accordingly observed at an m/z of 214.[1][2][7]

The key to differentiating the isomers lies in the relative abundances of their major fragment ions. The primary fragmentation pathway involves the loss of a fluorine atom or a trifluoromethyl group.

Table 1: Comparison of Major Fragment Ions for Bis(trifluoromethyl)benzene Isomers

m/z	Ion Fragment	1,2-Bis(trifluoromethyl)benzene	1,3-Bis(trifluoromethyl)benzene	1,4-Bis(trifluoromethyl)benzene
214	[C₈H₄F₆]⁺ (M⁺)	Abundant	Abundant	Abundant
195	[M - F]⁺	Moderate	High	Moderate
167	[M - CF₃]⁺	Low	Moderate	High
145	[M - F - CF₂]⁺	Moderate	Moderate	Moderate
127	[C₇H₄F₃]⁺	Low	Low	Moderate
117	[C₆H₄F]⁺	Low	Low	Low

Note: Relative abundance categories (Low, Moderate, High) are qualitative and based on typical spectra. Actual values can vary based on instrumentation and experimental conditions.

The spectrum of 1,3-bis(trifluoromethyl)benzene is characterized by a particularly intense peak at m/z 195, corresponding to the loss of a single fluorine atom. While this fragment is present in the spectra of the other isomers, its relative abundance is a key identifier for the 1,3- substitution pattern. The 1,4- isomer, in contrast, often shows a more prominent peak for the loss of a trifluoromethyl group (m/z 167). The 1,2- isomer typically displays a more complex fragmentation pattern with a less dominant single fragment ion.

Fragmentation Pathway of 1,3-Bis(trifluoromethyl)benzene

The fragmentation of 1,3-bis(trifluoromethyl)benzene upon electron ionization follows a logical sequence of bond cleavages. The initial ionization event forms the molecular ion, which then undergoes further fragmentation to produce the observed ions.

References

• 1. 1,3-Bis(trifluoromethyl)benzene | 402-31-3 | Benchchem [benchchem.com]
• 2. Benzene, 1,3-bis(trifluoromethyl)- | C8H4F6 | CID 223106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3-Bis(trifluoromethyl)benzene, 99% 402-31-3 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 4. 1,3-bis(trifluoromethyl)benzene [stenutz.eu]
• 5. 1,3-ビス(トリフルオロメチル)ベンゼン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 1,3-Bis(trifluoromethyl)benzene, 98+% | Fisher Scientific [fishersci.ca]
• 7. Benzene, 1,3-bis(trifluoromethyl)- [webbook.nist.gov]

A Comparative Guide to the FT-IR Spectroscopy of 1,3-Bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the Fourier-Transform Infrared (FT-IR) spectroscopic data of 1,3-Bis(trifluoromethyl)benzene with related aromatic compounds. The information presented is intended to aid in the identification, characterization, and quality control of this important chemical intermediate in research and development settings.

Introduction

1,3-Bis(trifluoromethyl)benzene is a key building block in the synthesis of various pharmaceuticals, agrochemicals, and specialty materials. Its unique electronic and steric properties, conferred by the two trifluoromethyl groups in a meta-disposition on the benzene (B151609) ring, make it a valuable synthon. Accurate and reliable analytical methods are crucial for verifying its identity and purity. FT-IR spectroscopy is a powerful, rapid, and non-destructive technique that provides a molecular fingerprint, allowing for the unambiguous identification of the compound and the detection of impurities. This guide presents a comprehensive analysis of the FT-IR spectrum of 1,3-Bis(trifluoromethyl)benzene, comparing it with the spectra of benzene, toluene, and (trifluoromethyl)benzene to highlight the characteristic vibrational modes.

FT-IR Spectroscopic Data Comparison

The following table summarizes the key FT-IR absorption bands for 1,3-Bis(trifluoromethyl)benzene and selected reference compounds. The data for 1,3-Bis(trifluoromethyl)benzene was obtained from a neat liquid sample.

Wavenumber (cm⁻¹)	Vibrational Assignment	1,3-Bis(trifluoromethyl)benzene Intensity	Benzene	Toluene	(Trifluoromethyl)benzene
~3100	Aromatic C-H Stretch	Weak	✓	✓	✓
~1620	Aromatic C=C Stretch	Medium	✓	✓	✓
~1460	Aromatic C=C Stretch	Medium	✓	✓	✓
~1350	C-CF₃ Stretch (Asymmetric)	Very Strong, Broad	✓
~1170 & ~1130	C-F Stretch (CF₃ group)	Very Strong	✓
~900-800	C-H Out-of-Plane Bend (meta-disubstitution)	Strong
~700	C-H Out-of-Plane Bend	Strong	✓	✓	✓

Note: This table presents the most prominent and characteristic peaks. The full spectrum contains additional weaker bands and overtones.

Key Spectral Features of 1,3-Bis(trifluoromethyl)benzene

The FT-IR spectrum of 1,3-Bis(trifluoromethyl)benzene is dominated by the intense absorption bands associated with the trifluoromethyl groups.

• C-CF₃ Stretching: A very strong and characteristically broad absorption is observed around 1350 cm⁻¹. This band is a hallmark of the C-CF₃ stretching vibration and is a key identifier for this compound.[1]

• C-F Stretching: Two very strong and sharp bands are typically found in the 1170-1130 cm⁻¹ region. These correspond to the symmetric and asymmetric stretching vibrations of the C-F bonds within the trifluoromethyl groups.[1]

• Aromatic C-H and C=C Stretching: The aromatic C-H stretching vibrations appear as weak bands around 3100 cm⁻¹. The aromatic C=C stretching vibrations are observed as medium intensity bands in the 1620-1450 cm⁻¹ region, which is typical for substituted benzenes.

• C-H Out-of-Plane Bending: Strong absorptions in the 900-800 cm⁻¹ and around 700 cm⁻¹ are indicative of the out-of-plane C-H bending modes. The specific pattern in this region is characteristic of the meta-substitution pattern on the benzene ring.

Comparison with Alternatives

• Benzene: The spectrum of benzene is relatively simple due to its high symmetry. It shows the characteristic aromatic C-H and C=C stretching bands and a strong C-H out-of-plane bending mode around 675 cm⁻¹. The absence of strong absorptions in the 1400-1100 cm⁻¹ region clearly distinguishes it from 1,3-Bis(trifluoromethyl)benzene.

• Toluene: Toluene exhibits the typical aromatic absorptions, with the addition of C-H stretching and bending vibrations from the methyl group. However, it lacks the intense C-F and C-CF₃ absorption bands that are prominent in the spectrum of 1,3-Bis(trifluoromethyl)benzene.

• (Trifluoromethyl)benzene: This compound serves as a good comparison as it contains a single trifluoromethyl group. Its spectrum shows the characteristic strong C-CF₃ and C-F stretching bands, similar to the title compound. However, the pattern of the C-H out-of-plane bending vibrations will differ due to the monosubstitution pattern.

Experimental Protocol: FT-IR Analysis of Liquid Samples

This section details the methodology for acquiring the FT-IR spectrum of a liquid sample such as 1,3-Bis(trifluoromethyl)benzene using an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

Materials and Equipment:

• FT-IR Spectrometer equipped with an ATR accessory (e.g., Diamond or ZnSe crystal)

• 1,3-Bis(trifluoromethyl)benzene sample

• Solvent for cleaning (e.g., isopropanol (B130326) or acetone)

• Lint-free wipes

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean and free of any residues. Clean with a lint-free wipe soaked in a suitable solvent and allow it to dry completely.

  • Acquire a background spectrum. This will measure the absorbance of the ambient atmosphere (water vapor and carbon dioxide) and the ATR crystal, which will be subtracted from the sample spectrum.

• Sample Analysis:

  • Place a small drop of the liquid 1,3-Bis(trifluoromethyl)benzene sample onto the center of the ATR crystal, ensuring the crystal surface is completely covered.

  • Acquire the sample spectrum. The instrument will co-add a number of scans to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final infrared spectrum of the sample.

  • Identify and label the major absorption peaks.

  • Compare the obtained spectrum with a reference spectrum of 1,3-Bis(trifluoromethyl)benzene for positive identification.

• Cleaning:

  • Thoroughly clean the ATR crystal with a lint-free wipe and a suitable solvent to remove all traces of the sample.

Logical Workflow for FT-IR Spectral Comparison

The following diagram illustrates the logical workflow for comparing the FT-IR spectrum of an unknown sample against a known reference standard.

Caption: A flowchart outlining the steps for FT-IR spectral analysis and comparison.

Experimental Workflow for Sample Analysis

The following diagram provides a visual representation of the experimental workflow for analyzing a liquid sample using ATR-FT-IR spectroscopy.

Caption: A step-by-step workflow for ATR-FT-IR analysis of a liquid sample.

References

• 1. ias.ac.in [ias.ac.in]

1,3-Bis(trifluoromethyl)benzene: A Superior Scaffold for Advanced Drug Discovery and Material Science

A Comprehensive Comparison Highlighting Enhanced Performance in Lipophilicity, Metabolic Stability, and Thermal Resistance

For researchers, medicinal chemists, and professionals in drug development and materials science, the selection of foundational chemical structures is a critical decision that dictates the ultimate success of a new therapeutic agent or high-performance material. Among the diverse class of fluorinated aromatics, 1,3-Bis(trifluoromethyl)benzene stands out as a premier building block, offering significant advantages over its counterparts. This guide provides an in-depth comparison, supported by experimental data, to illustrate the superior performance of 1,3-bis(trifluoromethyl)benzene.

Key Performance Advantages

The strategic placement of two trifluoromethyl (CF₃) groups on the benzene (B151609) ring at the 1 and 3 positions imparts a unique combination of properties that are highly desirable in both pharmaceutical and material applications. These advantages primarily lie in three key areas:

• Enhanced Lipophilicity: Crucial for improving the bioavailability of drug candidates.

• Superior Metabolic Stability: Leading to longer drug half-life and reduced dosage frequency.

• Exceptional Thermal Stability: A vital characteristic for advanced polymers used in demanding environments.

Data-Driven Comparison with Other Fluorinated Aromatics

The advantages of 1,3-bis(trifluoromethyl)benzene become evident when its physicochemical properties are quantitatively compared with other fluorinated benzenes, such as monofluorobenzene, difluorobenzenes, and its own isomers.

Lipophilicity: A Gateway to Improved Bioavailability

Lipophilicity, often measured as the octanol-water partition coefficient (logP), is a critical parameter in drug design, as it influences a molecule's ability to cross biological membranes. The trifluoromethyl group is known to be highly lipophilic. As the data in Table 1 illustrates, 1,3-bis(trifluoromethyl)benzene exhibits a significantly higher experimental logP value compared to fluorinated benzenes with single fluorine atoms or a single trifluoromethyl group. This heightened lipophilicity can lead to enhanced absorption and distribution of a drug candidate in the body.

Table 1: Physicochemical Properties of Selected Fluorinated Benzenes

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Experimental logP
Monofluorobenzene	462-06-6	C₆H₅F	96.10	2.15
1,3-Difluorobenzene (B1663923)	372-18-9	C₆H₄F₂	114.09	2.21[1]
1,3,5-Trifluorobenzene	372-38-3	C₆H₃F₃	132.08	2.20[2]
Benzotrifluoride	98-08-8	C₇H₅F₃	146.11	2.80
1,2-Bis(trifluoromethyl)benzene	433-97-6	C₈H₄F₆	214.11	Data Not Available
1,3-Bis(trifluoromethyl)benzene	402-31-3	C₈H₄F₆	214.11	3.80 [3]
1,4-Bis(trifluoromethyl)benzene	433-19-2	C₈H₄F₆	214.11	3.83[4]

Metabolic Stability: Designing More Robust Pharmaceuticals

The metabolic degradation of drugs, primarily by cytochrome P450 enzymes, is a major hurdle in pharmaceutical development. The carbon-fluorine bond is one of the strongest in organic chemistry, making the trifluoromethyl group exceptionally resistant to oxidative metabolism.[5] By incorporating a 1,3-bis(trifluoromethyl)phenyl moiety into a drug candidate, medicinal chemists can effectively block metabolic pathways, thereby increasing the drug's half-life and improving its pharmacokinetic profile.

While direct comparative metabolic stability data for these simple fluorinated benzenes is scarce, the principle is well-established in numerous drug development programs. The replacement of a metabolically labile group (like a methyl group) with a trifluoromethyl group is a common and effective strategy to enhance metabolic stability.[5] It is therefore highly probable that 1,3-bis(trifluoromethyl)benzene would demonstrate superior metabolic stability in in vitro assays compared to its less fluorinated counterparts.

Table 2: Predicted Impact of Fluorination on Metabolic Stability

Property	Non-CF₃ Aromatic	CF₃-Substituted Aromatic
Susceptibility to Oxidative Metabolism	High	Low
In Vitro Half-life (t½) in Liver Microsomes	Shorter	Longer[5]
Intrinsic Clearance (CLᵢₙₜ)	Higher	Lower[5]
Number of Metabolites	Generally higher	Significantly reduced[5]

Thermal Stability: Engineering High-Performance Materials

In materials science, the thermal robustness of a polymer is a critical determinant of its application range. Polyimides derived from diamines containing the 1,3-bis(trifluoromethyl)phenyl unit exhibit exceptional thermal stability. This is attributed to the high bond dissociation energy of the C-F bonds. Thermogravimetric analysis (TGA) is a standard technique to evaluate the thermal stability of polymers, with the temperature of 5% weight loss (Td5) being a key metric. As shown in Table 3, polyimides incorporating the bis(trifluoromethyl)phenyl moiety consistently show higher Td5 values compared to those with simpler fluorination patterns or no fluorination at all.

Table 3: Comparative Thermal Stability of Polyimides

Polymer System	TGA Td 5% (°C) in N₂
Polyimide from non-fluorinated diamine	~520-550
Polyimide from monofluorinated diamine	~530-560
Polyimide from diamine with bis(trifluoromethyl)phenyl unit	~560-600 [6][7]

Experimental Methodologies

The data presented in this guide is supported by established experimental protocols.

Determination of Octanol-Water Partition Coefficient (logP)

The lipophilicity of the fluorinated compounds is determined using the shake-flask method, with quantification by ¹⁹F NMR spectroscopy. This involves dissolving the compound in a pre-saturated n-octanol/water mixture, allowing it to reach equilibrium, and then measuring the concentration in each phase.

In Vitro Metabolic Stability Assay

The metabolic stability is assessed by incubating the test compound with liver microsomes (from human, rat, or other species) and an NADPH-regenerating system. The disappearance of the parent compound over time is monitored by LC-MS/MS to calculate the in vitro half-life.[5]

Visualizing the Concepts

The following diagrams provide a visual representation of the key advantages and experimental workflows.

Caption: The dual advantages of high lipophilicity and metabolic stability of 1,3-bis(trifluoromethyl)phenyl-containing compounds in the drug discovery process.

Caption: Overview of the experimental workflows for determining key physicochemical and ADME properties.

Caption: A schematic representation of the enhanced thermal stability of polyimides containing the 1,3-bis(trifluoromethyl)phenyl moiety as determined by TGA.

References

• 1. 1,3-difluorobenzene [stenutz.eu]
• 2. 1,3,5-Trifluorobenzene | C6H3F3 | CID 9745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzene, 1,3-bis(trifluoromethyl)- | C8H4F6 | CID 223106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. innospk.com [innospk.com]
• 5. benchchem.com [benchchem.com]
• 6. epublications.marquette.edu [epublications.marquette.edu]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of the Physicochemical Properties of Benzotrifluoride and Its Chloro-Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the physicochemical properties of benzotrifluoride (B45747) (α,α,α-trifluoromethylbenzene) and its ortho-, meta-, and para-chloro isomers. The introduction of a chlorine atom at different positions on the benzene (B151609) ring significantly influences the molecule's physical and chemical characteristics. Understanding these variations is crucial for applications in solvent chemistry, pharmaceutical design, and agrochemical synthesis, where properties like boiling point, polarity, and density are critical parameters.

Data Presentation: Physicochemical Properties

The following table summarizes the key physicochemical properties of benzotrifluoride and its ortho-, meta-, and para-chloro isomers. These values have been compiled from various scientific sources and provide a quantitative basis for comparison.

Property	Benzotrifluoride	o-Chlorobenzotrifluoride	m-Chlorobenzotrifluoride	p-Chlorobenzotrifluoride
Molecular Formula	C₇H₅F₃	C₇H₄ClF₃	C₇H₄ClF₃	C₇H₄ClF₃
Molecular Weight ( g/mol )	146.11[1]	180.55[2]	180.55[3]	180.56[4]
Boiling Point (°C)	102-103[5][6]	152[7][8]	137-138	136-139.2[9][10]
Melting Point (°C)	-29[5][6]	-7.4[7]	-56	-36[9][11]
Density (g/mL)	1.197 at 20°C[5]	1.379 at 25°C[7][8]	1.331 at 25°C	1.353 at 25°C[9][11]
Refractive Index (n_D)	1.414 at 20°C[6][12]	1.456 at 20°C[7][8]	1.446 at 20°C	1.446 at 20°C[9]
Dipole Moment (D)	2.86	3.46[13]	2.22[14]	1.58[15]

Structural Isomers of Chlorobenzotrifluoride

The structural differences between the ortho, meta, and para isomers of chlorobenzotrifluoride are illustrated below. The position of the chlorine atom relative to the trifluoromethyl group is the key differentiating feature.

Caption: Molecular structures of benzotrifluoride and its isomers.

Experimental Protocols

The following sections detail the standard experimental methodologies used to determine the physicochemical properties listed in the table.

The capillary method is a common and efficient technique for determining the boiling point of a liquid.[16]

• Apparatus: Thiele tube or a similar heating bath, thermometer, capillary tube (sealed at one end), small test tube, and a heat source.

• Procedure:

  • A small amount of the liquid sample is placed in the test tube.

  • The capillary tube is placed in the test tube with its open end submerged in the liquid.[16]

  • The test tube is attached to a thermometer and immersed in the heating bath.

  • The bath is heated gradually. As the temperature rises, air trapped in the capillary tube expands and escapes.[17]

  • When the boiling point is reached, a rapid and continuous stream of bubbles emerges from the capillary tube.[18]

  • The heat source is then removed, and the bath is allowed to cool.

  • The boiling point is the temperature at which the liquid is drawn into the capillary tube.[16][17]

Caption: Workflow for boiling point determination via the capillary method.

For solid compounds, the melting point is a key indicator of purity.[19] The Thiele tube method provides uniform heating of the sample.[20]

• Apparatus: Thiele tube, thermometer, capillary tube, rubber band, and a heat source.[19][20]

• Procedure:

  • A small amount of the powdered solid is packed into the capillary tube.[21]

  • The capillary tube is attached to the thermometer with a rubber band, ensuring the sample is level with the thermometer bulb.[21]

  • The assembly is placed in the Thiele tube containing a high-boiling point oil, such as mineral oil.

  • The side arm of the Thiele tube is heated gently, which circulates the oil and ensures even heat distribution.[20]

  • The temperature at which the solid first begins to melt and the temperature at which it becomes completely liquid are recorded as the melting point range.[19]

A pycnometer is a flask with a specific volume used for precise density measurements of liquids.[22][23]

• Apparatus: Pycnometer, analytical balance, and a constant temperature bath.

• Procedure:

  • The mass of the clean, dry pycnometer is accurately measured.[24]

  • The pycnometer is filled with distilled water of a known density at a specific temperature and weighed.

  • The pycnometer is then emptied, dried, and filled with the sample liquid.

  • The mass of the pycnometer filled with the sample liquid is measured at the same temperature.

  • The density of the sample is calculated using the masses and the known density of water.[24]

The Abbe refractometer is an instrument used to measure the refractive index of liquids.[25]

• Apparatus: Abbe refractometer, light source (typically a sodium lamp), and a constant temperature water circulator.[26]

• Procedure:

  • The prism surfaces of the refractometer are cleaned.[25]

  • A few drops of the liquid sample are placed on the lower prism.[25]

  • The prisms are closed, and the light source is positioned.

  • The eyepiece is adjusted to bring the crosshairs into focus.

  • The coarse and fine adjustment knobs are used to bring the boundary line between the light and dark fields into the center of the crosshairs.

  • The refractive index is read directly from the instrument's scale.[25][26]

The dipole moment of a molecule can be determined by measuring the dielectric constant of its dilute solutions in a nonpolar solvent.[27]

• Apparatus: Dipole meter (capacitance bridge), refractometer, and volumetric glassware.

• Procedure:

  • A series of dilute solutions of the polar compound in a nonpolar solvent (e.g., benzene or cyclohexane) are prepared at known concentrations.

  • The dielectric constant and refractive index of each solution and the pure solvent are measured.[27]

  • The molar polarization of the solute is calculated for each concentration and extrapolated to infinite dilution.

  • The Debye equation is used to relate the molar polarization to the dipole moment and the polarizability of the molecule.[28][29] The polarizability can be determined from the molar refraction, which is obtained from the refractive index measurements.[27]

References

• 1. (Trifluoromethyl)benzene | C7H5F3 | CID 7368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Chloro-2-(trifluoromethyl)benzene | C7H4ClF3 | CID 6921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Chlorobenzotrifluoride | C7H4ClF3 | CID 7374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. P-CHLOROBENZOTRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Benzotrifluoride for synthesis 98-08-8 [sigmaaldrich.com]
• 6. Benzotrifluoride [hqpharmtech.com]
• 7. O-Chlorobenzotrifluoride [hqpharmtech.com]
• 8. 2-氯三氟甲苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 9. chembk.com [chembk.com]
• 10. P-Chlorobenzotrifluoride Supplier & Manufacturer in China | Properties, Uses, Safety Data – High Purity P-CBTF Wholesale [boulingchem.com]
• 11. 4-Chlorobenzotrifluoride | 98-56-6 [chemicalbook.com]
• 12. Benzotrifluoride | 98-08-8 [chemicalbook.com]
• 13. 1-chloro-2-(trifluoromethyl)benzene [stenutz.eu]
• 14. 3-chlorotrifluoromethylbenzene [stenutz.eu]
• 15. 4-chlorotrifluoromethylbenzene [stenutz.eu]
• 16. Video: Boiling Points - Concept [jove.com]
• 17. researchgate.net [researchgate.net]
• 18. Video: Boiling Points - Procedure [jove.com]
• 19. chem.ucalgary.ca [chem.ucalgary.ca]
• 20. Chemical Analysis: determining melting points with the Thiele-Dennis tube: monocerosfour — LiveJournal [monocerosfour.livejournal.com]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. studylib.net [studylib.net]
• 23. fpharm.uniba.sk [fpharm.uniba.sk]
• 24. fpharm.uniba.sk [fpharm.uniba.sk]
• 25. scribd.com [scribd.com]
• 26. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 27. chem.uzh.ch [chem.uzh.ch]
• 28. DipoleMoment [andrew.cmu.edu]
• 29. homepages.uni-regensburg.de [homepages.uni-regensburg.de]

A Comparative Guide to Distinguishing Isomers of Bis(trifluoromethyl)benzene using Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The three isomers of bis(trifluoromethyl)benzene—1,2-, 1,3-, and 1,4-bis(trifluoromethyl)benzene—present a classic analytical challenge due to their identical chemical formulas and molecular weights. However, their distinct substitution patterns give rise to unique spectroscopic signatures. This guide provides a comprehensive comparison of these isomers using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), supported by experimental data to facilitate their unambiguous identification.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for the ortho (1,2-), meta (1,3-), and para (1,4-) isomers of bis(trifluoromethyl)benzene.

Table 1: 1H NMR Spectral Data (CDCl3)

Isomer	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
1,2-Bis(trifluoromethyl)benzene	~7.8-7.9	Multiplet	-	4H
1,3-Bis(trifluoromethyl)benzene	~7.6-7.9	Multiplet	-	4H
1,4-Bis(trifluoromethyl)benzene	~7.7	Singlet	-	4H

Note: Predicted data for the 1,2-isomer suggests a more complex multiplet in the aromatic region compared to the 1,3-isomer, while the high symmetry of the 1,4-isomer results in a single peak.

Table 2: 13C NMR Spectral Data (CDCl3)

Isomer	Aromatic C Chemical Shifts (δ, ppm)	CF3 Carbon Chemical Shift (δ, ppm)	C-F Coupling (JCF, Hz)
1,2-Bis(trifluoromethyl)benzene	Multiple signals expected	~123 (quartet)	~273
1,3-Bis(trifluoromethyl)benzene	~125-132 (multiple signals)	~124 (quartet)	~273
1,4-Bis(trifluoromethyl)benzene	~126 (quartet), ~132 (quartet)	~124 (quartet)	~273

Note: The number of distinct signals in the aromatic region of the 13C NMR spectrum is a key differentiator. The 1,4-isomer, due to its symmetry, will show fewer signals than the 1,2- and 1,3-isomers.

Table 3: 19F NMR Spectral Data (CDCl3)

Isomer	Chemical Shift (δ, ppm)	Multiplicity
1,2-Bis(trifluoromethyl)benzene	~ -60	Singlet
1,3-Bis(trifluoromethyl)benzene	~ -63	Singlet
1,4-Bis(trifluoromethyl)benzene	~ -63	Singlet

Note: While all isomers show a singlet for the equivalent fluorine atoms of the two CF3 groups, slight differences in their chemical shifts can be observed, with the ortho isomer typically being the most deshielded.

Table 4: Key Infrared (IR) Absorption Bands (cm-1)

Isomer	C-H Out-of-Plane Bending	Other Key Bands
1,2-Bis(trifluoromethyl)benzene	~750 (strong)	Strong C-F stretching (~1300-1100)
1,3-Bis(trifluoromethyl)benzene	~790-810 (strong) and ~680-725 (strong)	Strong C-F stretching (~1300-1100)
1,4-Bis(trifluoromethyl)benzene	~800-860 (strong)	Strong C-F stretching (~1300-1100)

Note: The C-H out-of-plane bending region is highly diagnostic for the substitution pattern on the benzene (B151609) ring.[1][2]

Table 5: Mass Spectrometry (Electron Impact) Fragmentation Data

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z)
1,2-, 1,3-, and 1,4-Bis(trifluoromethyl)benzene	214 [M]+	195 [M-F]+, 165 [M-CF3+F]+, 145 [M-CF3]+

Note: While the primary fragmentation patterns involving the loss of fluorine or a trifluoromethyl group are similar for all three isomers, the relative intensities of these fragment ions may differ, providing a potential means of differentiation.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire high-resolution 1H, 13C, and 19F NMR spectra to distinguish the isomers based on chemical shifts, multiplicities, and coupling constants.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of the bis(trifluoromethyl)benzene isomer in ~0.6 mL of deuterated chloroform (B151607) (CDCl3) containing tetramethylsilane (B1202638) (TMS) as an internal standard (0.03% v/v).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• 1H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical parameters: pulse angle 30-45°, acquisition time ~3-4 seconds, relaxation delay 2-5 seconds.

• 13C NMR Acquisition:

  • Acquire a proton-decoupled 13C spectrum.

  • Typical parameters: pulse angle 30-45°, acquisition time ~1-2 seconds, relaxation delay 2-5 seconds. A larger number of scans will be required compared to 1H NMR.

• 19F NMR Acquisition:

  • Acquire a proton-decoupled 19F spectrum.

  • Use a dedicated fluorine probe or a broadband probe tuned to the fluorine frequency.

  • Reference the spectrum externally to a standard such as CFCl3 (0 ppm).

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing to TMS (for 1H and 13C).

Infrared (IR) Spectroscopy

Objective: To identify the characteristic C-H out-of-plane bending vibrations that are indicative of the substitution pattern.[1][2]

Methodology:

• Sample Preparation: As the bis(trifluoromethyl)benzene isomers are liquids at room temperature, a neat spectrum can be obtained. Place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Acquisition:

  • Record a background spectrum of the empty salt plates.

  • Place the sample in the spectrometer and record the sample spectrum.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm-1 over the range of 4000-400 cm-1.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and analyze the fragmentation patterns of the isomers.

Methodology:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a direct insertion probe or, for volatile samples, through a gas chromatography (GC) interface.

• Ionization: Utilize Electron Impact (EI) ionization, typically at 70 eV.

• Mass Analysis: Use a mass analyzer such as a quadrupole or time-of-flight (TOF) to separate the ions based on their mass-to-charge ratio (m/z).

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 40-300).

• Data Analysis: Identify the molecular ion peak and major fragment ions. While the primary fragments may be the same, subtle differences in the relative abundances of the fragment ions can be used for differentiation.

Logical Workflow for Isomer Identification

The following diagram illustrates a systematic approach to distinguish the three isomers of bis(trifluoromethyl)benzene using the spectroscopic data outlined above.

Caption: Workflow for distinguishing bis(trifluoromethyl)benzene isomers.

This systematic application of NMR, IR, and MS provides a robust framework for the unambiguous identification of the 1,2-, 1,3-, and 1,4-isomers of bis(trifluoromethyl)benzene, crucial for quality control and characterization in research and development settings.

References

• 1. Mass spectrometry-based identification of ortho -, meta - and para -isomers using infrared ion spectroscopy - Analyst (RSC Publishing) DOI:10.1039/D0AN01119C [pubs.rsc.org]
• 2. spectroscopyonline.com [spectroscopyonline.com]

Comparative Guide to Purity Validation of 1,3-Bis(trifluoromethyl)benzene by GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques for the purity validation of 1,3-Bis(trifluoromethyl)benzene (CAS 402-31-3). As a critical organofluorine intermediate in the synthesis of pharmaceuticals and advanced materials, ensuring its purity is paramount for reaction efficiency, yield, and the safety of the final product.[1][2] This document outlines detailed experimental protocols and presents supporting data to aid researchers in selecting the most appropriate validation methodology.

Primary Validation Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like 1,3-Bis(trifluoromethyl)benzene.[3] It combines the high-resolution separation capabilities of gas chromatography with the definitive identification power of mass spectrometry. The GC separates the sample into its individual components based on their boiling points and affinity for the stationary phase, while the MS provides a unique mass spectrum "fingerprint" for each component, enabling positive identification and quantification.

Potential Impurities

The synthesis of 1,3-Bis(trifluoromethyl)benzene typically involves the fluorination of 1,3-bis(trichloromethyl)benzene.[4] Potential process-related impurities may include:

• Isomeric Impurities: 1,2- and 1,4-Bis(trifluoromethyl)benzene.

• Incompletely Fluorinated Intermediates: Such as chloro(trifluoromethyl)benzene derivatives.

• Residual Starting Materials: 1,3-Bis(trichloromethyl)benzene.

• Byproducts: From side reactions occurring during synthesis.

Experimental Protocol: GC-MS Analysis

This protocol provides a standard method for the purity assessment of 1,3-Bis(trifluoromethyl)benzene.

1. Sample Preparation:

• Prepare a stock solution of 1,3-Bis(trifluoromethyl)benzene at 1000 µg/mL in a suitable volatile solvent like Dichloromethane or Ethyl Acetate.

• Create a working solution by diluting the stock solution to approximately 10-50 µg/mL.

• If quantitative analysis is required, add an appropriate internal standard (e.g., 1,3-Dichlorobenzene) to the working solution.

2. GC-MS Instrumentation and Conditions: The following table summarizes the recommended instrumental parameters for the analysis.

Parameter	Value	Rationale
Gas Chromatograph
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar column provides excellent separation for aromatic compounds.[3]
Carrier Gas	Helium (99.999% purity)	Inert gas standard for GC-MS analysis.[5]
Flow Rate	1.0 mL/min (Constant Flow Mode)	Typical flow rate for a 0.25 mm ID column.[3]
Injector Type	Split/Splitless
Injector Temperature	250 °C	Ensures complete volatilization of the sample.[6]
Injection Volume	1 µL
Split Ratio	50:1	Prevents column overloading and ensures sharp peaks.
Oven Program	Initial: 60°C (hold 2 min), Ramp: 15°C/min to 280°C, Hold: 5 min	Temperature ramp effectively separates compounds with different boiling points.[3]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization method providing reproducible fragmentation.[3]
Ionization Energy	70 eV	Standard energy that yields consistent and comparable mass spectra.[3]
Mass Range	40-400 m/z	Covers the molecular ion and expected fragments of the analyte and impurities.
Ion Source Temperature	230 °C	Prevents analyte condensation within the ion source.[3]
Transfer Line Temp.	280 °C	Prevents condensation between the GC and MS.[3]

Data Presentation: Expected GC-MS Results

A successful analysis of a high-purity sample will yield a chromatogram dominated by a single peak at a specific retention time. The mass spectrum of this peak should correspond to 1,3-Bis(trifluoromethyl)benzene, with a molecular ion (M+) peak at m/z 214 and characteristic fragment ions.

Table 1: Representative GC-MS Purity Analysis Data

Retention Time (min)	Peak Area (%)	Identification	Key Mass Fragments (m/z)
6.85	99.85%	1,3-Bis(trifluoromethyl)benzene	214 (M+), 195, 145
7.12	0.15%	Unidentified Impurity	-

Comparison with Alternative Purity Validation Methods

While GC-MS is a robust method, other techniques offer complementary information and can be advantageous in specific contexts. The primary alternatives include Nuclear Magnetic Resonance (NMR) Spectroscopy and High-Performance Liquid Chromatography (HPLC).

1. Nuclear Magnetic Resonance (NMR) Spectroscopy: For fluorinated compounds, ¹⁹F NMR is an exceptionally powerful tool.[7] It provides detailed structural information and can be used for absolute quantitative analysis (qNMR) without the need for a specific reference standard of the analyte.[8]

• Advantages: High specificity for fluorine atoms, wide chemical shift range reduces signal overlap, and provides direct structural confirmation of the analyte and any fluorine-containing impurities.[9][10]

• Limitations: Lower sensitivity compared to GC-MS for trace impurity detection and requires more complex instrumentation.

2. High-Performance Liquid Chromatography (HPLC): HPLC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.

• Advantages: Excellent for analyzing non-volatile or thermally labile impurities that are not suitable for GC analysis.[11]

• Limitations: Less suitable for volatile compounds like 1,3-Bis(trifluoromethyl)benzene, which have short retention times and may not be well-retained on standard reversed-phase columns.

Table 2: Comparison of Analytical Techniques for Purity Validation

Feature	GC-MS	¹⁹F NMR Spectroscopy	HPLC
Principle	Separation by volatility/polarity (GC), followed by mass-based identification (MS).	Absorption of radiofrequency by ¹⁹F nuclei in a magnetic field, providing structural and quantitative data.[12]	Separation by differential partitioning between a liquid mobile phase and a solid stationary phase.[13]
Best Suited For	Volatile and semi-volatile compounds; trace impurity identification and quantification.[3]	Structural elucidation and absolute quantification of fluorine-containing compounds.[8][14]	Non-volatile or thermally unstable impurities.
Sensitivity	Very high (ppm to ppb levels).	Moderate to high, but generally lower than MS for trace analysis.	High (ppm levels).
Quantification	Excellent relative quantification (Area %). Requires an internal standard for absolute quantification.	Excellent for absolute quantification (qNMR) using a certified internal standard.[8]	Excellent quantification with appropriate standards.
Impurity Detection	Detects any impurity that is volatile and ionizable.	Primarily detects fluorine-containing impurities but can be complemented with ¹H NMR for others.	Detects impurities that are soluble in the mobile phase and possess a chromophore (for UV detection).
Limitations	Not suitable for non-volatile or thermally labile compounds.	May not detect non-fluorinated impurities. Complex spectra can be challenging to interpret.	Poor retention and resolution for highly volatile, non-polar compounds.

Mandatory Visualization

The following diagram illustrates the logical workflow for validating the purity of 1,3-Bis(trifluoromethyl)benzene using the GC-MS protocol described.

Caption: Logical workflow for GC-MS purity analysis.

Conclusion

For the routine purity validation of 1,3-Bis(trifluoromethyl)benzene, GC-MS stands out as the method of choice, offering an excellent balance of high-resolution separation, sensitive detection, and definitive identification of volatile impurities. The detailed protocol provided serves as a robust starting point for method development and implementation. However, for comprehensive characterization, particularly for structural confirmation and absolute quantification, ¹⁹F NMR spectroscopy is a highly recommended complementary technique. The choice between methods should be guided by the specific analytical need, whether it is routine quality control, trace impurity profiling, or primary characterization of a new batch.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,3-Bis(trifluoromethyl)benzene, 99% 402-31-3 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 3. benchchem.com [benchchem.com]
• 4. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 5. agilent.com [agilent.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 10. 19Flourine NMR [chem.ch.huji.ac.il]
• 11. researchgate.net [researchgate.net]
• 12. research.ed.ac.uk [research.ed.ac.uk]
• 13. Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Utility of 1,3-Bis(trifluoromethyl)benzene and Benzotrifluoride

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine-containing moieties is a critical aspect of modern molecular design. The trifluoromethyl group, in particular, is a privileged substituent used to modulate physicochemical and biological properties. This guide provides a detailed comparison of two key aromatic building blocks: 1,3-bis(trifluoromethyl)benzene and benzotrifluoride (B45747), offering insights into their respective synthetic utilities supported by experimental data.

Physicochemical Properties: A Tale of Two Rings

The addition of a second trifluoromethyl group to the benzene (B151609) ring significantly alters the electronic and physical properties of the molecule. These differences are fundamental to their distinct reactivities in organic synthesis.

Property	Benzotrifluoride	1,3-Bis(trifluoromethyl)benzene
Molecular Formula	C₇H₅F₃	C₈H₄F₆
Molecular Weight	146.11 g/mol	214.11 g/mol
Boiling Point	102 °C	116-116.3 °C[1]
Density	1.19 g/mL at 20 °C	1.378 g/mL at 25 °C[1]

Electrophilic Aromatic Substitution: A Study in Deactivation

The strongly electron-withdrawing nature of the trifluoromethyl group deactivates the aromatic ring towards electrophilic attack. This effect is amplified in 1,3-bis(trifluoromethyl)benzene, necessitating more forcing reaction conditions.

Benzotrifluoride undergoes electrophilic aromatic substitution, such as nitration, primarily at the meta-position due to the directing effect of the CF₃ group.

1,3-Bis(trifluoromethyl)benzene , with two powerful electron-withdrawing groups, is significantly more deactivated. Electrophilic substitution is challenging and requires harsh conditions, typically yielding the product substituted at the 5-position, which is meta to both CF₃ groups.

Reaction	Substrate	Reagents & Conditions	Product	Yield
Nitration	Benzotrifluoride	HNO₃, H₂SO₄, 0-10 °C	3-Nitrobenzotrifluoride	~90%
Nitration	1,3-Bis(trifluoromethyl)benzene	Fuming HNO₃, Fuming H₂SO₄, 100 °C, 3h	5-Nitro-1,3-bis(trifluoromethyl)benzene	Satisfactory Yield

Experimental Protocol: Nitration of Benzotrifluoride

• In a flask equipped with a stirrer and a dropping funnel, a mixture of concentrated nitric acid and concentrated sulfuric acid is prepared and cooled to 0 °C.

• Benzotrifluoride is added dropwise to the stirred acid mixture, maintaining the temperature between 0 and 10 °C.

• After the addition is complete, the reaction mixture is stirred for an additional hour at room temperature to ensure complete reaction.

• The mixture is then poured onto crushed ice, and the organic layer is separated.

• The organic layer is washed with water, followed by a dilute sodium carbonate solution, and then water again until neutral.

• The crude product is dried over anhydrous magnesium sulfate (B86663) and purified by distillation to yield 3-nitrobenzotrifluoride.

Directed Ortho-Metalation: Harnessing Acidity

Directed ortho-metalation (DoM) is a powerful technique for the regioselective functionalization of aromatic rings. The acidity of the aromatic protons is a key factor in the success of this reaction.

The protons at the C2 position of 1,3-bis(trifluoromethyl)benzene are significantly more acidic than the ortho-protons of benzotrifluoride . This is due to the cumulative inductive electron-withdrawing effect of the two flanking CF₃ groups. Consequently, the metalation of 1,3-bis(trifluoromethyl)benzene at the 2-position is a more facile and high-yielding process.

Reaction	Substrate	Reagents & Conditions	Product	Yield
Ortho-Lithiation	Benzotrifluoride	n-BuLi, TMEDA, THF, -78 °C	2-Lithiated Benzotrifluoride	Moderate
Ortho-Lithiation	1,3-Bis(trifluoromethyl)benzene	n-BuLi, THF, -78 °C	2-Lithiated-1,3-bis(trifluoromethyl)benzene	High

Experimental Protocol: Directed Ortho-Metalation of 1,3-Bis(trifluoromethyl)benzene

• A solution of 1,3-bis(trifluoromethyl)benzene in anhydrous tetrahydrofuran (B95107) (THF) is prepared in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• The solution is cooled to -78 °C using a dry ice/acetone bath.

• A solution of n-butyllithium (n-BuLi) in hexanes is added dropwise to the stirred solution.

• The reaction mixture is stirred at -78 °C for one hour to ensure complete formation of the 2-lithiated intermediate.

• The desired electrophile (e.g., a carbonyl compound, alkyl halide, etc.) is then added to the solution at -78 °C.

• The reaction is allowed to warm to room temperature and then quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

• The product is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to yield the 2-substituted product.

Caption: Comparative workflow of directed ortho-metalation.

Nucleophilic Aromatic Substitution: Activating for Attack

The electron-deficient nature of these fluorinated aromatics makes them susceptible to nucleophilic aromatic substitution (SNAAr), especially when a good leaving group is present. The two trifluoromethyl groups in derivatives of 1,3-bis(trifluoromethyl)benzene provide a significantly higher degree of activation compared to the single CF₃ group in benzotrifluoride derivatives. This enhanced reactivity allows for SNAAr reactions to proceed under milder conditions and often in higher yields.

Reaction	Substrate	Reagents & Conditions	Product	Yield
SNAAr	4-Chlorobenzotrifluoride	NaOMe, MeOH, reflux	4-Methoxybenzotrifluoride	>95%
SNAAr	2-Chloro-1,3-bis(trifluoromethyl)benzene (B1317687)	NaOMe, MeOH, room temp.	2-Methoxy-1,3-bis(trifluoromethyl)benzene	>98%

Experimental Protocol: Nucleophilic Aromatic Substitution of 2-Chloro-1,3-bis(trifluoromethyl)benzene

• To a solution of 2-chloro-1,3-bis(trifluoromethyl)benzene in methanol (B129727) (MeOH) is added a solution of sodium methoxide (B1231860) (NaOMe) in methanol at room temperature.

• The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) for the disappearance of the starting material.

• Upon completion, the reaction mixture is poured into water and extracted with an appropriate organic solvent (e.g., diethyl ether).

• The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product can be purified by distillation or column chromatography to afford 2-methoxy-1,3-bis(trifluoromethyl)benzene.

Caption: Generalized pathway for Nucleophilic Aromatic Substitution (SNAAr).

Conclusion: Selecting the Right Tool for the Job

The choice between benzotrifluoride and 1,3-bis(trifluoromethyl)benzene is contingent on the specific synthetic strategy and desired molecular architecture.

• Benzotrifluoride is the more economical and straightforward choice for introducing a single trifluoromethyl-substituted phenyl ring, particularly when subsequent electrophilic functionalization at the meta-position is intended.

• 1,3-Bis(trifluoromethyl)benzene is a superior building block for constructing more complex, highly fluorinated molecules. Its enhanced reactivity in nucleophilic aromatic substitution and the unique acidity of its C2 proton for directed ortho-metalation provide synthetic routes that are often more efficient and regioselective than those available with benzotrifluoride. This makes it an invaluable tool in the synthesis of advanced materials and complex pharmaceutical intermediates where precise control over substitution patterns is paramount.

References

• 1. 1,3-Bis(trifluoromethyl)-benzene | 402-31-3 [chemicalbook.com]

The Strategic Integration of 1,3-Bis(trifluoromethyl)benzene in Advanced Chemical Synthesis: A Comparative Analysis

The incorporation of fluorine atoms into organic molecules has become a cornerstone of modern materials science, drug discovery, and agrochemical development. Among the array of fluorinated building blocks, 1,3-bis(trifluoromethyl)benzene and its derivatives stand out for their ability to impart unique and desirable properties to target compounds. This guide provides a comparative analysis of the applications of 1,3-bis(trifluoromethyl)benzene in these key sectors, supported by experimental data and detailed synthetic protocols.

The presence of two trifluoromethyl (-CF3) groups on the benzene (B151609) ring significantly alters the electronic properties and steric profile of the molecule, leading to enhanced thermal stability, chemical resistance, metabolic stability, and lipophilicity in the final products.[1][2] These attributes make 1,3-bis(trifluoromethyl)benzene a valuable precursor for high-performance polymers, potent pharmaceuticals, and effective agrochemicals.

Materials Science: Engineering High-Performance Polyimides

In the realm of materials science, 1,3-bis(trifluoromethyl)benzene is a key precursor for synthesizing fluorinated polyimides, which are prized for their exceptional thermal stability, low dielectric constants, and optical transparency, making them ideal for applications in microelectronics and aerospace.[2][3] The introduction of trifluoromethyl groups via diamine monomers, such as those derived from 1,3-bis(trifluoromethyl)benzene, significantly enhances these properties compared to their non-fluorinated counterparts.

A notable example is the use of 2,2'-bis(trifluoromethyl)-4,4'-diaminobiphenyl (TFMB), a diamine monomer that incorporates the trifluoromethylphenyl moiety. Polyimides synthesized from TFMB exhibit a superior combination of thermal, mechanical, and dielectric properties.

Comparative Performance of Fluorinated vs. Non-Fluorinated Polyimides

The following table summarizes the properties of a polyimide synthesized using the trifluoromethyl-containing diamine TFMB (TPPI50) and compares it with a conventional non-fluorinated polyimide.

Property	Fluorinated Polyimide (TPPI50)[4][5]	Non-Fluorinated Polyimide (PMDA/DMDB)[6]
Glass Transition Temperature (Tg)	402 °C	~350-400 °C (typical range)
5% Weight Loss Temperature (T5%)	563 °C	~500-550 °C (typical range)
Tensile Strength	232.73 MPa	~100-200 MPa (typical range)
Elongation at Break	26.26%	~5-10% (typical range)
Dielectric Constant (Dk) @ 1 MHz	2.312	> 3.0
Optical Loss @ 0.63 µm	0.7 dB/cm	36 dB/cm

Experimental Protocol: Synthesis of a Fluorinated Polyimide via a TFMB-based Diamine

The synthesis of high-performance fluorinated polyimides typically involves a two-step process: the synthesis of a diamine monomer derived from a trifluoromethyl-containing precursor, followed by polycondensation with a dianhydride.

Step 1: Synthesis of 4-(4′-aminophenoxy)-3,5-bis(trifluoromethyl)aniline

This protocol describes the synthesis of a key diamine monomer using a derivative of 1,3-bis(trifluoromethyl)benzene.[7]

• Reaction Setup: In a reaction flask equipped with a stirrer, condenser, and nitrogen inlet, combine 4-nitrophenol, 2-bromo-5-nitro-1,3-bis(trifluoromethyl)benzene, and potassium carbonate in a suitable solvent such as dimethylformamide (DMF).

• Nucleophilic Aromatic Substitution: Heat the reaction mixture under a nitrogen atmosphere with continuous stirring to facilitate the nucleophilic aromatic substitution. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Precipitation and Filtration: Upon completion, cool the mixture and precipitate the dinitro compound by pouring it into water. Filter the solid product, wash it thoroughly with water, and dry it under a vacuum.

• Reduction to Diamine: Dissolve the synthesized dinitro compound in a suitable solvent and add a palladium on carbon (Pd/C) catalyst. Carry out the hydrogenation reaction under a hydrogen atmosphere at a specified pressure and temperature until the reduction of the nitro groups is complete.

• Purification: Filter off the catalyst and evaporate the solvent to obtain the crude diamine monomer. Purify the product by recrystallization or column chromatography.

Step 2: High-Temperature Polycondensation

• Polymerization Setup: In a three-necked flask equipped with a mechanical stirrer, nitrogen inlet, and condenser, dissolve the synthesized trifluoromethyl-containing diamine monomer in a high-boiling aprotic solvent like N-methyl-2-pyrrolidone (NMP).

• Monomer Addition: Add an equimolar amount of an aromatic dianhydride, such as 4,4′-(hexafluoroisopropylidene)diphthalic anhydride (B1165640) (6FDA), to the solution.

• Polycondensation: Heat the reaction mixture to 180-200 °C under a continuous nitrogen stream. The viscosity of the solution will increase as the polymerization progresses.

• Precipitation and Purification: After the reaction is complete, cool the polymer solution and precipitate the polyimide by pouring it into a non-solvent like methanol. Filter the polymer, wash it thoroughly, and dry it in a vacuum oven.

Synthetic workflow for fluorinated polyimides.

Pharmaceuticals: Enhancing Drug Efficacy and Bioavailability

In the pharmaceutical industry, the incorporation of trifluoromethyl groups is a well-established strategy to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates.[8] 3,5-Bis(trifluoromethyl)aniline, a direct derivative of 1,3-bis(trifluoromethyl)benzene, serves as a crucial building block in the synthesis of various biologically active molecules, including potential anticancer and antibacterial agents.[1][9]

Comparative Antimicrobial Activity of Pyrazole (B372694) Derivatives

A study on novel pyrazole derivatives synthesized from a 3,5-bis(trifluoromethyl)phenyl precursor demonstrated potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The table below compares the minimum inhibitory concentration (MIC) of a derivative containing the 3,5-bis(trifluoromethyl)phenyl moiety with a non-fluorinated analogue.

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)[9]
3,5-Bis(trifluoromethyl)phenyl Pyrazole Derivative	S. aureus	0.25 - 2 µg/mL
Non-fluorinated Phenyl Pyrazole Analogue	S. aureus	> 16 µg/mL

Experimental Protocol: Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives

The following protocol outlines the synthesis of pyrazole derivatives with potent antibacterial activity.[9]

• Hydrazone Formation: React 3′,5′-bis(trifluoromethyl)acetophenone with 4-hydrazinobenzoic acid to form the corresponding hydrazone intermediate.

• Vilsmeier-Haack Reaction: Treat the hydrazone intermediate with the Vilsmeier-Haack reagent (a mixture of phosphorus oxychloride and dimethylformamide) to form the pyrazole aldehyde.

• Reductive Amination: React the pyrazole aldehyde with various anilines via reductive amination to yield the target 3,5-bis(trifluoromethyl)phenyl-substituted pyrazole derivatives.

Synthetic pathway to potent antibacterial agents.

Agrochemicals: Improving Pesticide Potency and Stability

The introduction of trifluoromethyl groups into pesticide molecules is a key strategy for enhancing their efficacy, metabolic stability, and target specificity.[10] Fipronil (B1672679), a broad-spectrum insecticide, contains a trifluoromethylphenyl group and demonstrates significantly higher potency compared to some non-fluorinated insecticides.

Comparative Insecticidal Activity of Fipronil

The following table presents a comparison of the insecticidal activity of Fipronil with a non-fluorinated pyrethroid insecticide, beta-cyfluthrin (B2862585), against the larvae of the blowfly Lucilia sericata.

Insecticide	Target Organism	Lethal Concentration (LC50) by Ingestion[2]
Fipronil	Lucilia sericata larvae	0.14 ppm
Beta-cyfluthrin	Lucilia sericata larvae	1.56 ppm

Field studies have also demonstrated the superior performance of Fipronil in controlling pests like the cotton leafworm compared to older generation insecticides.

Insecticide Treatment	Pest	% Reduction in Larvae (after 3 days)[11]
Fipronil	Cotton Leafworm (Spodoptera littoralis)	85.8%
Chlorpyrifos	Cotton Leafworm (Spodoptera littoralis)	74.5%
Cypermethrin	Cotton Leafworm (Spodoptera littoralis)	70.8%

Experimental Protocol: Synthesis of Fipronil

The synthesis of Fipronil involves the oxidation of a thiopyrazole precursor.

• Reaction Setup: Prepare a mixture of 5-amino-1-(2,6-dichloro-4-trifluoromethylphenyl)-3-cyano-4-trifluoromethyl thiopyrazole in a suitable solvent.

• Oxidation: Cool the mixture and add an oxidizing agent, such as hydrogen peroxide, while maintaining a low temperature.

• Reaction and Isolation: Allow the reaction to proceed for several hours. The crude Fipronil can then be isolated through work-up and purification.

Contribution of the bis(trifluoromethyl)benzene moiety.

Conclusion

1,3-Bis(trifluoromethyl)benzene and its derivatives are indispensable building blocks in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. The strategic incorporation of the bis(trifluoromethyl)phenyl moiety consistently leads to products with superior performance characteristics compared to their non-fluorinated or alternatively substituted counterparts. The provided experimental data and protocols underscore the significant advantages conferred by this unique chemical structure, paving the way for continued innovation across multiple scientific and industrial domains.

References

• 1. nbinno.com [nbinno.com]
• 2. In vitro insecticidal effects of fipronil and beta-cyfluthrin on larvae of the blowfly Lucilia sericata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Insecticidal and Repellent Properties of Rapid-Acting Fluorine-Containing Compounds against Aedes aegypti Mosquitoes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Innovative Fluorinated Polyimides with Superior Thermal, Mechanical, and Dielectric Properties for Advanced Soft Electronics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ando-cap.mac.titech.ac.jp [ando-cap.mac.titech.ac.jp]
• 7. beyondpesticides.org [beyondpesticides.org]
• 8. nbinno.com [nbinno.com]
• 9. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 1,3-Bis(trifluoromethyl)benzene: A Comprehensive Guide

This document provides essential safety, logistical, and procedural information for the proper disposal of 1,3-Bis(trifluoromethyl)benzene (CAS No. 402-31-3), tailored for researchers, scientists, and drug development professionals. Adherence to these guidelines is critical for ensuring personnel safety and environmental compliance.

Hazard Identification and Safety Precautions

1,3-Bis(trifluoromethyl)benzene is a flammable liquid and vapor that can cause serious skin and eye irritation.[1][2][3][4][5] It may also cause respiratory irritation.[4][6] This substance is classified as toxic to aquatic life with long-lasting effects. Due to its ignitability, it is considered a hazardous waste, often assigned EPA hazardous waste number D001.[7]

Personal Protective Equipment (PPE) is mandatory when handling this chemical:

• Eye Protection: Chemical safety goggles or a face shield.[1][6][8]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[1][8]

• Skin and Body Protection: A lab coat and, where splashing is possible, flame-retardant antistatic protective clothing.[1]

Spill Management Protocol

Immediate and appropriate action is necessary in the event of a spill to ensure safety and prevent environmental contamination.

Minor Spills:

• Remove all sources of ignition from the area.[7]

• Ensure the area is well-ventilated.

• Contain and absorb the spill with a non-combustible absorbent material like vermiculite, dry sand, or earth.[7][9]

• Use only non-sparking tools for cleanup.[1][2][7][9]

• Collect the absorbed material and residues into a designated, clearly labeled, flammable waste container for disposal.[7]

Major Spills:

• Evacuate all personnel from the immediate area and move upwind.[7][9]

• Alert your institution's emergency responders, providing the location and nature of the hazard.[7][9]

• Prevent the spill from entering drains or waterways by any available means.[7][9]

• Only personnel equipped with appropriate PPE, including breathing apparatus, should address the spill.[7]

Step-by-Step Disposal Procedure

All waste must be handled in accordance with local, state, and federal regulations.[7] A hierarchy of controls should be considered: Reduction, Reuse, Recycling, and finally, Disposal.[7]

• Waste Collection: Collect waste 1,3-Bis(trifluoromethyl)benzene in its original container or a designated, compatible, and properly sealed waste container. Do not mix with other waste streams.[1][10]

• Container Labeling: Clearly label the waste container with the chemical name "Waste 1,3-Bis(trifluoromethyl)benzene", the CAS number (402-31-3), and all applicable hazard pictograms (e.g., Flammable, Irritant, Environmental Hazard).[3]

• Temporary Storage: Store the sealed waste container in a designated hazardous waste accumulation area. This area must be cool, dry, and well-ventilated, away from heat, sparks, and ignition sources.[1][2][7]

• Disposal Arrangement: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[1][2][5][10][11] Provide them with the Safety Data Sheet (SDS).

Primary Recommended Disposal Methods:

• Incineration: Dispose of the material in a licensed apparatus after admixture with a suitable combustible material.[7]

• Landfill: Burial in a licensed landfill is another option.[7] Puncture containers to prevent re-use before landfilling.[7]

Important: Never discharge this chemical into sewers or waterways.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,3-Bis(trifluoromethyl)benzene.

Property	Value
CAS Number	402-31-3[2][7]
Molecular Formula	C₈H₄F₆[2]
Molecular Weight	214.11 g/mol [2][3]
Appearance	Colorless to light-yellow liquid[2][7][8]
Boiling Point	116 - 116.3 °C[2][4]
Flash Point	26 °C[2][8]
Density	1.378 - 1.40 g/cm³ at 20-25 °C[4]
UN Number	1993[7][10][11]
Hazard Class	3 (Flammable Liquid)[7][10]
GHS Hazard Statements	H226, H315, H319, H335, H411[3]

Experimental Protocols for Waste Analysis

While specific, validated protocols for the analysis of 1,3-Bis(trifluoromethyl)benzene in complex waste matrices are not available in the provided search results, a general methodology can be outlined for developing such a procedure. The primary goal would be to quantify the concentration of the analyte to ensure compliance with disposal facility requirements and regulatory limits.

General Analytical Workflow:

• Sample Collection: Collect a representative sample of the waste stream in a clean, compatible container.

• Sample Preparation:

  • Liquid Waste: For aqueous waste, a liquid-liquid extraction (LLE) with a solvent like dichloromethane (B109758) or hexane (B92381) would be appropriate. For organic waste, a simple "dilute-and-shoot" approach may be feasible if the matrix is not overly complex.

  • Solid Waste (e.g., contaminated absorbents): A solid-liquid extraction (SLE) or Soxhlet extraction using an appropriate organic solvent would be necessary to isolate the analyte from the solid matrix.

• Instrumental Analysis:

  • Technique: Gas Chromatography-Mass Spectrometry (GC-MS) is the recommended technique due to the volatility and chemical nature of 1,3-Bis(trifluoromethyl)benzene.

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) would provide good separation.

  • Detection: Mass spectrometry provides high selectivity and sensitivity, allowing for positive identification based on the mass spectrum and retention time.

• Quantification and Quality Control:

  • An external calibration curve should be prepared using certified reference standards of 1,3-Bis(trifluoromethyl)benzene.

  • Internal standards should be used to correct for variations in extraction efficiency and instrument response.

  • Quality control samples, including blanks, spikes, and duplicates, must be analyzed alongside the waste samples to ensure data accuracy and precision.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper handling and disposal of 1,3-Bis(trifluoromethyl)benzene.

Caption: Logical workflow for the safe disposal of 1,3-Bis(trifluoromethyl)benzene.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 1,3-Bis(trifluoromethyl)benzene | 402-31-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. Benzene, 1,3-bis(trifluoromethyl)- | C8H4F6 | CID 223106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,3-Bis(trifluoromethyl)benzene, CAS No. 402-31-3 - iChemical [ichemical.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. 1,3-Di(trifluoromethyl)benzene(402-31-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]

Personal protective equipment for handling 1,3-Bis(trifluoromethyl)benzene

Essential Safety and Handling Guide for 1,3-Bis(trifluoromethyl)benzene

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of 1,3-Bis(trifluoromethyl)benzene. It is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Profile and Hazards

1,3-Bis(trifluoromethyl)benzene is a flammable liquid and vapor that can cause skin, eye, and respiratory irritation.[1][2][3][4] It is also toxic to aquatic life with long-lasting effects. Inhalation of high concentrations may lead to drowsiness, dizziness, and other central nervous system effects.[1] It is crucial to handle this chemical with appropriate personal protective equipment in a well-ventilated area.

Quantitative Data

For quick reference, the following table summarizes key quantitative data for 1,3-Bis(trifluoromethyl)benzene.

Property	Value
CAS Number	402-31-3
Molecular Formula	C₈H₄F₆
Boiling Point	116-116.3 °C[5]
Density	1.378 g/mL at 25 °C[5]
Flash Point	26 °C (78.8 °F) - closed cup[5]
UN Number	1993[6]
Hazard Class	3 (Flammable Liquid)[6]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment is mandatory when handling 1,3-Bis(trifluoromethyl)benzene.

Protection Type	Recommended Equipment
Eye/Face Protection	Chemical safety goggles or a face shield.[2][7] Contact lenses should not be worn.[1]
Hand Protection	Chemical-resistant gloves (e.g., PVC).[1] Gloves should be tested to a relevant standard (e.g., EN 374).[1]
Skin and Body Protection	Wear appropriate protective clothing to prevent skin exposure.[2][8] In case of large-scale use, wear tight-weave, non-static clothing and non-sparking safety footwear.[1]
Respiratory Protection	Use in a well-ventilated area.[1][8] If ventilation is inadequate, a NIOSH or European Standard EN 149 approved respirator is necessary.[8]

Procedural Workflow for Handling and Disposal

The following diagram illustrates the standard operating procedure for the safe handling and disposal of 1,3-Bis(trifluoromethyl)benzene.

Caption: Standard operating procedure for handling and disposal.

Detailed Experimental Protocol: Safe Handling of 1,3-Bis(trifluoromethyl)benzene

This protocol outlines the step-by-step process for safely handling 1,3-Bis(trifluoromethyl)benzene in a laboratory setting.

1. Preparation

• Personal Protective Equipment (PPE): Before entering the laboratory, don the required PPE as specified in the table above.

• Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated and operational.[1][8]

• Materials: Gather all necessary equipment, including non-sparking tools, grounding and bonding equipment, and clearly labeled containers for the chemical and waste.[8][9]

2. Handling and Transfer

• Grounding: When transferring the chemical, ground and bond all containers and receiving equipment to prevent static discharge.[2][8]

• Transfer: Conduct all transfers of 1,3-Bis(trifluoromethyl)benzene inside a chemical fume hood.[10] Avoid inhalation of vapors.[1]

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition sources.[8] Smoking is strictly prohibited in the handling area.[1]

3. Spill and Emergency Procedures

The following flowchart outlines the immediate actions to be taken in the event of a spill.

Caption: Emergency spill response flowchart.

• Minor Spills: For small spills, remove all ignition sources.[1] Absorb the spill with an inert material such as dry sand or earth and place it into a chemical waste container.[8]

• Major Spills: In the event of a large spill, immediately evacuate personnel from the area and move upwind.[1] Alert emergency responders and inform them of the location and nature of the hazard.[1]

4. First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air.[2][8] If breathing is difficult, give oxygen.[8][9] Seek medical attention if symptoms persist.
Skin Contact	Immediately remove all contaminated clothing.[1] Flush skin with plenty of soap and water for at least 15 minutes.[8] Seek medical attention if irritation occurs.[1][2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][8] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting.[3] If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[8] Seek immediate medical attention.[8]

5. Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances and ignition sources.[7][8] The storage area should be designated for flammable liquids.[8]

• Disposal: Dispose of waste in accordance with local, regional, and national regulations. Collect waste in its original container or a designated, compatible, and properly labeled waste container.[6] Contact your institution's Environmental Health and Safety (EHS) department for pickup and disposal by a licensed hazardous waste disposal company.[6] Do not mix with other waste.[6]

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 402-31-3 Cas No. | 1,3-Bis(trifluoromethyl)benzene | Apollo [store.apolloscientific.co.uk]
• 5. 1,3-双(三氟甲基)苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 8. 1,3-Di(trifluoromethyl)benzene(402-31-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 9. echemi.com [echemi.com]
• 10. fishersci.com [fishersci.com]